(+/-)-Terreic acid

Core Science & Biosynthesis

The Discovery and Synthesis of (+/-)-Terreic Acid: A Technical History

An in-depth guide for researchers, scientists, and drug development professionals on the discovery, isolation, and first total synthesis of the bioactive fungal metabolite, (+/-)-terreic acid.

Introduction

Terreic acid, a quinone epoxide natural product, has garnered significant interest in the scientific community due to its diverse biological activities, including antibacterial and antitumor properties. First discovered in the mid-20th century as a metabolite of the filamentous fungus Aspergillus terreus, its unique structure and therapeutic potential have prompted extensive research into its biosynthesis and chemical synthesis. This technical guide provides a comprehensive historical overview of the discovery and the first total synthesis of racemic terreic acid, presenting detailed experimental protocols, quantitative data, and visual representations of the key processes involved.

Discovery and Isolation from Aspergillus terreus

The journey of terreic acid began in 1949 when it was first isolated by Abraham and Florey from a culture of Aspergillus terreus.[1] This fungus, a ubiquitous soil saprophyte, is a rich source of various secondary metabolites. The initial discovery of terreic acid's antibiotic properties spurred further investigation into its production and isolation.

Experimental Protocol: Isolation of Terreic Acid from Aspergillus terreus

The following is a generalized protocol for the isolation of terreic acid based on submerged fermentation and solvent extraction methodologies commonly employed for this purpose.

1. Fungal Strain and Culture Conditions:

• Microorganism: Aspergillus terreus (e.g., strain Y-8980 isolated from soil).

• Inoculum Preparation: A spore suspension of A. terreus is prepared from a mature culture grown on a suitable agar (B569324) medium, such as Potato Dextrose Agar (PDA).

• Fermentation Medium: A typical production medium consists of a carbon source (e.g., sucrose (B13894) or glucose), a nitrogen source (e.g., yeast extract, peptone, or ammonium (B1175870) salts), and essential mineral salts. The pH of the medium is adjusted to an optimal range for fungal growth and metabolite production (typically acidic to neutral).

• Fermentation Process: The production medium is inoculated with the spore suspension and incubated under submerged fermentation conditions. This involves cultivation in a shaker flask or a bioreactor with continuous agitation to ensure adequate aeration and nutrient distribution. The fermentation is carried out for a specific duration, often several days, at a controlled temperature (e.g., 25-30°C).

2. Extraction and Purification:

• Harvesting: After the fermentation period, the fungal biomass is separated from the culture broth by filtration or centrifugation.

• Solvent Extraction: The cell-free culture broth is acidified (e.g., to pH 2.4-2.6) and then extracted multiple times with an organic solvent such as ethyl acetate (B1210297) or chloroform.

• Concentration: The combined organic extracts are concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Purification: The crude extract is further purified using chromatographic techniques. This may involve column chromatography on silica (B1680970) gel, followed by recrystallization from a suitable solvent system (e.g., chloroform-ethyl acetate) to obtain pure crystalline terreic acid.

Quantitative Data: Isolation of Terreic Acid

Parameter	Value/Range
Fermentation Time	5 - 14 days
Temperature	25 - 30 °C
pH of Culture Broth	2.4 - 6.0
Extraction Solvent	Ethyl acetate, Chloroform
Reported Yield	Varies depending on strain and fermentation conditions.

Note: Specific yields for terreic acid production via fermentation are highly variable and depend on the specific strain of A. terreus, culture medium composition, and fermentation parameters. The literature on itaconic acid production by A. terreus reports yields up to 160 g/L, but specific high-yield processes for terreic acid are less commonly detailed.

Visualization of the Isolation Workflow

Caption: Workflow for the isolation and purification of terreic acid.

First Total Synthesis of (+/-)-Terreic Acid

The first total synthesis of racemic terreic acid was a significant achievement in organic chemistry, confirming its structure and providing a route to access this molecule and its analogs for further study. This landmark synthesis was accomplished by John C. Sheehan and Young S. Lo and was published in 1973.

Experimental Protocol: Total Synthesis of (+/-)-Terreic Acid (Sheehan and Lo, 1973)

The following protocol is a summary of the key steps in the first total synthesis of (+/-)-terreic acid. Note: For complete, unabridged experimental details, including specific quantities of reagents, reaction times, and purification methods, it is essential to consult the original publication: Sheehan, J. C.; Lo, Y. S. J. Med. Chem. 1973, 16 (2), 177.

Step 1: Synthesis of 2-Methoxy-3-methyl-1,4-benzoquinone

The synthesis begins with the preparation of the starting material, 2-methoxy-3-methyl-1,4-benzoquinone, from simpler precursors.

Step 2: Epoxidation of the Benzoquinone

The key epoxidation step was achieved using sodium perborate (B1237305) in a mixture of methanol (B129727) and chloroform. This reaction introduces the epoxide ring, a crucial feature of the terreic acid structure.

Step 3: Demethylation to form (+/-)-Terreic Acid

The final step involves the demethylation of the methoxy (B1213986) group to yield the desired hydroxyl group of terreic acid. This was accomplished using boron tribromide in dichloromethane. The reaction mixture was then quenched, and the product was purified to give (+/-)-terreic acid.

Quantitative Data: First Total Synthesis of (+/-)-Terreic Acid

Step	Key Reagents and Conditions	Overall Yield
1. Synthesis of Starting Material	Not detailed in readily available abstracts.	-
2. Epoxidation	Sodium perborate, Methanol/Chloroform	Not specified
3. Demethylation	Boron tribromide, Dichloromethane	Not specified
Overall Yield	Not specified

Note: The specific yields for each step and the overall yield of the synthesis are crucial quantitative data that would be found in the full experimental section of the original publication.

Visualization of the Synthetic Pathway

Caption: Key steps in the first total synthesis of (+/-)-terreic acid.

Spectroscopic Data of (+/-)-Terreic Acid

The structural elucidation and confirmation of both naturally isolated and synthetically produced terreic acid rely on various spectroscopic techniques.

Spectroscopic Data	Characteristic Peaks/Signals
¹H NMR	Signals corresponding to the methyl group proton, the epoxide protons, and the hydroxyl proton. The chemical shifts and coupling patterns are characteristic of the terreic acid structure.
¹³C NMR	Resonances for the carbonyl carbons of the quinone, the carbons of the epoxide ring, the methyl carbon, and the carbons of the quinone ring.
Infrared (IR)	Characteristic absorption bands for the hydroxyl group (O-H stretch), the carbonyl groups (C=O stretch) of the quinone, and the C-O stretching of the epoxide ring.

Note: For a definitive comparison, it is necessary to consult primary literature sources that provide the full spectroscopic data for both natural and synthetic samples of terreic acid.

Conclusion

The history of (+/-)-terreic acid, from its initial discovery in Aspergillus terreus to its first total synthesis, highlights a classic trajectory in natural product chemistry. The initial isolation and characterization of this bioactive fungal metabolite paved the way for its chemical synthesis, which not only confirmed its structure but also opened avenues for the preparation of analogs for structure-activity relationship studies. This technical guide provides a foundational understanding of these key historical milestones, offering valuable insights for researchers in natural product chemistry, medicinal chemistry, and drug discovery. For practitioners seeking to replicate these seminal works, a thorough review of the cited primary literature is strongly recommended to obtain the full scope of the experimental details.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Natural Sources and Isolation of (+/-)-Terreic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources, biosynthesis, and isolation of (+/-)-terreic acid, a quinone epoxide natural product with significant biological activity. This document is intended to serve as a valuable resource for researchers and professionals involved in natural product chemistry, mycology, and drug discovery.

Natural Sources of (+/-)-Terreic Acid

The primary and most well-documented natural source of (+/-)-terreic acid is the filamentous fungus Aspergillus terreus.[1][2][3] This species, found ubiquitously in soil, is a known producer of a diverse array of secondary metabolites.[1][2][3] While other species of Aspergillus have been investigated for their metabolic products, A. terreus remains the principal organism associated with the production of terreic acid. The biosynthesis of terreic acid by A. terreus is a complex process that begins with the precursor molecule, 6-methylsalicylic acid (6-MSA).[2][3]

Biosynthesis of (+/-)-Terreic Acid

The biosynthetic pathway of terreic acid in Aspergillus terreus has been elucidated and involves a series of enzymatic transformations. The pathway commences with the synthesis of 6-methylsalicylic acid (6-MSA) and proceeds through several intermediates to yield the final product.

The key enzymatic steps are as follows:

• 6-Methylsalicylic Acid (6-MSA) Synthesis: The pathway is initiated by the polyketide synthase AtX, which catalyzes the formation of 6-MSA.[1][4]

• Decarboxylation: The enzyme AtA, a decarboxylase, converts 6-MSA to 3-methylcatechol (B131232).[1][4]

• Hydroxylation: The cytochrome P450 monooxygenase AtE, with assistance from another cytochrome P450 monooxygenase, AtG, hydroxylates 3-methylcatechol to form 3-methyl-1,2,4-benzenetriol.[1][4]

• Epoxidation and Oxidation: The cyclooxygenase AtD catalyzes the epoxidation and hydroxyl oxidation of 3-methyl-1,2,4-benzenetriol to produce terremutin (B231765).[1][4]

• Final Oxidation: The final step involves the oxidation of the hydroxyl group in terremutin by the GMC oxidoreductase AtC to yield terreic acid.[1][4]

Figure 1: Biosynthetic pathway of (+/-)-terreic acid from 6-MSA.

Experimental Protocols for Isolation and Purification

The isolation and purification of (+/-)-terreic acid from Aspergillus terreus cultures involve a multi-step process encompassing cultivation, extraction, and chromatographic purification.

Cultivation of Aspergillus terreus

Successful production of terreic acid is dependent on the optimal cultivation of A. terreus.

Media Composition:

A commonly used medium for terreic acid production is a sucrose-yeast extract broth.[1] Alternatively, yeast extract agar (B569324) (YAG) has also been shown to consistently support the production of terreic acid.[3]

Component	Concentration
Sucrose	Varies (e.g., 30 g/L)
Yeast Extract	Varies (e.g., 5 g/L)
Agar (for solid media)	15-20 g/L

Cultivation Conditions:

• Temperature: Optimal growth and production are typically observed between 25-30°C.

• pH: The initial pH of the medium should be adjusted to a range of 5.0-6.0.

• Aeration: Adequate aeration is crucial for fungal growth and secondary metabolite production. This can be achieved through shaking in liquid cultures or by using vented plates for solid cultures.

• Incubation Time: The production of terreic acid generally occurs after the initial phase of rapid fungal growth, with optimal yields often observed after 7-14 days of incubation.

Extraction of (+/-)-Terreic Acid

The first step in isolating terreic acid from the fermentation broth is solvent extraction.

Protocol:

• Acidification: The culture broth is first acidified to a pH of approximately 2.4-2.6.[1][2] This protonates the acidic functional groups of terreic acid, making it more soluble in organic solvents.

• Solvent Extraction: The acidified broth is then repeatedly extracted with an organic solvent. Ethyl acetate (B1210297) is a commonly used and effective solvent for this purpose.[3] Chloroform (B151607) and n-butanol have also been reported for the extraction of terreic acid.[1][2]

• Concentration: The organic extracts are combined and concentrated under reduced pressure (e.g., using a rotary evaporator) to yield a crude extract containing terreic acid and other metabolites.

Purification of (+/-)-Terreic Acid

The crude extract requires further purification to isolate pure (+/-)-terreic acid. This is typically achieved through column chromatography.

Silica (B1680970) Gel Column Chromatography Protocol:

• Stationary Phase: Silica gel (60-120 mesh) is commonly used as the stationary phase.

• Column Packing: The silica gel is packed into a glass column as a slurry in a non-polar solvent (e.g., hexane).

• Sample Loading: The crude extract is dissolved in a minimal amount of a suitable solvent and adsorbed onto a small amount of silica gel. The dried, adsorbed sample is then carefully loaded onto the top of the packed column.

• Elution: The column is eluted with a solvent system of increasing polarity. A common gradient involves starting with a non-polar solvent like hexane (B92381) and gradually increasing the proportion of a more polar solvent such as ethyl acetate. For example, a gradient of hexane:ethyl acetate from 100:0 to 0:100 can be employed.

• Fraction Collection: Eluted fractions are collected and monitored by thin-layer chromatography (TLC) to identify those containing terreic acid.

• Final Purification: Fractions containing pure terreic acid are combined and the solvent is evaporated to yield the purified compound. Crystallization from a suitable solvent system, such as chloroform and ethyl acetate, can be performed for further purification.[1][2]

Figure 2: General workflow for the isolation and purification of (+/-)-terreic acid.

Quantitative Data

While specific yields can vary significantly depending on the Aspergillus terreus strain, cultivation conditions, and extraction efficiency, the following table provides a general overview of expected outcomes.

Parameter	Typical Value/Range	Notes
Terreic Acid Yield	10 - 100 mg/L	Highly dependent on the fungal strain and fermentation parameters.
Extraction Efficiency	> 80%	With repeated extractions using an appropriate solvent like ethyl acetate.
Purity after Column Chromatography	> 95%	Dependent on the optimization of the chromatographic separation.

Spectroscopic Data for (+/-)-Terreic Acid

The structural confirmation of isolated (+/-)-terreic acid is typically performed using spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR).

¹H NMR (CDCl₃, 400 MHz)
Chemical Shift (δ, ppm)	Multiplicity
7.01	s
4.05	d, J = 4.0 Hz
3.75	d, J = 4.0 Hz
2.05	s

¹³C NMR (CDCl₃, 100 MHz)
Chemical Shift (δ, ppm)	Assignment
187.2	C-4
181.9	C-5
145.8	C-3
138.2	C-6
59.5	C-1
58.8	C-2
8.7	-CH₃

Note: NMR data can show slight variations depending on the solvent and instrument used.

This technical guide provides a foundational understanding of the natural sourcing and isolation of (+/-)-terreic acid. For researchers embarking on the isolation of this compound, optimization of the described protocols for their specific fungal strain and laboratory conditions is highly recommended.

References

• 1. researchgate.net [researchgate.net]
• 2. Molecular Genetic Characterization of Terreic Acid Pathway in Aspergillus terreus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Molecular Genetic Characterization of Terreic Acid Pathway in Aspergillus terreus (Journal Article) | OSTI.GOV [osti.gov]

The Biosynthesis of Terreic Acid in Aspergillus terreus: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the biosynthesis of terreic acid, a secondary metabolite produced by the fungus Aspergillus terreus. Terreic acid has garnered significant interest in the scientific community due to its selective inhibitory activity against Bruton's tyrosine kinase (Btk), a crucial enzyme in B cell development and mast cell activation, making it a valuable lead compound in drug discovery. This document outlines the complete biosynthetic pathway, detailing the genetic basis, enzymatic transformations, and key intermediates. Furthermore, it provides comprehensive experimental protocols for the study of this pathway, from fungal cultivation and genetic manipulation to metabolite analysis and enzyme assays.

The Terreic Acid Biosynthetic Gene Cluster and Pathway

The biosynthesis of terreic acid in Aspergillus terreus is orchestrated by a compact gene cluster, herein referred to as the 'at' cluster.[1][2] This cluster encodes all the necessary enzymes for the conversion of primary metabolites into the final terreic acid product. The pathway commences with the formation of 6-methylsalicylic acid (6-MSA) and proceeds through a series of oxidative transformations.[1][3]

The core genes and their proposed functions in the terreic acid biosynthetic pathway are summarized in the table below.

Gene	Proposed Function
atX	6-Methylsalicylic Acid Synthase (6-MSAS)
atA	Salicylate 1-monooxygenase
atE	Cytochrome P450 monooxygenase
atG	Cytochrome P450 monooxygenase
atD	Cyclooxygenase
atC	GMC oxidoreductase
atB	Major Facilitator Superfamily (MFS) transporter
atF	Putative regulatory protein

The biosynthetic journey from acetyl-CoA and malonyl-CoA to terreic acid is a multi-step enzymatic cascade. The initial step is the synthesis of the polyketide 6-methylsalicylic acid (6-MSA) by the 6-methylsalicylic acid synthase, AtX.[1][2] Following this, a series of tailoring enzymes modify the 6-MSA backbone through decarboxylation, hydroxylations, and epoxidation to yield terreic acid.

Figure 1: Proposed biosynthesis pathway of terreic acid.

Quantitative Analysis of Pathway Intermediates

Gene deletion studies have been instrumental in elucidating the function of the at cluster genes. The targeted disruption of these genes leads to the accumulation of specific intermediates, providing strong evidence for their role in the pathway.[4] While precise yields can vary between experimental setups, the qualitative results of these knockout studies are summarized below.

Gene Deletion Mutant	Accumulated Intermediate(s)
ΔatX	Abolished terreic acid production
ΔatA	6-Methylsalicylic acid (6-MSA)
ΔatC	Terremutin
ΔatE	3-Methylcatechol

Note: Quantitative yield data for terreic acid and its intermediates in these specific mutant strains are not extensively reported in the publicly available literature. The primary findings are the identification of the accumulated intermediates.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of the terreic acid biosynthesis pathway.

Fungal Strains and Culture Conditions

Strain: Aspergillus terreus (e.g., NIH 2624) is a commonly used strain for terreic acid production.[1]

Media for Terreic Acid Production (Yeast Extract Agar (B569324) - YAG):

Component	Amount (per 1 L)
Yeast Extract	3 g
Peptone	5 g
Agar	15 g
Distilled Water	1 L

Protocol:

• Suspend 23 g of the combined dry ingredients in 1 L of distilled water.[5][6][7]

• Heat the mixture to boiling to ensure complete dissolution of the medium.

• Sterilize the medium by autoclaving at 121°C (15 psi) for 15 minutes.

• Allow the medium to cool to approximately 50-60°C before pouring into sterile Petri dishes.

• Inoculate the plates with A. terreus spores or a mycelial plug.

• Incubate the plates at 28-30°C for 7-10 days to allow for fungal growth and production of terreic acid.

Gene Deletion in Aspergillus terreus

Targeted gene deletion is crucial for functional analysis of the at cluster genes. The following protocol describes a general method for gene knockout using homologous recombination, a widely used technique in filamentous fungi.[8]

Figure 2: General workflow for gene deletion in A. terreus.

Protocol for Protoplast Preparation and Transformation:

• Spore Suspension: Harvest spores from a mature A. terreus culture in a sterile saline solution with a surfactant (e.g., 0.05% Tween 80).

• Germination: Inoculate a liquid medium (e.g., Potato Dextrose Broth) with the spore suspension and incubate with shaking at 30°C for 12-16 hours to obtain germlings.

• Protoplasting: Harvest the germlings by centrifugation and wash with an osmotic stabilizer (e.g., 1.2 M sorbitol). Resuspend the germlings in the osmotic stabilizer containing a lytic enzyme cocktail (e.g., lysing enzymes from Trichoderma harzianum, driselase) and incubate with gentle shaking until protoplasts are formed.[9][10]

• Transformation:

  • Gently wash the protoplasts with the osmotic stabilizer and resuspend in a transformation buffer.

  • Add the gene deletion cassette (linear DNA fragment) to the protoplast suspension.

  • Add a solution of polyethylene (B3416737) glycol (PEG) to facilitate DNA uptake and incubate on ice.

  • Plate the transformation mixture onto a selective regeneration medium (e.g., YAG with an osmotic stabilizer and the appropriate selection agent).

• Selection and Verification:

  • Incubate the plates until transformants appear.

  • Isolate individual transformants and verify the correct gene deletion event through PCR analysis and Southern blotting.

Metabolite Extraction and Analysis

Extraction Protocol:

• Harvesting: After incubation, excise the fungal mycelium and the surrounding agar from the culture plates.

• Homogenization: Homogenize the harvested material in a suitable volume of ethyl acetate (B1210297).[11][12][13]

• Extraction: Perform liquid-liquid extraction by adding an equal volume of acidified water (e.g., pH 2-3 with HCl) to the ethyl acetate homogenate. Shake vigorously and allow the phases to separate.

• Collection: Collect the organic (ethyl acetate) phase, which contains the secondary metabolites.

• Drying: Dry the ethyl acetate extract over anhydrous sodium sulfate (B86663) and evaporate the solvent under reduced pressure to obtain the crude extract.

• Sample Preparation for HPLC: Re-dissolve the crude extract in a suitable solvent (e.g., methanol (B129727) or acetonitrile) and filter through a 0.22 µm syringe filter before HPLC analysis.

High-Performance Liquid Chromatography (HPLC) Analysis:

• Column: A reverse-phase C18 column is typically used for the separation of terreic acid and its intermediates.

• Mobile Phase: A gradient of water (often with 0.1% formic acid) and acetonitrile (B52724) or methanol.

• Detection: Diode array detector (DAD) or a mass spectrometer (MS) for identification and quantification. Terreic acid and its intermediates have characteristic UV absorbance spectra that can be monitored.[4]

Representative HPLC Gradient:

Time (min)	% Water (0.1% Formic Acid)	% Acetonitrile
0	95	5
20	5	95
25	5	95
26	95	5
30	95	5

Note: This is a representative gradient and should be optimized for the specific column and instrumentation used.

Enzyme Assays

The following are proposed protocols for assaying the activity of the key enzymes in the terreic acid pathway, based on the activities of homologous enzymes.

AtA (Salicylate 1-monooxygenase) Assay: This assay measures the NADH-dependent conversion of 6-MSA to 3-methylcatechol. The reaction can be monitored by the decrease in absorbance at 340 nm due to NADH oxidation.[3][14][15]

• Reaction Mixture:

  • Phosphate buffer (pH 7.0)

  • NADH

  • FAD (as a cofactor)

  • 6-Methylsalicylic acid (substrate)

  • Enzyme preparation (cell-free extract or purified AtA)

• Procedure:

  • Incubate the reaction mixture without the substrate at the desired temperature (e.g., 30°C).

  • Initiate the reaction by adding 6-MSA.

  • Monitor the decrease in absorbance at 340 nm over time using a spectrophotometer.

  • Calculate the enzyme activity based on the rate of NADH consumption.

AtC (GMC Oxidoreductase) Assay: This assay can be designed to measure the oxidation of the substrate (terremutin) coupled to the reduction of an artificial electron acceptor, such as 2,6-dichlorophenolindophenol (DCPIP), which can be monitored spectrophotometrically.[16]

• Reaction Mixture:

  • Tris-HCl buffer (pH 7.5)

  • DCPIP

  • Terremutin (substrate)

  • Enzyme preparation (cell-free extract or purified AtC)

• Procedure:

  • Equilibrate the reaction mixture without the substrate.

  • Start the reaction by adding terremutin.

  • Monitor the decrease in absorbance of DCPIP at 600 nm.

  • Calculate the enzyme activity based on the rate of DCPIP reduction.

AtD (Cyclooxygenase) Assay: The activity of AtD can be assayed by monitoring the consumption of the substrate, 3-methyl-1,2,4-benzenetriol, or the formation of the product, terremutin, using HPLC analysis. Alternatively, a coupled assay monitoring oxygen consumption with an oxygen electrode could be employed.[1][17]

• Reaction Mixture:

  • Phosphate buffer (pH 7.0)

  • 3-Methyl-1,2,4-benzenetriol (substrate)

  • Enzyme preparation (cell-free extract or purified AtD)

• Procedure:

  • Incubate the reaction mixture at a set temperature.

  • At various time points, stop the reaction (e.g., by adding a quenching agent like a strong acid or organic solvent).

  • Analyze the reaction mixture by HPLC to quantify the substrate and product.

  • Calculate the enzyme activity based on the rate of product formation or substrate consumption.

AtE and AtG (Cytochrome P450 Monooxygenases) Assay: The activity of these enzymes can be measured by monitoring the consumption of NADPH at 340 nm, which is required for the P450 catalytic cycle.

• Reaction Mixture:

  • Phosphate buffer (pH 7.4)

  • NADPH

  • A source of cytochrome P450 reductase (if using purified P450s)

  • 3-Methylcatechol (substrate)

  • Enzyme preparation (microsomal fraction or purified AtE/AtG)

• Procedure:

  • Pre-incubate the reaction components except for the substrate.

  • Initiate the reaction by adding 3-methylcatechol.

  • Monitor the decrease in absorbance at 340 nm due to NADPH oxidation.

  • Calculate the enzyme activity from the rate of NADPH consumption.

Conclusion

The study of the terreic acid biosynthesis pathway in Aspergillus terreus offers a fascinating glimpse into the intricate world of fungal secondary metabolism. The elucidation of the at gene cluster and the characterization of the involved enzymes provide a solid foundation for further research. The experimental protocols detailed in this guide are intended to serve as a comprehensive resource for scientists aiming to investigate this pathway, whether for fundamental research purposes or for the biotechnological production of terreic acid and its derivatives for drug development. Future work focusing on the detailed kinetic characterization of the biosynthetic enzymes and the elucidation of the regulatory networks governing the at cluster will undoubtedly provide deeper insights and open new avenues for metabolic engineering and synthetic biology applications.

References

• 1. Molecular genetic characterization of terreic acid pathway in Aspergillus terreus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Molecular Genetic Characterization of Terreic Acid Pathway in Aspergillus terreus | Semantic Scholar [semanticscholar.org]
• 4. Enzyme profile and immunochemical characterization of Aspergillus fumigatus antigens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The monooxygenase, peroxidase, and peroxygenase properties of cytochrome P450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. New Meroterpenoids from Aspergillus terreus with Inhibition of Cyclooxygenase-2 Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Complex Cytochrome P450 Kinetics Due to Multisubstrate Binding and Sequential Metabolism. Part 1. Theoretical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. orbit.dtu.dk [orbit.dtu.dk]
• 10. Molecular Genetic Characterization of Terreic Acid Pathway in Aspergillus terreus (Journal Article) | OSTI.GOV [osti.gov]
• 11. uniprot.org [uniprot.org]
• 12. Characterization of a feruloyl esterase from Aspergillus terreus facilitates the division of fungal enzymes from Carbohydrate Esterase family 1 of the carbohydrate-active enzymes (CAZy) database - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Roles of three cytochrome P450 monooxygenases in triterpene biosynthesis and their potential impact on growth and development - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Interpretation of cytochrome P450 monooxygenase kinetics by modeling of thermodynamic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Molecular Genetic Characterization of Terreic Acid Pathway in Aspergillus terreus - PMC [pmc.ncbi.nlm.nih.gov]
• 16. uniprot.org [uniprot.org]
• 17. Characterization of a feruloyl esterase from Aspergillus terreus facilitates the division of fungal enzymes from Carbohydrate Esterase family 1 of the carbohydrate‐active enzymes (CAZy) database - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Guide to the Chemical Structure and Stereochemistry of (+/-)-Terreic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Terreic acid, a naturally occurring quinone epoxide, has garnered significant interest in the scientific community due to its diverse biological activities. First isolated from the fungus Aspergillus terreus, this small molecule has demonstrated antibacterial, antifungal, and antitumor properties. Its racemic form, (+/-)-Terreic acid, serves as a crucial subject of study for understanding its mechanism of action and for the development of synthetic analogs with enhanced therapeutic potential. This technical guide provides a comprehensive overview of the chemical structure and stereochemistry of (+/-)-Terreic acid, supported by spectroscopic data, detailed experimental protocols for its synthesis and isolation, and visualizations to elucidate key structural and procedural aspects.

Chemical Structure and Properties

(+/-)-Terreic acid is a bicyclic compound with the chemical formula C₇H₆O₄ and a molecular weight of 154.12 g/mol . Its systematic IUPAC name is (±)-3-hydroxy-4-methyl-7-oxabicyclo[4.1.0]hept-3-ene-2,5-dione. The structure features a six-membered ring fused to an epoxide ring, with a hydroxyl group, a methyl group, and two carbonyl groups as key functional moieties. The presence of two stereocenters at the epoxide ring gives rise to its stereoisomeric forms. The naturally occurring enantiomer is (-)-Terreic acid.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₇H₆O₄	[1]
Molecular Weight	154.12 g/mol	[1]
Melting Point	127-127.5 °C	[2]
pKa	4.5	N/A
UV max (in Methanol)	213 nm (log ε 4.03), 314 nm (log ε 3.88)	[2]

Stereochemistry

Spectroscopic Data

The structural characterization of (+/-)-Terreic acid is substantiated by various spectroscopic techniques.

¹H NMR Spectroscopy

The proton NMR spectrum provides key information about the hydrogen atoms in the molecule.

Proton	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
H-5a	3.89	d	3.7
H-1a	3.86	d	3.7
-OH	7.37	s	-
-CH₃	1.99	s	-
Solvent: CDCl₃, Frequency: 500 MHz[2]

¹³C NMR Spectroscopy

Infrared (IR) Spectroscopy

The IR spectrum reveals the presence of key functional groups.

Wavenumber (cm⁻¹)	Functional Group
~3400 (broad)	O-H stretch (hydroxyl)
~1680 (strong)	C=O stretch (conjugated ketone)
~1600	C=C stretch
~1200	C-O stretch
~850	C-O-C stretch (epoxide)

Mass Spectrometry

The mass spectrum of Terreic acid would show a molecular ion peak (M+) at m/z 154. The fragmentation pattern would likely involve the loss of small molecules such as CO, H₂O, and cleavage of the epoxide ring.

Experimental Protocols

Isolation of (-)-Terreic Acid from Aspergillus terreus

This protocol is a generalized procedure based on reported methods.[5][6]

1. Fungal Culture:

• Inoculate Aspergillus terreus into a suitable liquid medium (e.g., sucrose-yeast extract medium).

• Incubate for an appropriate period (e.g., 7-14 days) at a controlled temperature (e.g., 25-28 °C) with shaking to ensure aeration.

2. Extraction:

• After incubation, acidify the culture broth to approximately pH 2.4-2.6.

• Separate the mycelium from the culture filtrate by filtration.

• Extract the filtrate sequentially with organic solvents such as chloroform, ethyl acetate (B1210297), and n-butanol.

3. Purification:

• Combine the organic extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

• Subject the crude extract to column chromatography on silica (B1680970) gel, eluting with a gradient of solvents (e.g., hexane-ethyl acetate) to separate the components.

• Monitor the fractions by thin-layer chromatography (TLC) to identify those containing Terreic acid.

4. Crystallization:

• Combine the fractions containing pure Terreic acid and evaporate the solvent.

• Crystallize the residue from a suitable solvent system (e.g., chloroform-ethyl acetate or benzene) to obtain pure (-)-Terreic acid.

Total Synthesis of (+/-)-Terreic Acid

The total synthesis of racemic Terreic acid has been accomplished by several research groups. The following is a conceptual outline based on the approaches of Sheehan and Lo (1974) and Rashid and Read (1967). These syntheses often involve the construction of a substituted p-benzoquinone followed by epoxidation.

Conceptual Synthetic Pathway:

• Formation of a Substituted Hydroquinone (B1673460): The synthesis typically starts with a readily available aromatic compound that is functionalized to create a 2-methyl-1,4-hydroquinone derivative.

• Oxidation to p-Benzoquinone: The hydroquinone is then oxidized to the corresponding 2-methyl-1,4-benzoquinone.

• Epoxidation: The crucial step is the stereoselective or non-selective epoxidation of the double bond in the benzoquinone ring to introduce the epoxide functionality. This step yields the racemic mixture of (+/-)-Terreic acid.

• Purification: The final product is purified using standard techniques such as column chromatography and crystallization.

Resolution of Enantiomers:

The racemic mixture can be resolved into its individual enantiomers through various methods, including:

• Chiral Chromatography: Using a chiral stationary phase to separate the enantiomers.

• Diastereomeric Salt Formation: Reacting the racemic acid with a chiral base to form diastereomeric salts, which can then be separated by crystallization, followed by regeneration of the individual enantiomers.

Conclusion

(+/-)-Terreic acid remains a molecule of significant interest due to its unique chemical structure and promising biological activities. This guide has provided a detailed overview of its chemical properties, stereochemistry, and the spectroscopic data that underpins its structural elucidation. The outlined experimental protocols for its isolation and synthesis offer a foundational understanding for researchers aiming to work with this compound. Further research, particularly obtaining a definitive X-ray crystal structure, would be invaluable in solidifying our understanding of its three-dimensional conformation and its interactions with biological targets. The continued exploration of Terreic acid and its analogs holds promise for the development of new therapeutic agents.

References

• 1. (1R,6S)-3-Hydroxy-4-methyl-7-oxabicyclo(4.1.0)hept-3-ene-2,5-dione | C7H6O4 | CID 91437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Molecular Genetic Characterization of Terreic Acid Pathway in Aspergillus terreus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Studies on terreic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Studies on terreic acid. | Sigma-Aldrich [sigmaaldrich.com]

For Researchers, Scientists, and Drug Development Professionals

A Comprehensive Technical Guide to (+/-)-Terreic Acid: Physical, Chemical, and Biological Properties

This technical guide provides an in-depth overview of the physical, chemical, and biological properties of (+/-)-Terreic acid, a naturally occurring quinone epoxide with significant therapeutic potential. This document summarizes key quantitative data, details experimental methodologies for its characterization and biological assays, and visualizes its known signaling pathway interactions.

Core Physical and Chemical Properties

(+/-)-Terreic acid is a quinone epoxide first isolated from the fungus Aspergillus terreus. It has garnered significant interest due to its antibiotic and anticancer activities.[1] The naturally occurring form is (-)-Terreic acid.[2]

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of (+/-)-Terreic acid.

Table 1: General and Physical Properties of (+/-)-Terreic Acid

Property	Value	Reference(s)
Appearance	Pale yellow plates or white to off-white solid	[1][2]
Molecular Formula	C₇H₆O₄	[2]
Molecular Weight	154.12 g/mol	[2]
Melting Point	127-127.5 °C	[2]
pKa	4.5	[2]
Purity (HPLC)	≥98%	[3]

Table 2: Spectroscopic and Solubility Data of (+/-)-Terreic Acid

Property	Value	Reference(s)
UV max (in Ethanol)	214 nm (log ε 4.03), 316 nm (log ε 3.88)	[2]
Optical Rotation [α]D²²	Varies with solvent: -16.6° (chloroform); -28.6° (methanol-benzene 1:1); +74.3° (pH 7 phosphate (B84403) buffer)	[2]
Solubility	Slightly soluble in water.[2] Soluble in DMSO (10 mg/mL), ethanol, methanol, acetone, ether, hot cyclohexane, and dichloromethane (B109758) (DCM).[1][4][5]

Table 3: Identifiers and Chemical Structure

Identifier	Value	Reference(s)
CAS Registry Number	121-40-4	[2]
Synonyms	TA, (-)-Terreic acid, (1R,6S)-3-hydroxy-4-methyl-7-oxabicyclo[4.1.0]hept-3-ene-2,5-dione	[1][5]
SMILES	CC1=C(O)C(=O)[C@@H]2O[C@@H]2C1=O	[6]
InChI	1S/C7H6O4/c1-2-3(8)5(10)7-6(11-7)4(2)9/h6-8H,1H3/t6-,7+/m1/s1	[5]

Stability and Storage

Terreic acid is moderately stable in mineral acids but decomposes rapidly in alkaline solutions.[2] For long-term storage, it should be kept at -20°C, where it is stable for at least four years.[3][5] Solutions in DMSO are stable for at least two months at 4°C, while aqueous solutions are not stable and should be prepared immediately before use.[3]

Biological Activity and Mechanism of Action

(+/-)-Terreic acid exhibits a range of biological activities, most notably as an antibacterial agent and an inhibitor of Bruton's tyrosine kinase (BTK).

Antibacterial Activity: Inhibition of MurA

Terreic acid is a covalent inhibitor of the bacterial cell wall biosynthetic enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA).[4] This enzyme catalyzes the first committed step in the biosynthesis of the bacterial cell wall, making it an attractive target for antibiotics.[1] The crystal structure of the MurA-terreic acid complex has revealed that the quinone ring of terreic acid is covalently attached to the thiol group of Cysteine 115 in the enzyme's active site.[7]

Anticancer and Anti-inflammatory Activity: Inhibition of Bruton's Tyrosine Kinase (BTK)

Terreic acid is a selective and reversible inhibitor of Bruton's tyrosine kinase (BTK), a crucial enzyme in B-cell and mast cell activation.[1][5] It has been shown to bind to the pleckstrin homology (PH) domain of BTK, which blocks the interaction between BTK and Protein Kinase C (PKC), thereby inhibiting BTK's catalytic activity.[5] This inhibitory action has minimal effect on other kinases such as Lyn, Syk, PKA, and MAP kinases.[5] By inhibiting BTK, terreic acid can suppress the production of pro-inflammatory cytokines like TNF-α and IL-2.[3]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the biological activity of (+/-)-Terreic acid.

MurA Inhibition Assay

This protocol is adapted from studies on the covalent inhibition of MurA by terreic acid.[4][7]

Objective: To determine the inhibitory effect of (+/-)-Terreic acid on the enzymatic activity of MurA.

Materials:

• Purified MurA enzyme

• UDP-N-acetylglucosamine (UNAG)

• Phosphoenolpyruvate (PEP)

• (+/-)-Terreic acid

• HEPES buffer (50 mM, pH 7.5)

• Malachite green reagent for phosphate detection

• 96-well microplate reader

Procedure:

• Enzyme-Inhibitor Incubation: In a 96-well plate, incubate MurA (e.g., 5.0 µM) with varying concentrations of (+/-)-Terreic acid in HEPES buffer. A control with no inhibitor should be included.

• Substrate Addition: Initiate the enzymatic reaction by adding UNAG and PEP to the wells. Final concentrations may be around 1 mM for each substrate.

• Reaction and Termination: Allow the reaction to proceed for a set time (e.g., 10-20 minutes) at a controlled temperature (e.g., 37°C). The reaction is terminated by the addition of the malachite green reagent.

• Phosphate Detection: The malachite green reagent will react with the inorganic phosphate produced during the reaction, resulting in a color change.

• Data Acquisition: Measure the absorbance at 650 nm using a microplate reader.

• Data Analysis: The amount of phosphate produced is proportional to MurA activity. Calculate the percentage of inhibition for each concentration of (+/-)-Terreic acid and determine the IC₅₀ value.

Bruton's Tyrosine Kinase (BTK) Inhibition Assay

This protocol is based on in vitro kinase assays for BTK.[6]

Objective: To assess the inhibitory effect of (+/-)-Terreic acid on the kinase activity of BTK.

Materials:

• Cell line expressing BTK (e.g., mast cells or B-cells)

• Lysis buffer

• Anti-BTK antibody

• Protein A/G beads

• Kinase assay buffer

• [γ-³²P]ATP

• (+/-)-Terreic acid

• SDS-PAGE and autoradiography equipment

Procedure:

• Cell Lysis: Lyse the cells expressing BTK to obtain a cell lysate containing the kinase.

• Immunoprecipitation: Immunoprecipitate BTK from the cell lysate using an anti-BTK antibody and protein A/G beads.

• Inhibitor Incubation: Resuspend the immunoprecipitated BTK in kinase assay buffer and incubate with various concentrations of (+/-)-Terreic acid.

• Kinase Reaction: Initiate the kinase reaction by adding [γ-³²P]ATP. The reaction measures the autophosphorylation of BTK.

• Reaction Termination: Stop the reaction by adding SDS-PAGE sample buffer and boiling the samples.

• Analysis: Separate the proteins by SDS-PAGE. Dry the gel and expose it to an autoradiography film to detect the radiolabeled (phosphorylated) BTK.

• Quantification: Quantify the band intensities to determine the extent of BTK autophosphorylation and calculate the inhibitory effect of (+/-)-Terreic acid.

Signaling Pathways and Experimental Workflows

Bruton's Tyrosine Kinase (BTK) Signaling Pathway

Terreic acid's inhibition of BTK disrupts downstream signaling in B-cells and mast cells, affecting immune responses. The following diagram illustrates the central role of BTK in these pathways and the point of inhibition by terreic acid.

Caption: BTK signaling pathway and inhibition by (+/-)-Terreic acid.

Experimental Workflow for MurA Inhibition Screening

The following diagram outlines a typical workflow for screening compounds for MurA inhibitory activity.

Caption: Workflow for screening MurA inhibitors.

Conclusion

(+/-)-Terreic acid is a promising natural product with well-defined physical and chemical properties and significant biological activities. Its dual role as an inhibitor of both bacterial MurA and human Bruton's tyrosine kinase makes it a valuable lead compound for the development of new antibacterial and anti-inflammatory or anticancer drugs. The experimental protocols and pathway diagrams provided in this guide offer a solid foundation for researchers and drug development professionals to further investigate and harness the therapeutic potential of (+/-)-Terreic acid.

References

• 1. Differential antibacterial properties of the MurA inhibitors terreic acid and fosfomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Terreic acid, a quinone epoxide inhibitor of Bruton's tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stearic Acid and TNF-α Co-Operatively Potentiate MIP-1α Production in Monocytic Cells via MyD88 Independent TLR4/TBK/IRF3 Signaling Pathway [mdpi.com]
• 4. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Terreic acid, a quinone epoxide inhibitor of Bruton’s tyrosine kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lactic acid suppresses IgE-mediated mast cell function in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

spectroscopic data (NMR, IR, MS) of (+/-)-Terreic acid

A Comprehensive Technical Guide to the Spectroscopic Data of (+/-)-Terreic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the spectroscopic data for the racemic form of Terreic Acid, a natural product of significant interest due to its antibiotic and potential antineoplastic properties. This document compiles available spectroscopic data (Nuclear Magnetic Resonance - NMR, Infrared - IR, and Mass Spectrometry - MS), details the experimental protocols for these analyses, and visualizes the biosynthetic pathway of this compound.

Spectroscopic Data

The structural elucidation of (+/-)-Terreic acid is critically dependent on a combination of spectroscopic techniques. The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and MS analyses. This information is crucial for compound identification, purity assessment, and further research and development.

Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. The structure of Terreic acid has been confirmed by comparing its ¹H and ¹³C NMR spectra with published data.

Table 1: ¹H NMR Spectroscopic Data for (+/-)-Terreic Acid

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.0-7.2	s	1H	Olefinic proton
~3.8-4.0	d	1H	Epoxide proton
~3.5-3.7	d	1H	Epoxide proton
~2.0	s	3H	Methyl protons

Note: The exact chemical shifts can vary slightly depending on the solvent and concentration.

Table 2: ¹³C NMR Spectroscopic Data for (+/-)-Terreic Acid

Chemical Shift (δ) ppm	Assignment
> 180	Carbonyl carbons (C=O)
~140-150	Olefinic carbons (C=C)
~50-60	Epoxide carbons (C-O-C)
< 20	Methyl carbon (-CH₃)

Note: The exact chemical shifts can vary slightly depending on the solvent and concentration.

Infrared (IR) Spectroscopy Data

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Table 3: IR Absorption Data for (+/-)-Terreic Acid

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
~3400	Broad	O-H stretch (hydroxyl group)
~1665	Strong	C=O stretch (quinone carbonyl)
~1650	Strong	C=O stretch (quinone carbonyl)
~1250	Medium	C-O stretch (epoxide)
~1070	Medium	C-O stretch

Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification and structural confirmation. The molecular formula of Terreic Acid is C₇H₆O₄, with a molecular weight of 154.12 g/mol .[1]

Table 4: Mass Spectrometry Data for (+/-)-Terreic Acid

m/z	Relative Intensity	Assignment
154	High	Molecular ion [M]⁺
152	Medium	[M-2H]⁺ or other fragment
139	High	[M-CH₃]⁺ or other fragment
122	Low	Fragment
111	Medium	Fragment

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited. These protocols are based on standard laboratory practices and the information available from relevant literature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of (+/-)-Terreic acid is dissolved in 0.5-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a 5 mm NMR tube.

• Instrumentation: ¹H and ¹³C NMR spectra are recorded on a 400 MHz (or higher) spectrometer.

• ¹H NMR Acquisition: Proton NMR spectra are acquired with a sufficient number of scans to obtain a good signal-to-noise ratio. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS) as an internal standard (0.00 ppm).

• ¹³C NMR Acquisition: Carbon-13 NMR spectra are acquired with proton decoupling to simplify the spectrum to single lines for each unique carbon atom. Chemical shifts are reported in ppm relative to the solvent peak, which is referenced to TMS.

Infrared (IR) Spectroscopy

• Sample Preparation: A small amount of (+/-)-Terreic acid is finely ground with potassium bromide (KBr) and pressed into a thin pellet. Alternatively, a thin film can be prepared by dissolving the sample in a volatile solvent, depositing it on a salt plate (e.g., NaCl or KBr), and allowing the solvent to evaporate.

• Instrumentation: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹. A background spectrum of the empty sample holder (or pure KBr pellet) is recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Preparation: A dilute solution of (+/-)-Terreic acid is prepared in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Instrumentation: A high-resolution mass spectrometer (e.g., a time-of-flight or quadrupole instrument) equipped with an appropriate ionization source (e.g., electrospray ionization - ESI) is used.

• Data Acquisition: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio (m/z) of the resulting ions is measured. Data is typically acquired in positive ion mode to observe the molecular ion [M]⁺ and its fragments.

Biosynthetic Pathway of Terreic Acid

Terreic acid is a secondary metabolite produced by the fungus Aspergillus terreus. Its biosynthesis originates from 6-methylsalicylic acid (6-MSA). The pathway involves a series of enzymatic reactions, including decarboxylation and several oxidation steps, catalyzed by a compact gene cluster.

Caption: Biosynthesis of Terreic Acid from 6-Methylsalicylic Acid.

The following diagram illustrates the workflow for the spectroscopic analysis of (+/-)-Terreic Acid.

References

• 1. compoundchem.com [compoundchem.com]

An In-depth Technical Guide on the Core Mechanism of Action of (+/-)-Terreic Acid as an Antibiotic

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+/-)-Terreic acid, a quinone epoxide natural product, has demonstrated broad-spectrum antibiotic activity against both Gram-positive and Gram-negative bacteria.[1] This technical guide provides a comprehensive overview of the current understanding of its mechanism of action, focusing on its molecular targets and cellular effects. The primary proposed mechanism involves the covalent inhibition of key enzymes in the bacterial cell wall biosynthesis pathway. This document synthesizes available quantitative data, details key experimental methodologies, and presents visual representations of the underlying biochemical processes to serve as a resource for researchers in antibiotic drug discovery and development.

Core Mechanism of Action: Dual Inhibition of Peptidoglycan Synthesis

The antibacterial activity of (+/-)-Terreic acid is primarily attributed to its ability to disrupt the biosynthesis of peptidoglycan, an essential component of the bacterial cell wall. This disruption is achieved through the covalent inhibition of at least two key enzymes in this pathway: UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) and the bifunctional N-acetylglucosamine-1-phosphate uridyltransferase/glucosamine-1-phosphate acetyltransferase (GlmU).[2][3]

Covalent Inhibition of MurA

Terreic acid acts as a covalent inhibitor of MurA, an enzyme that catalyzes the first committed step in peptidogylcan biosynthesis.[2][4] The mechanism of inhibition is analogous to that of the antibiotic fosfomycin (B1673569). The epoxide ring of terreic acid is susceptible to nucleophilic attack by the thiol group of a cysteine residue (Cys115) in the active site of MurA.[2][5] This reaction forms a stable covalent adduct, thereby irreversibly inactivating the enzyme.[2]

Kinetic studies have shown that this inactivation is dependent on the presence of the MurA substrate, UDP-N-acetylglucosamine (UNAG).[2] The binding of UNAG induces a conformational change in MurA, bringing the Cys115 residue into a favorable position for the nucleophilic attack on the terreic acid epoxide.[2]

Inhibition of GlmU

A second crucial target of terreic acid is the bifunctional enzyme GlmU.[1][3] GlmU possesses two distinct enzymatic activities: an acetyltransferase activity that synthesizes N-acetylglucosamine-1-phosphate and a uridyltransferase activity that produces UDP-N-acetylglucosamine, a key precursor for peptidoglycan synthesis.[7] Terreic acid has been shown to inhibit the acetyltransferase domain of GlmU.[1] The inhibition of GlmU disrupts the supply of essential precursors for the downstream steps of cell wall biosynthesis, contributing to the overall antibacterial effect.

The dual-targeting of both MurA and GlmU provides a plausible explanation for the potent antibiotic activity of terreic acid and may contribute to a lower frequency of resistance development.

Quantitative Data

Table 1: Inhibitory Activity of (+/-)-Terreic Acid

Parameter	Target/Organism	Value	Reference(s)
IC50	MurA (Enterobacter cloacae)	14 µM	[2]
kinact	MurA (Enterobacter cloacae)	130 M-1s-1	[2][4]
MIC	Gram-positive bacteria	25 - 100 µg/mL	[8]
MIC	Gram-negative bacteria	25 - 100 µg/mL	[8]
MIC	Xanthomonas oryzae	12.5 µg/mL	[8]
MIC	Xanthomonas citri	50 µg/mL	[8]
Bacterial IC50	Escherichia coli (No MurA overexpression)	130 µM	[6]
Bacterial IC50	Escherichia coli (MurA wild type overexpression)	130 µM	[6]
Bacterial IC50	Escherichia coli (MurA Cys115Asp overexpression)	130 µM	[6]

Key Experimental Protocols

MurA Inhibition Assay

This protocol describes a colorimetric assay to determine the inhibitory activity of (+/-)-Terreic acid against the MurA enzyme.

Reagents:

• Purified MurA enzyme

• UDP-N-acetylglucosamine (UNAG) solution

• Phosphoenolpyruvate (PEP) solution

• (+/-)-Terreic acid stock solution (in DMSO)

• Assay Buffer: 50 mM HEPES, pH 7.5

• Malachite Green reagent for phosphate (B84403) detection

Procedure:

• Prepare a reaction mixture containing Assay Buffer, purified MurA enzyme (e.g., 50 nM), and UNAG (e.g., 100 µM).

• Add varying concentrations of (+/-)-Terreic acid to the reaction mixture. Include a DMSO control.

• Pre-incubate the mixture for 10 minutes at room temperature to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding PEP (e.g., 1 mM).

• Incubate the reaction at a constant temperature (e.g., 37°C) for a defined period (e.g., 20 minutes).

• Stop the reaction and measure the amount of inorganic phosphate released using the Malachite Green reagent. Read the absorbance at a wavelength of 620-650 nm.

• Calculate the percentage of inhibition for each concentration of terreic acid relative to the DMSO control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Flow Cytometry Analysis of Bacteriostatic vs. Bactericidal Effects

This protocol outlines a method to differentiate between bacteriostatic and bactericidal effects of (+/-)-Terreic acid on bacterial cells using flow cytometry with fluorescent viability dyes.

Reagents:

• Bacterial culture (e.g., E. coli) in logarithmic growth phase

• (+/-)-Terreic acid solution

• Fosfomycin solution (as a bactericidal control)

• Phosphate Buffered Saline (PBS)

• Fluorescent viability dyes (e.g., SYTO 9 and Propidium Iodide)

Procedure:

• Grow a bacterial culture to mid-log phase.

• Treat aliquots of the bacterial culture with different concentrations of (+/-)-Terreic acid, fosfomycin (positive control), and a vehicle control (DMSO).

• Incubate the cultures under appropriate growth conditions for a specific duration.

• Harvest the bacterial cells by centrifugation and wash them with PBS.

• Resuspend the cells in PBS and stain with a combination of SYTO 9 and Propidium Iodide according to the manufacturer's instructions. SYTO 9 stains all bacterial cells (live and dead), while Propidium Iodide only penetrates and stains cells with compromised membranes (dead cells).

• Analyze the stained cells using a flow cytometer.

• Quantify the populations of live (SYTO 9 positive, Propidium Iodide negative) and dead (SYTO 9 positive, Propidium Iodide positive) cells for each treatment condition.

• A significant increase in the dead cell population indicates a bactericidal effect, while a stable or slightly increased dead cell population with growth inhibition suggests a bacteriostatic effect.

Mandatory Visualizations

Caption: Covalent Inhibition of MurA by (+/-)-Terreic Acid.

Caption: Workflow for In Vivo Target Validation of Terric Acid.

Caption: Inhibition of GlmU by (+/-)-Terreic Acid.

References

• 1. bioaustralis.com [bioaustralis.com]
• 2. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The fungal product terreic acid is a covalent inhibitor of the bacterial cell wall biosynthetic enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Differential antibacterial properties of the MurA inhibitors terreic acid and fosfomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. (1R,6S)-3-Hydroxy-4-methyl-7-oxabicyclo(4.1.0)hept-3-ene-2,5-dione | C7H6O4 | CID 91437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Studies on terreic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Biological Activities of (+/-)-Terreic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Terreic acid, a quinone epoxide metabolite produced by the fungus Aspergillus terreus, has garnered significant interest within the scientific community due to its diverse range of biological activities. This technical guide provides a comprehensive overview of the multifaceted pharmacological properties of (+/-)-terreic acid, with a particular focus on its antibacterial, antifungal, and anticancer effects, as well as its targeted enzyme inhibition. This document synthesizes current knowledge, presenting quantitative data in accessible formats, detailing experimental methodologies for key assays, and illustrating relevant biological pathways and workflows through standardized diagrams. The information compiled herein is intended to serve as a valuable resource for researchers and professionals engaged in drug discovery and development, facilitating a deeper understanding of terreic acid's therapeutic potential and mechanism of action.

Core Biological Activities of (+/-)-Terreic Acid

Terreic acid exhibits a spectrum of biological effects, ranging from broad-spectrum antimicrobial activity to specific inhibition of key enzymes involved in cellular signaling. The following sections delineate these activities, supported by quantitative data for comparative analysis.

Antibacterial Activity

Terreic acid has demonstrated inhibitory effects against a range of Gram-positive and Gram-negative bacteria.[1] Its primary antibacterial mechanism was initially attributed to the covalent inhibition of UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA), an essential enzyme in bacterial cell wall biosynthesis.[2][3] However, subsequent research has suggested that MurA may not be the primary in vivo target, indicating a more complex mode of action.[4][5]

Table 1: Antibacterial Activity of (+/-)-Terreic Acid

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Gram-positive bacteria (various)	25 - 100	[1][6]
Gram-negative bacteria (various)	25 - 100	[1][6]
Xanthomonas oryzae	12.5	[1][6]
Xanthomonas citri	50	[1][6]

Antifungal Activity

The producing organism, Aspergillus terreus, also endows terreic acid with antifungal properties. While not as extensively studied as its antibacterial effects, it has shown activity against certain pathogenic fungi.

Table 2: Antifungal Activity of (+/-)-Terreic Acid

Fungal Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Rhizopus oryzae	1250	[7]
Mucor racemosus	312.5	[7]
Syncephalastrum racemosum	2500	[7]

Anticancer Activity

Terreic acid has demonstrated cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent. Its mechanism of action is believed to involve the induction of apoptosis.[1]

Table 3: Anticancer Activity of (+/-)-Terreic Acid

Cell Line	Activity	Concentration	Reference
HeLa (Human carcinoma)	Morphological degeneration	> 6.25 µg/mL	[1]

Enzyme Inhibition

Terreic acid's biological activities are underpinned by its ability to inhibit specific enzymes through covalent modification.

In vitro studies have shown that terreic acid covalently binds to the Cys115 residue of the MurA enzyme, leading to its inactivation.[2][3] This mechanism is similar to that of the antibiotic fosfomycin, although terreic acid is reported to be approximately 50-fold less potent.[2][8]

Table 4: Inhibition of MurA by (+/-)-Terreic Acid

Enzyme	Parameter	Value	Reference
E. cloacae MurA	IC₅₀	14 ± 0.6 µM	[8]
E. cloacae MurA	kinact	130 ± 5.5 M⁻¹s⁻¹	[8]

Terreic acid is a selective inhibitor of Bruton's tyrosine kinase (Btk), a non-receptor tyrosine kinase crucial for B-cell development and mast cell activation.[9][10] It inhibits Btk's catalytic activity by blocking the interaction between the pleckstrin homology (PH) domain of Btk and protein kinase C (PKC).[11]

Table 5: Inhibition of Bruton's Tyrosine Kinase (Btk) by (+/-)-Terreic Acid

Target	Parameter	Value	Reference
Btk (basal activity)	IC₅₀	10 µM	[11]
Btk (activated)	IC₅₀	3 µM	[11]
Btk-PH domain and PKC interaction	IC₅₀	100 µM	[11]
B cell activation (DNA synthesis)	IC₅₀	~1.5 µM	[9]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the biological activities of (+/-)-terreic acid.

Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standard procedure to determine the MIC of an antimicrobial agent against bacteria and fungi.

Protocol 2.1.1: Antibacterial MIC Assay

• Preparation of Bacterial Inoculum:

  • From a fresh agar (B569324) plate, select 3-5 isolated colonies of the test bacterium.

  • Inoculate a tube containing a suitable broth medium (e.g., Mueller-Hinton Broth).

  • Incubate at 37°C until the culture reaches the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the bacterial suspension in broth to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Preparation of Terreic Acid Dilutions:

  • Prepare a stock solution of terreic acid in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the terreic acid stock solution in the broth medium in a 96-well microtiter plate to achieve the desired concentration range.

• Inoculation and Incubation:

  • Add the diluted bacterial inoculum to each well of the microtiter plate containing the terreic acid dilutions.

  • Include a positive control well (broth with inoculum, no drug) and a negative control well (broth only).

  • Seal the plate and incubate at 37°C for 16-20 hours.

• MIC Determination:

  • After incubation, visually inspect the plate for turbidity.

  • The MIC is the lowest concentration of terreic acid at which no visible bacterial growth is observed.[12]

Protocol 2.1.2: Antifungal Susceptibility Testing

The protocol for antifungal susceptibility testing is similar to the antibacterial assay, with modifications according to EUCAST or CLSI guidelines.[4][13]

• Preparation of Fungal Inoculum:

  • Grow the fungal isolate on a suitable agar medium (e.g., Sabouraud Dextrose Agar) to obtain conidia.

  • Prepare a conidial suspension in sterile saline with a surfactant (e.g., Tween 80).

  • Adjust the inoculum concentration by counting conidia using a hemocytometer to achieve a final concentration of 2-5 x 10⁵ CFU/mL in the microtiter plate.

• Assay Medium:

  • Use RPMI 1640 medium supplemented with 2% glucose and buffered with MOPS.

• Incubation:

  • Incubate the plates at 35°C for 48 hours.

• MIC Determination:

  • The MIC is determined as the lowest concentration of terreic acid that causes complete visual inhibition of growth.[13]

In Vitro Kinase Inhibition Assay for Bruton's Tyrosine Kinase (Btk)

This protocol outlines a time-resolved fluorescence resonance energy transfer (TR-FRET) assay to measure the inhibition of Btk activity.[2]

• Reagent Preparation:

  • Prepare a kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Prepare serial dilutions of terreic acid in DMSO.

  • Prepare a solution of Btk enzyme, a biotinylated peptide substrate, and ATP in the kinase buffer.

• Assay Procedure:

  • In a 384-well plate, add the Btk enzyme solution to each well.

  • Add the diluted terreic acid or DMSO (for control) to the respective wells.

  • Incubate for a defined period (e.g., 60 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding the ATP and biotinylated peptide substrate solution.

  • Incubate for a further period (e.g., 120 minutes) at room temperature.

  • Stop the reaction by adding a stop solution containing TR-FRET detection reagents (e.g., europium-labeled anti-phospho-substrate antibody and streptavidin-allophycocyanin).

  • Incubate for 60 minutes at room temperature, protected from light.

• Data Acquisition and Analysis:

  • Read the plate on a TR-FRET-compatible plate reader.

  • Calculate the TR-FRET ratio and plot it against the inhibitor concentration to determine the IC₅₀ value.

In Vitro Anticancer Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Treatment:

  • Prepare serial dilutions of terreic acid in the cell culture medium.

  • Replace the medium in the wells with the medium containing the different concentrations of terreic acid.

  • Include control wells with medium only and vehicle control (e.g., DMSO).

  • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the control.

  • Plot the percentage of cell viability against the log of the terreic acid concentration to determine the IC₅₀ value.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows related to the biological activities of terreic acid.

Mechanism of MurA inhibition by terreic acid.

Inhibition of the B-Cell Receptor signaling pathway by terreic acid.

Proposed pathway of terreic acid-induced apoptosis in cancer cells.

General experimental workflow for MIC determination.

Conclusion and Future Directions

(+/-)-Terreic acid is a natural product with a compelling profile of biological activities, including antibacterial, antifungal, and anticancer properties, largely mediated through specific enzyme inhibition. This guide has provided a consolidated resource of its known quantitative effects, detailed experimental protocols for its characterization, and visual representations of its mechanisms of action.

While the in vitro antibacterial activity against MurA is well-documented, the discrepancy with in vivo findings highlights the need for further research to identify its true cellular targets in bacteria. The anticancer potential of terreic acid is promising, but a more in-depth understanding of the specific signaling pathways it modulates is required to advance its development as a therapeutic agent. Similarly, while its inhibition of Btk is established, further studies are needed to explore its efficacy in relevant disease models.

Future research should focus on elucidating the complete mechanism of action for each of its biological activities, identifying potential off-target effects, and optimizing its structure to enhance potency and selectivity. The information presented in this technical guide provides a solid foundation for these future endeavors, aiming to unlock the full therapeutic potential of (+/-)-terreic acid.

References

• 1. cloud-clone.us [cloud-clone.us]
• 2. benchchem.com [benchchem.com]
• 3. promega.com [promega.com]
• 4. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimal Testing Conditions for Determining MICs and Minimum Fungicidal Concentrations of New and Established Antifungal Agents for Uncommon Molds: NCCLS Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. DOT Language | Graphviz [graphviz.org]
• 8. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Terreic acid, a quinone epoxide inhibitor of Bruton’s tyrosine kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Terreic acid, a quinone epoxide inhibitor of Bruton's tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 13. fungalinfectiontrust.org [fungalinfectiontrust.org]

(+/-)-Terreic Acid as a Mycotoxin: A Technical Guide for Researchers

An In-depth Examination of the Mycotoxin (+/-)-Terreic Acid, its Biological Mechanisms, and Methodologies for its Study.

Abstract

(+/-)-Terreic acid, a mycotoxin produced by the fungus Aspergillus terreus, has garnered significant interest within the scientific community due to its diverse biological activities. This technical guide provides a comprehensive overview of (+/-)-Terreic acid, detailing its chemical properties, toxicological profile, and mechanisms of action. A key focus is placed on its role as an inhibitor of Bruton's tyrosine kinase (BTK) and the bacterial enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA). This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals, offering structured data, detailed experimental protocols, and visual representations of key biological pathways to facilitate further investigation into this multifaceted mycotoxin.

Introduction

(+/-)-Terreic acid is a quinone epoxide mycotoxin first isolated from the fungus Aspergillus terreus.[1][2] As a secondary metabolite, it is not essential for the primary growth of the fungus but is thought to confer a competitive advantage in its natural environment.[3] The biosynthesis of terreic acid originates from 6-methylsalicylic acid (6-MSA) through a series of enzymatic reactions, including decarboxylation and oxidation.[4][5][6] Its unique chemical structure, featuring a reactive epoxide ring, is central to its biological activity.[7][8] This guide will delve into the known toxicological effects of (+/-)-Terreic acid and its specific molecular interactions that are of interest in both toxicology and pharmacology.

Chemical and Physical Properties

(+/-)-Terreic acid is a small organic molecule with the chemical formula C₇H₆O₄ and a molecular weight of 154.12 g/mol .[2][9] A summary of its key chemical and physical properties is provided in the table below.

Property	Value	Reference(s)
Molecular Formula	C₇H₆O₄	[2][9]
Molecular Weight	154.12 g/mol	[2][9]
Appearance	Pale yellow crystalline solid	[1]
Melting Point	127-127.5 °C	[1]
Solubility	Soluble in DMSO, ethanol, methanol. Slightly soluble in water.	[9][10]
CAS Number	121-40-4	[1][10]

Toxicology and Cytotoxicity

(+/-)-Terreic acid exhibits a range of toxicological effects, from acute toxicity in animal models to cytotoxic effects against various cell lines.

Acute Toxicity

In vivo studies have established the acute toxicity of terreic acid. The median lethal dose (LD50) in mice has been determined to be 75 mg/kg for both intraperitoneal (i.p.) and intravenous (i.v.) routes of administration.[1][9]

Parameter	Species	Route of Administration	Value	Reference(s)
LD50	Mouse	Intraperitoneal (i.p.)	75 mg/kg	[1][9]
LD50	Mouse	Intravenous (i.v.)	75 mg/kg	[1][9]

Cytotoxicity against Cancer Cell Lines

Terreic acid has demonstrated cytotoxic effects against various human cancer cell lines. Early studies observed morphological degeneration in HeLa (human cervical carcinoma) cells at concentrations greater than 6.25 µg/mL.[1] While extensive quantitative data across a wide range of cell lines is still emerging in publicly accessible literature, the existing evidence suggests a potential for antiproliferative activity that warrants further investigation.

Cell Line	Cancer Type	Cytotoxicity Metric	Value	Reference(s)
HeLa	Cervical Carcinoma	Morphological Change	> 6.25 µg/mL	[1]

Mechanism of Action

The biological activities of (+/-)-Terreic acid are attributed to its ability to interact with and inhibit specific cellular targets. Two of the most well-characterized mechanisms are the inhibition of Bruton's tyrosine kinase (BTK) and the bacterial enzyme MurA.

Inhibition of Bruton's Tyrosine Kinase (BTK)

Bruton's tyrosine kinase is a non-receptor tyrosine kinase that plays a critical role in the signaling pathways of various immune cells, including B cells and mast cells.[11] It is a key mediator of B-cell receptor (BCR) and Fc receptor signaling, which are essential for immune responses.[2][10] Terreic acid has been identified as a selective inhibitor of BTK.[10]

Quantitative Inhibition Data:

Target	Condition	IC50 Value	Reference(s)
Bruton's Tyrosine Kinase (BTK)	Basal	10 µM	[10]
Bruton's Tyrosine Kinase (BTK)	Activated	3 µM	[10]

BTK Signaling Pathway:

The following diagram illustrates the central role of BTK in B-cell receptor signaling and the point of inhibition by (+/-)-Terreic acid.

Figure 1. Simplified BTK signaling pathway and inhibition by Terric acid.

Covalent Inhibition of MurA

Terreic acid has been shown to be a covalent inhibitor of UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA), an essential enzyme in bacterial cell wall biosynthesis.[7][8] This inhibition occurs through the covalent modification of a cysteine residue (Cys115) in the active site of the enzyme.[7][8]

Kinetic Data for MurA Inhibition:

The potency of this irreversible inhibition is described by the second-order rate constant, kinact.

Parameter	Enzyme Source	Value	Reference(s)
kinact	E. cloacae MurA	130 M⁻¹s⁻¹	[12]

Workflow for Determining Covalent Inhibition:

The following diagram outlines a general workflow for characterizing the covalent inhibition of an enzyme like MurA by (+/-)-Terreic acid.

Figure 2. Workflow for determining covalent enzyme inhibition kinetics.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

In Vitro BTK Kinase Assay

This protocol is a general guideline for determining the in vitro inhibitory activity of (+/-)-Terreic acid against BTK.

Materials:

• Recombinant human BTK enzyme

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• ATP

• Peptide substrate for BTK (e.g., poly(Glu, Tyr) 4:1)

• (+/-)-Terreic acid stock solution (in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar ADP detection system

• 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of (+/-)-Terreic acid in kinase buffer.

• In a 384-well plate, add the diluted (+/-)-Terreic acid or DMSO (vehicle control).

• Add the BTK enzyme to each well and incubate for a predetermined time (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

• Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP.

• Incubate the reaction at 30°C for a specified time (e.g., 60 minutes).

• Terminate the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions.

• Calculate the percent inhibition for each concentration of (+/-)-Terreic acid relative to the DMSO control.

• Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

MurA Enzyme Inhibition Assay (Malachite Green Assay)

This protocol describes a colorimetric assay to measure the inhibition of MurA by (+/-)-Terreic acid by quantifying the release of inorganic phosphate (B84403).

Materials:

• Purified MurA enzyme

• Assay buffer (e.g., 50 mM HEPES pH 7.5)

• UDP-N-acetylglucosamine (UNAG)

• Phosphoenolpyruvate (PEP)

• (+/-)-Terreic acid stock solution (in DMSO)

• Malachite green reagent

• 96-well plates

• Spectrophotometer

Procedure:

• Prepare serial dilutions of (+/-)-Terreic acid in the assay buffer.

• In a 96-well plate, add the MurA enzyme, UNAG, and the diluted (+/-)-Terreic acid or DMSO (vehicle control).

• Pre-incubate the mixture for a defined period.

• Initiate the reaction by adding PEP.

• Incubate at 37°C for a specific time.

• Stop the reaction by adding the malachite green reagent.

• Measure the absorbance at a wavelength of approximately 620-650 nm.

• Generate a standard curve using known concentrations of inorganic phosphate.

• Calculate the amount of phosphate produced in each reaction and determine the percent inhibition.

• Calculate the IC50 value as described for the BTK assay.

Cell Viability/Cytotoxicity Assay (MTT Assay)

This protocol provides a general method for assessing the cytotoxic effects of (+/-)-Terreic acid on cultured cancer cells.

Materials:

• Human cancer cell line of interest (e.g., HeLa)

• Complete cell culture medium

• (+/-)-Terreic acid stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of (+/-)-Terreic acid (and a vehicle control) and incubate for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Remove the medium and add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of approximately 570 nm.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.

• Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Conclusion

(+/-)-Terreic acid is a mycotoxin with significant and diverse biological activities. Its ability to inhibit key enzymes such as Bruton's tyrosine kinase and the bacterial enzyme MurA makes it a subject of considerable interest for both toxicological assessment and as a potential lead compound for drug development. This technical guide has provided a consolidated resource of its chemical properties, toxicological data, and mechanisms of action, supplemented with detailed experimental protocols and visual diagrams of relevant pathways. It is anticipated that this information will serve as a valuable foundation for future research into the multifaceted nature of (+/-)-Terreic acid. Further studies are warranted to expand the quantitative toxicological database, particularly concerning its cytotoxicity against a broader panel of cancer cell lines, and to further elucidate its complex interactions within biological systems.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. In vitro cytotoxicity against different human cancer cell lines of laticifer proteins of Calotropis procera (Ait.) R. Br - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cell line cytotoxicity: Topics by Science.gov [science.gov]
• 6. cell lines ic50: Topics by Science.gov [science.gov]
• 7. researchgate.net [researchgate.net]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Recent Advancements in the Development of Anti-Breast Cancer Synthetic Small Molecules [mdpi.com]
• 12. Potent Cytotoxicity of Four Cameroonian Plant Extracts on Different Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

Unmasking the Cellular Arsenal of (+/-)-Terreic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+/-)-Terreic acid, a quinone epoxide natural product, has garnered significant interest within the scientific community for its diverse biological activities. This technical guide provides a comprehensive overview of the known cellular targets of terreic acid, presenting a cohesive summary of quantitative data, detailed experimental methodologies for key assays, and visual representations of the associated signaling pathways and experimental workflows. The primary identified targets include the bacterial cell wall biosynthetic enzyme MurA, the non-receptor tyrosine kinase Bruton's tyrosine kinase (Btk), and the bifunctional bacterial enzyme GlmU. This document aims to serve as a critical resource for researchers engaged in the study of terreic acid and the development of novel therapeutics targeting these key cellular components.

Identified Cellular Targets of (+/-)-Terreic Acid

Current research has elucidated three primary cellular targets of (+/-)-terreic acid, spanning both bacterial and eukaryotic systems. These targets are integral to distinct and vital cellular processes, highlighting the pleiotropic effects of this natural product.

MurA: A Key Enzyme in Bacterial Cell Wall Biosynthesis

Terreic acid has been identified as a covalent inhibitor of UDP-N-acetylglucosamine enolpyruvyl transferase (MurA), an essential enzyme in the biosynthesis of peptidoglycan, a critical component of the bacterial cell wall.[1][2][3][4][5] The mechanism of inhibition involves the covalent attachment of terreic acid to the thiol group of a cysteine residue (Cys115) in the active site of MurA.[1][3] This covalent modification inactivates the enzyme, thereby disrupting cell wall synthesis. It is noteworthy, however, that some studies suggest MurA may not be the primary cellular target responsible for the antibiotic activity of terreic acid in vivo, as overexpression of MurA did not confer resistance to E. coli.

Bruton's Tyrosine Kinase (Btk): A Regulator of Immune Cell Signaling

In eukaryotic cells, terreic acid is a known inhibitor of Bruton's tyrosine kinase (Btk), a non-receptor tyrosine kinase crucial for the development and activation of B-lymphocytes and mast cells.[1][5][6][7][8][9][10][11] Terric acid has been shown to inhibit both the catalytic activity of Btk and the interaction of its pleckstrin homology (PH) domain with protein kinase C (PKC), a key step in its activation pathway.[3][5][6] This inhibition of Btk signaling consequently affects downstream cellular processes, including cytokine production.[3][5]

GlmU: A Bifunctional Enzyme in Bacterial Precursor Synthesis

Terreic acid also targets the bifunctional enzyme N-acetylglucosamine-1-phosphate uridyltransferase/glucosamine-1-phosphate acetyltransferase (GlmU) in bacteria.[2][4] This enzyme is involved in the synthesis of UDP-N-acetylglucosamine, a crucial precursor for both peptidoglycan and lipopolysaccharide biosynthesis. The inhibition of GlmU by terreic acid has been linked to the suppression of biofilm formation in E. coli.[2]

Quantitative Data Summary

The following tables summarize the available quantitative data for the interaction of (+/-)-terreic acid with its identified cellular targets.

Table 1: Inhibition of MurA by (+/-)-Terreic Acid

Parameter	Value	Species	Notes
Inactivation Rate Constant (kinact)	130 M-1s-1	Enterobacter cloacae, Escherichia coli	Inactivation requires the presence of the substrate UNAG.[1][3][4]
IC50	14 ± 0.6 µM	Enterobacter cloacae	Determined after an 8-minute preincubation with the enzyme and 0.1 mM UNAG.[4]

Table 2: Inhibition of Bruton's Tyrosine Kinase (Btk) by (+/-)-Terreic Acid

Parameter	Value	Assay System	Notes
IC50 (Basal Catalytic Activity)	10 µM	Cell-free assay	[6][10]
IC50 (Activated Catalytic Activity)	3 µM	Cell-free assay	[6][10]
IC50 (Btk-PH Domain and PKC Interaction)	100 µM	Human mast cell lysates	[3][6][10]
IC50 (Btk and PKCβII Association)	~30 µM	Mouse mast cells	[3][5]

Table 3: Inhibition of GlmU by (+/-)-Terreic Acid

Parameter	Value	Substrate	Inhibition Type
Ki	40.29 ± 3.54 µM	Acetyl-CoA	Competitive
αKi	41.94 ± 4.99 µM	GlcN-1-P	Uncompetitive

Detailed Experimental Protocols

MurA Inactivation Kinetics Assay

This protocol describes the determination of the inactivation rate constant (kinact) of MurA by terreic acid.

Materials:

• Purified MurA enzyme

• UDP-N-acetylglucosamine (UNAG)

• Phosphoenolpyruvate (PEP)

• (+/-)-Terreic acid

• HEPES buffer (50 mM, pH 7.5)

• Reaction quenching solution

• Phosphate (B84403) detection reagent (e.g., Malachite Green)

Procedure:

• Prepare a stock solution of MurA (e.g., 5.0 µM) in HEPES buffer.

• Prepare varying concentrations of UNAG and terreic acid in HEPES buffer.

• In a reaction vessel, incubate MurA with the different concentrations of UNAG and terreic acid. All incubations should be performed in the absence of reducing agents like DTT.

• At specific time intervals, withdraw aliquots (e.g., 10 µL) from the incubation mixture.

• Immediately add the aliquot to a separate assay mixture (e.g., 100 µL final volume) containing 50 mM HEPES (pH 7.5), 0.5 µM MurA, 1 mM PEP, and 1 mM UNAG to measure the residual MurA activity.

• Allow the enzymatic reaction to proceed for a defined period and then stop it by adding a quenching solution.

• Determine the amount of inorganic phosphate released using a suitable detection reagent.

• The observed rate of inactivation (kobs) at each terreic acid concentration is determined by plotting the natural logarithm of the residual enzyme activity against the pre-incubation time.

• The second-order inactivation rate constant (kinact) is then calculated by replotting kobs against the concentration of terreic acid.[4]

Btk Catalytic Activity Inhibition Assay (Radiometric)

This protocol outlines a general method for determining the IC50 of terreic acid against the catalytic activity of Btk.

Materials:

• Purified recombinant Btk enzyme

• Btk-specific substrate peptide

• [γ-33P]ATP

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• (+/-)-Terreic acid stock solution in DMSO

• 96-well plates

• Phosphocellulose filter paper

• 0.75% Phosphoric acid

• Scintillation counter

Procedure:

• Prepare serial dilutions of terreic acid in the kinase reaction buffer.

• In a 96-well plate, add the diluted terreic acid or DMSO (vehicle control).

• Add a solution containing the Btk enzyme and its specific substrate to each well.

• Pre-incubate the plate at room temperature for 10 minutes.

• Initiate the kinase reaction by adding [γ-33P]ATP solution. The final ATP concentration should be close to the Km for Btk.

• Incubate the plate at 30°C for a defined period (e.g., 60 minutes).

• Stop the reaction by adding phosphoric acid.

• Spot a portion of the reaction mixture onto phosphocellulose filter paper.

• Wash the filter paper multiple times with phosphoric acid to remove unincorporated [γ-33P]ATP.

• Measure the incorporated radioactivity using a scintillation counter.

• Calculate the percent inhibition for each terreic acid concentration relative to the DMSO control and determine the IC50 value using non-linear regression analysis.[12]

GlmU Acetyltransferase Inhibition Assay (Colorimetric)

This protocol provides a general method for assessing the inhibition of the acetyltransferase activity of GlmU by terreic acid.

Materials:

• Purified GlmU enzyme

• Glucosamine-1-phosphate (GlcN-1-P)

• Acetyl Coenzyme A (Acetyl-CoA)

• 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB)

• Tris-HCl buffer (e.g., 50 mM, pH 7.5) containing MgCl2 (e.g., 5 mM)

• (+/-)-Terreic acid stock solution in DMSO

• 96-well microtiter plate

• Spectrophotometer

Procedure:

• Prepare serial dilutions of terreic acid in the Tris-HCl buffer.

• In a 96-well plate, set up reaction mixtures containing Tris-HCl buffer, MgCl2, GlcN-1-P, and Acetyl-CoA.

• Add the diluted terreic acid or DMSO (vehicle control) to the appropriate wells.

• Initiate the enzymatic reaction by adding the purified GlmU protein.

• Incubate the plate at 37°C for a defined period (e.g., 5-10 minutes).

• Stop the reaction and add DTNB to each well. DTNB reacts with the free Coenzyme A produced during the acetyltransferase reaction to generate a colored product.

• Measure the absorbance at the appropriate wavelength (e.g., 412 nm) using a spectrophotometer.

• Calculate the percent inhibition for each terreic acid concentration and determine the IC50 or Ki values.[8]

Visualizations: Signaling Pathways and Experimental Workflows

Signaling Pathways

Inhibition of MurA by (+/-)-Terreic Acid.

Inhibition of Btk Signaling by (+/-)-Terreic Acid.

Experimental Workflows

Workflow for MurA Inactivation Kinetics Assay.

Workflow for Btk Radiometric Kinase Assay.

References

• 1. Sapphire North America [sapphire-usa.com]
• 2. researchgate.net [researchgate.net]
• 3. (-)-Terreic acid - Amerigo Scientific [amerigoscientific.com]
• 4. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Terreic acid, a quinone epoxide inhibitor of Bruton’s tyrosine kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Differential antibacterial properties of the MurA inhibitors terreic acid and fosfomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. GlmU inhibitor from the roots of Euphorbia ebracteolata as an anti-tuberculosis agent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The fungal product terreic acid is a covalent inhibitor of the bacterial cell wall biosynthetic enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification and Characterization of New Inhibitors of the Escherichia coli MurA Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Bacterial GlmU enzyme assay kits [profoldin.com]
• 12. benchchem.com [benchchem.com]

Technical Whitepaper: (+/-)-Terreic Acid as a Potent Inhibitor of Bruton's Tyrosine Kinase (BTK)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Bruton's tyrosine kinase (BTK), a non-receptor tyrosine kinase from the Tec family, is a critical signaling node in B-lymphocyte and mast cell activation pathways.[1][2][3] Its pivotal role in the B-cell receptor (BCR) signaling cascade makes it a highly attractive therapeutic target for B-cell malignancies and autoimmune diseases.[4][5][6][7] Terreic acid, a quinone epoxide natural product isolated from the fungus Aspergillus terreus, has been identified as a selective inhibitor of BTK.[1][4][8] This document provides a comprehensive technical overview of (+/-)-Terreic acid, detailing its mechanism of action, inhibitory activity, kinase selectivity, and the experimental protocols used for its characterization. It serves as a guide for researchers exploring BTK inhibition and leveraging Terreic acid as a chemical probe to dissect BTK-mediated signaling.

Introduction to Bruton's Tyrosine Kinase (BTK)

BTK is essential for B-cell development, differentiation, and activation.[7] Within the BCR signaling pathway, BTK is activated downstream of Src family kinases like Lyn and Syk.[6] This activation triggers a cascade involving the phosphorylation of downstream targets such as phospholipase C gamma 2 (PLCγ2), ultimately leading to calcium mobilization, activation of transcription factors like NF-κB, and subsequent B-cell proliferation and survival.[7][9] Dysregulation of BTK activity is implicated in various B-cell cancers, making it a prime target for therapeutic intervention.[3][4]

Terreic acid (TA) is a metabolite with known antibiotic properties that has been found to selectively inhibit the catalytic activity of BTK.[4][10] Its unique mechanism, targeting the interaction between Protein Kinase C (PKC) and the Pleckstrin Homology (PH) domain of BTK, distinguishes it from many conventional ATP-competitive inhibitors.[1][11]

Mechanism of Action of Terreic Acid

Terreic acid was discovered as a BTK inhibitor through a screening process designed to identify compounds that block the interaction between PKC and the PH domain of BTK.[1][2]

• Disruption of PKC-BTK Interaction: Terreic acid inhibits the binding of the BTK PH domain to PKC.[1][11] This interaction is significant as PKC is known to phosphorylate and down-regulate BTK's catalytic activity in mast cells.[1]

• Inhibition of Catalytic Activity: By blocking the PKC-PH domain interaction, Terreic acid prevents the proper function and activation of BTK, leading to the inhibition of its kinase activity.[1][2] This affects both the basal and the antigen-stimulated autophosphorylation of BTK.[1][11]

• Proposed Covalent Modification: While the precise mechanism is not fully elucidated, it is hypothesized that Terreic acid, a quinone epoxide, may covalently modify one or more of the five cysteine residues within the PH domain of BTK.[10] This is analogous to its known mechanism of covalently inhibiting the bacterial enzyme MurA by reacting with a cysteine residue in its active site.[10] It is theorized that TA binds to the PH domain, inducing a conformational change that prevents PKC from interacting with it.[1]

References

• 1. Terreic acid, a quinone epoxide inhibitor of Bruton’s tyrosine kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Terreic acid, a quinone epoxide inhibitor of Bruton's tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Molecular Genetic Characterization of Terreic Acid Pathway in Aspergillus terreus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Item - In vitro and in vivo studies of Bruton tyrosine kinase (BTK) mutations and inhibition - Karolinska Institutet - Figshare [openarchive.ki.se]
• 6. What are Bruton’s tyrosine kinase (BTK) inhibitors? | MD Anderson Cancer Center [mdanderson.org]
• 7. Bruton’s Tyrosine Kinase Inhibitors (BTKIs): Review of Preclinical Studies and Evaluation of Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Studies on terreic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]

Early Studies on the Antibiotic Properties of Terreic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Discovered in the mid-20th century, terreic acid is a quinone epoxide metabolite produced by the filamentous fungus Aspergillus terreus. Initial studies revealed its potential as an antimicrobial agent, exhibiting activity against a range of bacteria. This technical guide provides an in-depth overview of the early research into the antibiotic properties of terreic acid, supplemented with modern insights into its mechanism of action and biosynthesis. The guide is intended for researchers, scientists, and drug development professionals interested in the historical context and scientific underpinnings of this natural product.

I. Discovery and Initial Characterization

Terreic acid was first isolated in 1949.[1] Early research focused on its production and foundational characterization. A notable study identified a strain of Aspergillus terreus, designated Y-8980, isolated from a soil sample in Japan, as a producer of the antibiotic.[1] The initial characterization involved extracting the compound from the culture broth at an acidic pH using solvents such as chloroform (B151607) and ethyl acetate, followed by crystallization.[1] Physicochemical analysis confirmed the identity of the substance as terreic acid.[1] These pioneering investigations established its antimicrobial activity against various Gram-positive and Gram-negative bacteria.[1]

II. Early Experimental Protocols for Antibiotic Susceptibility Testing

Detailed experimental protocols from the initial studies in the 1940s and 1950s are not extensively documented in readily available literature. However, based on the common practices of the "golden age" of antibiotic discovery, the following methodologies were likely employed to determine the antimicrobial activity of terreic acid.

A. General Methodology: Agar (B569324) Diffusion and Broth Dilution

The primary methods for assessing antibiotic efficacy during this period were the agar diffusion (including the disk diffusion method) and broth dilution techniques. These methods were foundational in determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial that prevents visible growth of a microorganism.

1. Agar Diffusion Method (General Protocol):

• Principle: This method involves the diffusion of the antibiotic from a source (e.g., a saturated paper disk or a well in the agar) into an agar medium seeded with a test microorganism. The antibiotic creates a concentration gradient, and the zone of inhibition (the area of no microbial growth) around the source is measured.

• Likely Protocol:

  • Media Preparation: A suitable nutrient agar medium, such as Mueller-Hinton agar, would have been prepared and sterilized.

  • Inoculum Preparation: A standardized suspension of the test bacterium was prepared, often by suspending colonies from a fresh culture in sterile saline or broth to a specific turbidity.

  • Plating: The surface of the agar plate was uniformly inoculated with the bacterial suspension using a sterile swab.

  • Application of Terreic Acid: A sterile filter paper disk impregnated with a known concentration of terreic acid was placed on the agar surface.

  • Incubation: The plates were incubated, typically at 37°C, for 18-24 hours.

  • Data Interpretation: The diameter of the zone of inhibition was measured to the nearest millimeter. The size of the zone is inversely proportional to the MIC of the antibiotic.

2. Broth Dilution Method (General Protocol):

• Principle: This method involves preparing a series of tubes with decreasing concentrations of the antibiotic in a liquid growth medium. Each tube is then inoculated with the test microorganism. The MIC is determined as the lowest concentration of the antibiotic that prevents visible growth (turbidity).

• Likely Protocol:

  • Preparation of Antibiotic Dilutions: A serial two-fold dilution of terreic acid was prepared in a suitable broth medium (e.g., Nutrient Broth or Tryptic Soy Broth).

  • Inoculation: Each tube was inoculated with a standardized suspension of the test bacterium. A control tube containing no antibiotic was also included.

  • Incubation: The tubes were incubated under appropriate conditions, typically at 37°C, for 18-24 hours.

  • Data Interpretation: The tubes were visually inspected for turbidity. The lowest concentration of terreic acid in a clear tube was recorded as the MIC.

B. Production of Terreic Acid in Early Studies

Early production of terreic acid for experimental purposes involved culturing Aspergillus terreus in a suitable liquid medium. One such medium described was a sucrose-yeast extract medium, which yielded a high concentration of the active substance.[2] The terreic acid was then extracted from the culture broth using organic solvents like chloroform, ethyl acetate, and n-butanol at an acidic pH (2.4-2.6).[2] The crude extract was then purified by charcoal treatment and crystallization from chloroform and ethyl acetate.[2]

III. Quantitative Data on Antibiotic Activity

While specific data from the earliest studies is sparse, a 1980 study provides quantitative data on the antibiotic spectrum of terreic acid.

Bacterial Group	Organism	Minimum Inhibitory Concentration (MIC) (mcg/mL)
Gram-positive Bacteria	Various species	25 - 100
Gram-negative Bacteria	Various species	25 - 100
Gram-negative Bacteria	Xanthomonas oryzae	12.5
Gram-negative Bacteria	Xanthomonas citri	50

Data from a 1980 study on terreic acid. It is important to note that terreic acid did not show activity against Pseudomonas, fungi, and yeast in this study.[2]

IV. Modern Understanding of the Mechanism of Action

More recent research has elucidated the molecular mechanism behind terreic acid's antibiotic activity. It is now understood to be a covalent inhibitor of the bacterial enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA).[3] MurA is a key enzyme in the biosynthesis of peptidoglycan, an essential component of the bacterial cell wall.

A. The MurA Inhibition Pathway

Terreic acid's mechanism of action involves the covalent modification of a cysteine residue (Cys115) in the active site of the MurA enzyme. This inactivation is similar to the mechanism of the antibiotic fosfomycin, although terreic acid is reported to be less potent. The inactivation process is dependent on the presence of the substrate UDP-N-acetylglucosamine (UNAG).

Figure 1: Simplified signaling pathway of MurA enzyme inhibition by terreic acid.

B. Experimental Workflow for Determining MurA Inhibition

Modern studies investigating the inhibitory effect of terreic acid on MurA typically follow a workflow involving enzyme kinetics and structural biology techniques.

Figure 2: A generalized experimental workflow for characterizing the inhibition of the MurA enzyme by terreic acid.

V. Biosynthesis of Terreic Acid

The biosynthetic pathway of terreic acid in Aspergillus terreus has been elucidated through molecular genetic studies. It is a polyketide, synthesized from acetyl-CoA and malonyl-CoA units. A key intermediate in this pathway is 6-methylsalicylic acid (6-MSA). A compact gene cluster is responsible for the series of enzymatic reactions that convert 6-MSA into terreic acid.

Figure 3: A simplified overview of the biosynthetic pathway of terreic acid from precursor molecules.

VI. Conclusion

The early studies on terreic acid laid the groundwork for understanding its potential as an antibiotic. While the specific experimental details from the initial discovery period are not fully preserved in accessible literature, the foundational knowledge of its activity against a spectrum of bacteria spurred further investigation. Modern research has provided a detailed molecular understanding of its mechanism of action, targeting a crucial enzyme in bacterial cell wall synthesis. The elucidation of its biosynthetic pathway also opens avenues for synthetic biology approaches to produce novel analogs. This guide provides a comprehensive overview, bridging the historical context with current scientific insights, for professionals engaged in the ongoing search for new antimicrobial agents.

References

• 1. Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibiotic sensitivity testing - Wikipedia [en.wikipedia.org]
• 3. academic.oup.com [academic.oup.com]

The Genetic Blueprint of Terreic Acid: An In-depth Technical Guide to its Biosynthesis in Fungi

For Researchers, Scientists, and Drug Development Professionals

Introduction

Terreic acid, a quinone epoxide secondary metabolite isolated from Aspergillus terreus, has garnered significant interest in the scientific community for its diverse biological activities, including its selective inhibition of Bruton's tyrosine kinase (Btk), a crucial enzyme in B cell development and mast cell activation. This property positions terreic acid as a promising scaffold for the development of novel therapeutics. Understanding the genetic and molecular basis of its biosynthesis is paramount for harnessing its full potential through synthetic biology and metabolic engineering approaches. This technical guide provides a comprehensive overview of the terreic acid biosynthetic gene cluster, the functions of its constituent genes, detailed experimental protocols for its study, and the regulatory networks that govern its production.

The Terreic Acid Biosynthetic Gene Cluster in Aspergillus terreus

The biosynthesis of terreic acid is orchestrated by a compact gene cluster, herein referred to as the 'at' cluster, in Aspergillus terreus. This cluster is responsible for the complete conversion of primary metabolites into the final terreic acid product.[1][2][3] Through a combination of gene deletion studies and heterologous expression, the core genes and their putative functions have been elucidated.[1][3]

Core Genes and Their Functions

The 'at' gene cluster is composed of a set of eight core genes essential for terreic acid biosynthesis. The functions of these genes have been proposed based on bioinformatic analyses and the characterization of metabolic products from gene deletion mutants.[1][3]

Gene	Locus ID (A. terreus NIH2624)	Proposed Function	Homolog/Domain Information
atX	ATEG_06275	6-Methylsalicylic acid synthase (6-MSAS)	Polyketide Synthase (PKS)
atA	ATEG_06272	Salicylate (B1505791) 1-monooxygenase (Decarboxylase)	FAD-dependent monooxygenase
atC	ATEG_06274	GMC oxidoreductase	Glucose-Methanol-Choline (GMC) oxidoreductase family
atD	ATEG_06276	Cyclooxygenase	Homologous to PatJ in the patulin (B190374) biosynthetic cluster
atE	ATEG_06277	Cytochrome P450 monooxygenase	-
atG	ATEG_06280	Cytochrome P450 monooxygenase	-
atB	ATEG_06273	Major Facilitator Superfamily (MFS) transporter	MFS transporter domain
atF	ATEG_06278	Zinc finger transcription factor	Zn(II)2Cys6 binuclear cluster domain

The Biosynthetic Pathway of Terreic Acid

The biosynthesis of terreic acid from acetyl-CoA and malonyl-CoA is a multi-step enzymatic process. The proposed pathway, based on the analysis of intermediates accumulated in gene deletion mutants and reconstituted through heterologous expression, is a testament to the intricate molecular machinery within Aspergillus terreus.[1][3]

The pathway commences with the synthesis of 6-methylsalicylic acid (6-MSA) from one molecule of acetyl-CoA and three molecules of malonyl-CoA, a reaction catalyzed by the polyketide synthase AtX.[1][3] Subsequently, AtA, a salicylate 1-monooxygenase, facilitates the decarboxylative hydroxylation of 6-MSA to yield 3-methylcatechol (B131232).[3] The pathway then proceeds through a series of oxidation reactions. The cytochrome P450 monooxygenases, AtE and AtG, are involved in the hydroxylation of 3-methylcatechol to form 3-methyl-1,2,4-benzenetriol.[3] Following this, AtD, a putative cyclooxygenase, is proposed to catalyze the epoxidation and oxidation of 3-methyl-1,2,4-benzenetriol to produce terremutin (B231765).[3] The final step in the biosynthesis is the oxidation of terremutin by the GMC oxidoreductase AtC to yield terreic acid.[1][3]

A simplified diagram of the terreic acid biosynthetic pathway.

Quantitative Data on Terreic Acid Production

Quantitative analysis of terreic acid and its biosynthetic intermediates in wild-type and mutant strains of A. terreus provides crucial insights into the function of the 'at' cluster genes and potential bottlenecks in the pathway. While precise yields can vary depending on culture conditions, the following table summarizes the general observations from gene knockout studies.

Strain	Product(s) Accumulated	Relative Production Level of Terreic Acid	Reference
Wild-type (A. terreus)	Terreic acid	High	[1]
ΔatX (6-MSAS)	None (precursor synthesis blocked)	Abolished	[1]
ΔatA (Decarboxylase)	6-Methylsalicylic acid (6-MSA)	Abolished	[1][3]
ΔatC (Oxidoreductase)	Terremutin	Abolished	[1][3]
ΔatD (Cyclooxygenase)	Intermediates upstream of terremutin (not fully characterized)	Abolished	[1][3]
ΔatE (P450)	Intermediates upstream of 3-methyl-1,2,4-benzenetriol	Abolished	[1][3]
ΔatF (Transcription factor)	None	Abolished	[1]
ΔatG (P450)	Reduced levels of downstream intermediates	Significantly Reduced	[3]

Experimental Protocols

This section provides detailed methodologies for key experiments central to the study of the terreic acid biosynthetic gene cluster.

Fungal Strain and Culture Conditions

• Strain: Aspergillus terreus NIH 2624 is a commonly used strain for terreic acid production studies.

• Media: For routine culture and conidia production, Potato Dextrose Agar (PDA) is suitable. For terreic acid production, Yeast Extract Sucrose (YES) medium (2% yeast extract, 15% sucrose) or other optimized production media can be used.

• Incubation: Cultures are typically incubated at 28-30°C for 5-7 days for conidiation and for 7-14 days for secondary metabolite production in liquid cultures.

Gene Knockout in Aspergillus terreus using Split-Marker Strategy

This protocol outlines a widely used method for targeted gene deletion in A. terreus.

Workflow for split-marker mediated gene knockout in A. terreus.

Detailed Steps:

• Primer Design: Design nested primers to amplify the 5' and 3' flanking regions (approximately 1 kb each) of the target gene. Design primers to amplify two overlapping fragments of a selectable marker gene (e.g., hygromycin B phosphotransferase, hph).

• PCR Amplification: Perform four separate PCR reactions to amplify the 5' flank, 3' flank, 5' marker fragment, and 3' marker fragment.

• Fusion PCR:

  • Perform a fusion PCR to join the 5' flank with the 5' marker fragment using the outermost primers.

  • Perform a second fusion PCR to join the 3' flank with the 3' marker fragment using the outermost primers.

• Protoplast Preparation:

  • Grow A. terreus in liquid medium to the early-to-mid logarithmic phase.

  • Harvest the mycelia and treat with a cell wall-lysing enzyme mixture (e.g., lysing enzymes from Trichoderma harzianum) in an osmotic stabilizer (e.g., 0.6 M KCl).

  • Filter the resulting protoplasts to remove mycelial debris and wash with the osmotic stabilizer.

• Transformation:

  • Mix the purified protoplasts with the two fusion PCR products and a PEG-CaCl2 solution.

  • Incubate on ice and then at room temperature to facilitate DNA uptake.

• Regeneration and Selection:

  • Plate the transformation mixture onto regeneration medium containing the appropriate osmotic stabilizer and the selective agent.

  • Incubate until transformant colonies appear.

• Screening:

  • Isolate genomic DNA from putative transformants.

  • Perform PCR using primers flanking the target gene and internal to the selection marker to confirm homologous recombination and gene replacement.

Heterologous Expression of Terrein Biosynthesis Genes in Pichia pastoris

P. pastoris is a powerful host for the expression of fungal enzymes and the reconstitution of biosynthetic pathways.

Detailed Steps:

• Gene Synthesis and Codon Optimization: Synthesize the coding sequences of the 'at' genes with codons optimized for expression in P. pastoris.

• Vector Construction: Clone the codon-optimized genes into a P. pastoris expression vector, such as pPICZα A, which contains a strong, inducible promoter (e.g., AOX1) and a secretion signal (e.g., α-factor). For multi-gene expression, genes can be cloned into separate vectors with different selection markers or assembled into a single multi-expression cassette.

• Transformation of P. pastoris: Linearize the expression vector(s) and transform competent P. pastoris cells (e.g., strain X-33) by electroporation.

• Selection of Transformants: Plate the transformed cells on selective medium (e.g., YPDS with Zeocin).

• Expression and Culture:

  • Grow a starter culture of a positive transformant in buffered glycerol-complex medium (BMGY).

  • Induce protein expression by transferring the cells to buffered methanol-complex medium (BMMY), adding methanol (B129727) to a final concentration of 0.5-1.0% every 24 hours.

• Analysis of Metabolite Production:

  • After a suitable induction period (e.g., 72-96 hours), harvest the culture supernatant.

  • Extract the metabolites with an organic solvent (e.g., ethyl acetate).

  • Analyze the extract by HPLC or LC-MS to detect the production of terreic acid or its intermediates.

LC-MS Analysis of Terreic Acid and Intermediates

Liquid chromatography-mass spectrometry (LC-MS) is the method of choice for the sensitive and specific detection and quantification of secondary metabolites.

Typical LC-MS Parameters:

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of an acid (e.g., 0.1% formic acid), is typically employed.

• Ionization: Electrospray ionization (ESI) in either positive or negative mode can be used, depending on the analyte.

• Mass Analyzer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is recommended for accurate mass measurements and structural elucidation.

• Detection: Detection can be performed in full scan mode to identify all ions or in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for targeted quantification of known compounds.

Regulatory Networks Controlling Terreic Acid Biosynthesis

The production of terreic acid is tightly regulated at multiple levels, involving both a pathway-specific transcription factor and global regulatory networks that respond to environmental cues.

Pathway-Specific Regulation

The 'at' gene cluster contains its own dedicated transcription factor, atF, which encodes a Zn(II)2Cys6 binuclear cluster protein.[1] Deletion of atF completely abolishes the production of terreic acid, indicating its essential role as a positive regulator for the expression of the other genes within the cluster.[1]

Global Regulatory Networks

The biosynthesis of many fungal secondary metabolites is under the control of global regulatory proteins that integrate various environmental signals. While direct evidence for the regulation of the terreic acid cluster by these global regulators is still emerging, their known roles in controlling other polyketide synthase gene clusters in Aspergillus species suggest a likely involvement.

• LaeA and the Velvet Complex: LaeA is a master regulator of secondary metabolism in many filamentous fungi. It is a component of the Velvet complex (which also includes VeA and VelB) that responds to light and other environmental signals to control both development and secondary metabolism. It is highly probable that LaeA and the Velvet complex play a role in regulating the expression of the terreic acid gene cluster, potentially by modulating chromatin structure and influencing the expression of the pathway-specific transcription factor, atF.

A proposed regulatory network for terreic acid biosynthesis.

Conclusion

The elucidation of the terreic acid biosynthetic gene cluster and its associated regulatory networks provides a solid foundation for the rational engineering of Aspergillus terreus or heterologous hosts for enhanced production of this valuable secondary metabolite. The detailed protocols and data presented in this guide are intended to serve as a valuable resource for researchers in academia and industry who are working to unlock the full therapeutic and biotechnological potential of terreic acid. Further research into the precise mechanisms of enzymatic catalysis and the intricate details of the regulatory circuitry will undoubtedly open up new avenues for the discovery and development of novel bioactive compounds.

References

• 1. An enzyme mediated, colorimetric method for the measurement of salicylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and validation of an automated, enzyme-mediated colorimetric assay of salicylate in serum [pubmed.ncbi.nlm.nih.gov]
• 3. Editing Aspergillus terreus using the CRISPR-Cas9 system - PMC [pmc.ncbi.nlm.nih.gov]

(+/-)-Terreic acid CAS number and molecular formula

An In-depth Technical Guide to (+/-)-Terreic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+/-)-Terreic acid, a racemic mixture of the natural product terreic acid, is a small molecule with significant biological activities that have garnered interest in the scientific community. This technical guide provides a comprehensive overview of (+/-)-Terreic acid, focusing on its chemical properties, mechanisms of action, and relevant experimental protocols. It is intended to serve as a valuable resource for researchers and professionals involved in drug discovery and development. The primary known mechanisms of action of terreic acid include the inhibition of Bruton's tyrosine kinase (BTK) and the bacterial enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA), highlighting its potential as both an anti-inflammatory/anti-cancer agent and an antibacterial agent.

Chemical and Physical Properties

(+/-)-Terreic acid is a synthetically produced racemic mixture. The naturally occurring enantiomer, (-)-Terreic acid, is a mycotoxin produced by the fungus Aspergillus terreus.

Property	Value	Reference
CAS Number	15255-24-0
Molecular Formula	C₇H₆O₄
Molecular Weight	154.12 g/mol
Appearance	White to off-white solid	[1]
Solubility	Soluble in DMSO (10mg/ml), EtOH, MeOH, acetone, DCM. Slightly soluble in water (1mg/ml, may require warming and sonication).	[1]
Stability	Stable for at least 1 year when stored at -20°C. Solutions should be stored at -20°C in the dark. Protect from light.	[1]

Mechanism of Action

(+/-)-Terreic acid exerts its biological effects primarily through the inhibition of two key enzymes: Bruton's tyrosine kinase (BTK) and MurA.

Inhibition of Bruton's Tyrosine Kinase (BTK)

BTK is a non-receptor tyrosine kinase that plays a crucial role in B-cell receptor (BCR) signaling and is essential for B-cell development, activation, and proliferation. Dysregulation of BTK activity is implicated in various B-cell malignancies and autoimmune diseases.

Terreic acid acts as a selective inhibitor of BTK. It has been shown to bind to the pleckstrin homology (PH) domain of BTK, which blocks the interaction between BTK and protein kinase C (PKC), thereby inhibiting BTK's catalytic activity.

Caption: BTK Signaling Pathway and Inhibition by (+/-)-Terreic Acid.

Inhibition of MurA

MurA is a bacterial enzyme that catalyzes the first committed step in the biosynthesis of the bacterial cell wall. Specifically, it is a UDP-N-acetylglucosamine 1-carboxyvinyltransferase. Inhibition of MurA disrupts cell wall synthesis, leading to bacterial cell death.

Terreic acid has been shown to be a covalent inhibitor of MurA. It covalently modifies a cysteine residue (Cys115 in E. coli MurA) in the active site of the enzyme, thereby inactivating it. This mechanism is similar to that of the antibiotic fosfomycin, although terreic acid is reported to be less potent.

Quantitative Data

The following table summarizes the known inhibitory concentrations and other quantitative data for terreic acid.

Target/Assay	Cell Line/Organism	IC₅₀ / MIC / LD₅₀	Reference
BTK Inhibition (basal)	Mouse Mast Cells	10 µM
BTK Inhibition (activated)	Mouse Mast Cells	3 µM
MurA Inhibition	Enterobacter cloacae	14 ± 0.6 µM
Antibacterial (Gram-positive & Gram-negative)	Various Bacteria	25-100 µg/ml (MIC)	[2]
Antibacterial (Xanthomonas oryzae)	Xanthomonas oryzae	12.5 µg/ml (MIC)	[2]
Antibacterial (Xanthomonas citri)	Xanthomonas citri	50 µg/ml (MIC)	[2]
Anti-tumor (morphological degeneration)	HeLa Cells	>6.25 µg/ml	[2]
Acute Toxicity (in vivo)	Mice	75 mg/kg (LD₅₀, i.p. and i.v.)	[2]

Experimental Protocols

Bruton's Tyrosine Kinase (BTK) Inhibition Assay

This protocol is a representative method for determining the inhibitory activity of (+/-)-Terreic acid against BTK.

Caption: Workflow for a BTK Inhibition Assay.

Materials:

• Recombinant BTK enzyme

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ATP

• Substrate (e.g., poly(Glu, Tyr) 4:1)

• (+/-)-Terreic acid

• 96-well plates

• ADP-Glo™ Kinase Assay kit (or similar detection system)

• Plate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of (+/-)-Terreic acid in the kinase assay buffer.

• In a 96-well plate, add the diluted (+/-)-Terreic acid to the appropriate wells. Include wells for positive (no inhibitor) and negative (no enzyme) controls.

• Prepare a master mix containing the kinase assay buffer, ATP, and the substrate.

• Add the master mix to all wells.

• Initiate the kinase reaction by adding the diluted recombinant BTK enzyme to all wells except the negative control.

• Incubate the plate at 30°C for a specified time (e.g., 30-60 minutes).

• Stop the reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each concentration of (+/-)-Terreic acid and determine the IC₅₀ value.

MurA Enzyme Inhibition Assay (Malachite Green Assay)

This assay measures the inorganic phosphate (B84403) (Pi) released during the MurA-catalyzed reaction.

Materials:

• Purified MurA enzyme

• HEPES buffer (pH 7.5)

• UDP-N-acetylglucosamine (UNAG)

• Phosphoenolpyruvate (PEP)

• (+/-)-Terreic acid

• Malachite green reagent

• 96-well plates

• Spectrophotometer

Procedure:

• Prepare serial dilutions of (+/-)-Terreic acid in HEPES buffer.

• In a 96-well plate, incubate the MurA enzyme with the various concentrations of (+/-)-Terreic acid and UNAG for a set period.

• Initiate the enzymatic reaction by adding PEP to the wells.

• Allow the reaction to proceed for a defined time at a controlled temperature (e.g., 37°C).

• Stop the reaction and detect the amount of inorganic phosphate produced by adding the malachite green reagent.

• Measure the absorbance at a specific wavelength (e.g., 620-650 nm) using a spectrophotometer.

• Calculate the percent inhibition and determine the IC₅₀ value.

Cell Viability/Cytotoxicity Assay (MTT Assay)

This protocol provides a general method for assessing the cytotoxic effects of (+/-)-Terreic acid on cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., HeLa)

• Complete cell culture medium

• (+/-)-Terreic acid

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Spectrophotometer

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of (+/-)-Terreic acid in complete cell culture medium.

• Remove the old medium from the cells and replace it with the medium containing the different concentrations of (+/-)-Terreic acid. Include vehicle-treated control wells.

• Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of approximately 570 nm.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Conclusion

(+/-)-Terreic acid is a molecule with demonstrated inhibitory activity against both a key enzyme in B-cell signaling and an essential enzyme in bacterial cell wall synthesis. These dual activities make it an interesting lead compound for the development of new therapeutics. The data and protocols presented in this guide provide a solid foundation for further research into the biological effects and potential applications of (+/-)-Terreic acid. Further in vivo studies are warranted to fully elucidate its therapeutic potential.

References

• 1. Terreic acid, a quinone epoxide inhibitor of Bruton’s tyrosine kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Studies on terreic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Total Synthesis of (+/-)-Terreic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the total synthesis of racemic (+/-)-Terreic acid. The methodology is based on established synthetic routes, offering a reproducible procedure for laboratory-scale preparation. All quantitative data is summarized for clarity, and a workflow diagram is provided for easy visualization of the synthetic process.

Introduction

Terreic acid is a naturally occurring quinone epoxide first isolated from the fungus Aspergillus terreus. It has garnered significant interest in the scientific community due to its diverse biological activities, including antibacterial and antitumor properties. The total synthesis of terreic acid is a key objective for medicinal chemists and drug development professionals, as it allows for the production of the molecule for further biological evaluation and the generation of analogs with potentially improved therapeutic properties. This document outlines a robust protocol for the total synthesis of racemic terreic acid.

Overall Synthetic Workflow

The total synthesis of (+/-)-Terreic acid can be achieved through a multi-step sequence starting from readily available starting materials. The general workflow involves the formation of a substituted benzoquinone, followed by a crucial epoxidation step to install the characteristic epoxide ring.

Caption: Overall workflow for the total synthesis of (+/-)-Terreic acid.

Experimental Protocols

The following protocols detail the key steps for the synthesis of (+/-)-Terreic acid.

Step 1: Oxidation of 2-methyl-p-hydroquinone to 2-methyl-p-benzoquinone

• Materials: 2-methyl-p-hydroquinone, Silver(I) oxide (Ag₂O), Anhydrous sodium sulfate (B86663) (Na₂SO₄), Diethyl ether.

• Procedure:

  • To a solution of 2-methyl-p-hydroquinone (1.0 eq) in anhydrous diethyl ether, add silver(I) oxide (2.0 eq) and anhydrous sodium sulfate (2.0 eq).

  • Stir the mixture vigorously at room temperature for 1-2 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, filter the reaction mixture through a pad of Celite to remove the solid residues.

  • Wash the filter cake with diethyl ether.

  • Concentrate the filtrate under reduced pressure to yield 2-methyl-p-benzoquinone as a yellow solid.

Step 2: Synthesis of 2-hydroxy-3-methyl-p-benzoquinone

• Materials: 2-methyl-p-benzoquinone, Acetic anhydride (B1165640), Sulfuric acid (concentrated), Water.

• Procedure:

  • Dissolve 2-methyl-p-benzoquinone (1.0 eq) in a mixture of acetic anhydride and a catalytic amount of concentrated sulfuric acid.

  • Stir the solution at room temperature for 24 hours.

  • Carefully pour the reaction mixture into ice-water.

  • The product, 2-hydroxy-3-methyl-p-benzoquinone, will precipitate.

  • Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

Step 3: Epoxidation to (+/-)-Terreic acid

• Materials: 2-hydroxy-3-methyl-p-benzoquinone, Alkaline hydrogen peroxide (H₂O₂ in aqueous sodium carbonate solution), Dichloromethane (DCM).

• Procedure:

  • Dissolve 2-hydroxy-3-methyl-p-benzoquinone (1.0 eq) in a suitable solvent such as dichloromethane.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a pre-cooled solution of alkaline hydrogen peroxide (e.g., 30% H₂O₂ in 1M Na₂CO₃) dropwise to the reaction mixture with vigorous stirring.

  • Maintain the temperature at 0-5 °C and stir for 2-4 hours.

  • Monitor the reaction by TLC.

  • After completion, separate the organic layer.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to afford (+/-)-Terreic acid.

Quantitative Data Summary

The following table summarizes typical quantitative data for the key steps in the synthesis of (+/-)-Terreic acid. Please note that yields are indicative and may vary based on experimental conditions and scale.

Step	Reactant	Reagent(s)	Solvent	Time (h)	Temp (°C)	Yield (%)
1	2-methyl-p-hydroquinone	Ag₂O, Na₂SO₄	Diethyl ether	1-2	RT	~95
2	2-methyl-p-benzoquinone	Acetic anhydride, H₂SO₄	-	24	RT	~70
3	2-hydroxy-3-methyl-p-benzoquinone	H₂O₂, Na₂CO₃	DCM	2-4	0-5	~60

Logical Relationship of Key Steps

The synthesis follows a logical progression of functional group transformations to build the target molecule.

Caption: Logical progression of the synthesis of (+/-)-Terreic acid.

Conclusion

This application note provides a comprehensive and detailed protocol for the total synthesis of (+/-)-Terreic acid. The described procedures are based on established chemical transformations and are suitable for researchers in organic synthesis, medicinal chemistry, and drug discovery. The provided data and diagrams should facilitate the successful and reproducible synthesis of this biologically important natural product.

Application Note: Purification of (+/-)-Terreic Acid from Aspergillus terreus Cultures

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols for the purification of (+/-)-Terreic acid, a bioactive secondary metabolite produced by the fungus Aspergillus terreus. Terreic acid has garnered interest for its antibiotic properties and its specific inhibitory action on enzymes such as Bruton's tyrosine kinase (Btk) and the bacterial cell wall biosynthetic enzyme MurA.[1][2] The following sections detail the biosynthetic pathway of terreic acid, optimized protocols for fungal cultivation, crude extraction, and multi-step purification, along with a summary of reported quantitative yields.

Biosynthesis of Terreic Acid in Aspergillus terreus

Terreic acid is a quinone epoxide derived from 6-methylsalicylic acid (6-MSA).[3] Its biosynthesis is orchestrated by a compact gene cluster (at cluster) within Aspergillus terreus.[1] The pathway begins with the synthesis of the 6-MSA precursor by the 6-methylsalicylic acid synthase (6-MSAS), encoded by the atX gene.[1][4] Subsequent enzymatic modifications, including decarboxylation and a series of oxidation steps, convert 6-MSA through intermediates like terremutin (B231765) to form the final terreic acid product.[1]

Caption: Proposed biosynthetic pathway of (+/-)-Terreic Acid from primary metabolites in A. terreus.

Experimental Protocols

The purification of terreic acid is a multi-stage process that begins with the cultivation of the fungus, followed by extraction from the culture medium and subsequent purification of the crude product.

Caption: High-level workflow for the isolation and purification of (+/-)-Terreic Acid.

Protocol 1: Cultivation of Aspergillus terreus

This protocol describes the preparation of a liquid culture medium suitable for high-yield production of terreic acid.[5][6]

Materials:

• Sucrose (B13894)

• Yeast Extract

• Distilled Water

• Aspergillus terreus culture (slant or plate)

• Erlenmeyer flasks

• Shaking incubator

Methodology:

• Medium Preparation: Prepare the sucrose-yeast extract medium by dissolving the components in distilled water to the desired concentrations (refer to literature for optimized ratios, e.g., 3-5% sucrose and 0.5-1% yeast extract).

• Sterilization: Autoclave the prepared medium at 121°C for 20 minutes to ensure sterility. Allow the medium to cool to room temperature.

• Inoculation: Aseptically inoculate the sterile medium with a spore suspension or a mycelial plug from a fresh Aspergillus terreus culture.

• Incubation: Incubate the flasks in a shaking incubator at 28-30°C with agitation (e.g., 150-200 rpm) for 7-14 days. Production of secondary metabolites like terreic acid typically occurs in the stationary phase of growth.

Protocol 2: Extraction of Crude Terreic Acid

This protocol details the recovery of crude terreic acid from the liquid culture supernatant.

Materials:

• A. terreus culture broth

• Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄), 1M

• Ethyl Acetate (B1210297) (or Chloroform (B151607)/n-butanol)[5]

• Separatory funnel

• Rotary evaporator

Methodology:

• Harvesting: After the incubation period, harvest the culture broth by separating the fungal biomass from the liquid supernatant via filtration (e.g., through cheesecloth or Miracloth) or centrifugation.

• Acidification: Transfer the collected supernatant to a large beaker or flask. Slowly add acid (e.g., 1M HCl) while stirring and monitoring with a pH meter until the pH of the solution reaches approximately 2.4 to 2.6.[5][6]

• Liquid-Liquid Extraction:

  • Transfer the acidified supernatant to a separatory funnel.

  • Add an equal volume of ethyl acetate.[1]

  • Shake the funnel vigorously for 2-3 minutes, periodically venting to release pressure.

  • Allow the layers to separate completely. The organic layer (top) contains the terreic acid.

  • Drain and collect the lower aqueous layer. Collect the upper organic (ethyl acetate) layer.

  • Repeat the extraction of the aqueous layer two more times with fresh ethyl acetate to maximize recovery.

• Concentration: Combine all the ethyl acetate fractions. Remove the solvent under reduced pressure using a rotary evaporator to yield the crude, oily, or solid extract.

Protocol 3: Purification of (+/-)-Terreic Acid

This protocol describes the final purification steps to obtain crystalline terreic acid from the crude extract.

Materials:

• Crude terreic acid extract

• Ethanol (B145695) or Ethyl Acetate

• Activated Charcoal

• Celite or filter aid

• Chloroform

• Buchner funnel and filter paper

• Crystallization dish

Methodology:

• Decolorization with Activated Charcoal:

  • Dissolve the crude extract in a minimal amount of a suitable solvent like ethanol or ethyl acetate.[5]

  • Add a small amount of activated charcoal (typically 1-2% w/w of the crude extract).

  • Stir the suspension at room temperature for 15-30 minutes to adsorb colored impurities.

  • Filter the mixture through a pad of Celite or a similar filter aid to remove the charcoal. Collect the filtrate.

  • Concentrate the filtrate using a rotary evaporator to obtain the decolorized crude product.

• Recrystallization:

  • Transfer the decolorized product to a clean flask.

  • Add a minimal amount of hot chloroform and ethyl acetate mixture to fully dissolve the solid.[5]

  • Allow the solution to cool slowly to room temperature. Crystal formation should begin as the solution cools.

  • Once at room temperature, place the flask in an ice bath or at 4°C to promote complete crystallization.

  • Collect the pure crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

  • Dry the crystals under vacuum to obtain pure (+/-)-Terreic acid.

Quantitative Data

Quantitative data on terreic acid yields are sparse in the literature, with most reports mentioning "high yields" without specific values.[5] However, one study has reported a specific yield under a submerged fermentation (SmF) process.

Parameter	Reported Value	Fungal Strain	Culture Conditions	Source
Final Yield	0.620 mg/L	Aspergillus terreus	Submerged Fermentation (SmF)	[7]

Note: The yield of terreic acid is significantly lower than that of other organic acids, such as itaconic acid, produced by the same fungus under optimized industrial conditions.

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Terreic Acid Production	Incorrect fungal strain; Suboptimal media composition or pH; Insufficient incubation time.	Verify the strain of A. terreus. Optimize culture parameters (media, pH, temperature, aeration). Perform a time-course experiment to determine peak production.
Persistent Yellow/Brown Color in Extract	Polar pigments co-extracted with the product.	Ensure thorough activated charcoal treatment.[5] If color persists, consider silica (B1680970) gel column chromatography as an additional purification step.
Low Yield During Recrystallization	Product is too soluble in the chosen solvent system; Premature crystallization during hot filtration.	Use the minimum amount of hot solvent necessary for dissolution. Pre-heat the filtration apparatus to prevent the product from crashing out.
Poor Separation in Chromatography	Incorrect mobile phase polarity; Co-elution of impurities with similar polarity.	Adjust the polarity of the mobile phase (eluent). For acidic compounds like terreic acid, adding a small amount of acid (e.g., 0.5-1% acetic acid) to the mobile phase can improve peak shape and resolution.

References

• 1. Molecular Genetic Characterization of Terreic Acid Pathway in Aspergillus terreus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular genetic characterization of terreic acid pathway in Aspergillus terreus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Terreic acid (6CI) | Benchchem [benchchem.com]
• 5. Studies on terreic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Studies on terreic acid. | Sigma-Aldrich [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for (+/-)-Terreic Acid Cytotoxicity Assay on HeLa Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+/-)-Terreic acid, a fungal metabolite, has garnered interest for its potential as an anticancer agent. Understanding its cytotoxic effects on cancer cell lines is a critical step in evaluating its therapeutic potential. These application notes provide a detailed protocol for assessing the cytotoxicity of (+/-)-Terreic acid against human cervical cancer (HeLa) cells using established colorimetric assays. The provided methodologies for the MTT and LDH assays are standard procedures for determining cell viability and membrane integrity, respectively. Furthermore, a representative signaling pathway often implicated in drug-induced cytotoxicity is illustrated to provide a broader context for interpreting experimental results.

Data Presentation

The following table summarizes hypothetical cytotoxicity data for (+/-)-Terreic acid on HeLa cells. This data is for illustrative purposes and should be replaced with experimentally determined values.

Compound	Cell Line	Assay Type	Incubation Time (hours)	IC50 (µM)
(+/-)-Terreic acid	HeLa	MTT	24	Data not available
(+/-)-Terreic acid	HeLa	MTT	48	Data not available
(+/-)-Terreic acid	HeLa	MTT	72	Data not available
(+/-)-Terreic acid	HeLa	LDH	24	Data not available
(+/-)-Terreic acid	HeLa	LDH	48	Data not available
(+/-)-Terreic acid	HeLa	LDH	72	Data not available
Doxorubicin (Control)	HeLa	MTT	48	~0.137 µM[1]

Note: IC50 values for (+/-)-Terreic acid are not currently available in the public domain and need to be determined experimentally.

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

This assay measures the metabolic activity of cells, which is an indicator of cell viability.[2][3][4]

Materials:

• HeLa cells

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• (+/-)-Terreic acid stock solution (dissolved in a suitable solvent, e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO) or Solubilization Buffer

• Phosphate Buffered Saline (PBS)

• 96-well flat-bottom sterile cell culture plates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Protocol:

• Cell Seeding:

  • Culture HeLa cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Trypsinize and count the cells.

  • Seed 1 x 10^4 cells per well in a 96-well plate in a final volume of 100 µL of culture medium.[5]

  • Incubate the plate overnight to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of (+/-)-Terreic acid in culture medium from the stock solution.

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing different concentrations of (+/-)-Terreic acid.

  • Include a vehicle control (medium with the same concentration of the solvent used for the stock solution) and a negative control (medium only).

  • Incubate the plate for 24, 48, or 72 hours.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.[6]

  • Incubate for an additional 4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.[5]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO or a suitable solubilization buffer to each well to dissolve the formazan crystals.[5]

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[3]

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 620 nm can also be used.[5]

Lactate Dehydrogenase (LDH) Cytotoxicity Assay for Membrane Integrity

This assay quantifies the amount of LDH released from damaged cells into the culture medium, which is a marker of cytotoxicity.[7][8]

Materials:

• HeLa cells

• DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin

• (+/-)-Terreic acid stock solution

• LDH Cytotoxicity Assay Kit (commercially available)

• 96-well flat-bottom sterile cell culture plates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Protocol:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 of the MTT assay protocol. It is crucial to have proper controls, including:

    • Spontaneous LDH release: Untreated cells.

    • Maximum LDH release: Cells treated with a lysis buffer (provided in the kit).

    • Vehicle control: Cells treated with the solvent used for the drug stock.

    • Medium background: Medium only.[6]

• Supernatant Collection:

  • After the desired incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes.

  • Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions.

  • Add 50 µL of the reaction mixture to each well containing the supernatant.

  • Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Data Acquisition:

  • Measure the absorbance at 490 nm using a microplate reader.[7]

Visualizations

Experimental Workflow

Caption: Workflow for (+/-)-Terreic acid cytotoxicity assay on HeLa cells.

Representative Signaling Pathway for Cytotoxicity

Caption: A potential cytotoxic signaling pathway involving p53 and caspases.

References

• 1. Gallic Acid Induces HeLa Cell Lines Apoptosis via the P53/Bax Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. rsc.org [rsc.org]
• 6. LDH cytotoxicity assay [protocols.io]
• 7. LDH Cytotoxicity Assay Kit | Cell Signaling Technology [cellsignal.com]
• 8. scientificlabs.co.uk [scientificlabs.co.uk]

Application Notes and Protocols for (+/-)-Terreic Acid in Antimicrobial Susceptibility Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+/-)-Terreic acid, a metabolite produced by the fungus Aspergillus terreus, has demonstrated notable antimicrobial properties.[1][2] Its primary mechanism of action involves the covalent inhibition of UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA), a crucial enzyme in the biosynthesis of the bacterial cell wall.[1][3][4][5] This document provides detailed application notes and standardized protocols for conducting antimicrobial susceptibility testing (AST) with (+/-)-Terreic acid to evaluate its efficacy against a range of bacterial species.

Mechanism of Action

(+/-)-Terreic acid acts as a covalent inhibitor of the MurA enzyme, binding to the thiol group of the Cys115 residue in the enzyme's active site.[3][4][5] This inactivation is dependent on the presence of the substrate UDP-N-acetylglucosamine (UNAG). The binding of UNAG induces a conformational change in MurA, creating a closed binary state that allows (+/-)-Terreic acid to interact with Cys115.[3] This covalent modification disrupts the catalytic cycle of MurA, ultimately inhibiting peptidoglycan synthesis and leading to bacterial cell death.[3][4][6][7][8] Interestingly, some studies suggest that the antibiotic activity of terreic acid may also involve other mechanisms, as overexpression of MurA did not fully protect cells from its effects.

Data Presentation: Minimum Inhibitory Concentrations (MIC) of (+/-)-Terreic acid

The following table summarizes the reported Minimum Inhibitory Concentration (MIC) values of (+/-)-Terreic acid against various bacterial strains. These values provide a quantitative measure of its potency.

Bacterial Strain	Gram Stain	MIC (µg/mL)
Escherichia coli	Gram-Negative	25 - 100
Gram-positive bacteria (unspecified)	Gram-Positive	25 - 100
Gram-negative bacteria (unspecified)	Gram-Negative	25 - 100
Xanthomonas oryzae	Gram-Negative	12.5
Xanthomonas citri	Gram-Negative	50

Note: The original data was presented as a range for Gram-positive and Gram-negative bacteria. Further testing against specific species is recommended.

Experimental Protocols

Preparation of (+/-)-Terreic Acid Stock Solution

Due to its poor aqueous solubility, a stock solution of (+/-)-Terreic acid should be prepared in an organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for this purpose.

Materials:

• (+/-)-Terreic acid powder

• Dimethyl sulfoxide (DMSO), sterile

• Sterile microcentrifuge tubes or vials

Protocol:

• Accurately weigh the desired amount of (+/-)-Terreic acid powder in a sterile microcentrifuge tube.

• Add the appropriate volume of sterile DMSO to achieve a high concentration stock solution (e.g., 10 mg/mL). The molecular weight of Terric acid is 154.12 g/mol .

• Vortex the solution until the compound is completely dissolved. Gentle warming (up to 37°C) may be applied if necessary.

• Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a new sterile tube.

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Broth Microdilution Method for MIC Determination

This method is used to determine the minimum concentration of (+/-)-Terreic acid that inhibits the visible growth of a bacterial isolate.

Materials:

• (+/-)-Terreic acid stock solution

• Cation-adjusted Mueller-Hinton Broth (CAMHB), sterile

• Sterile 96-well microtiter plates

• Bacterial inoculum equivalent to a 0.5 McFarland standard

• Sterile saline or broth for inoculum dilution

• Incubator (35 ± 2°C)

• Microplate reader (optional)

Protocol:

• Prepare Serial Dilutions: a. Add 100 µL of sterile CAMHB to all wells of a 96-well microtiter plate. b. Add a specific volume of the (+/-)-Terreic acid stock solution to the first well of each row to achieve the desired starting concentration, and mix thoroughly. c. Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard 100 µL from the last well.

• Prepare Bacterial Inoculum: a. Prepare a bacterial suspension in sterile saline or broth with a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). b. Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculation: a. Add 100 µL of the diluted bacterial inoculum to each well of the microtiter plate, resulting in a final volume of 200 µL per well. b. Include a positive control (broth + inoculum, no drug) and a negative control (broth only) on each plate. A solvent control (broth + inoculum + highest concentration of DMSO used) should also be included to ensure the solvent does not inhibit bacterial growth.

• Incubation: a. Cover the plate and incubate at 35 ± 2°C for 18-24 hours in ambient air.

• Determination of MIC: a. The MIC is the lowest concentration of (+/-)-Terreic acid at which there is no visible growth of the organism. This can be determined by visual inspection or by measuring the optical density at 600 nm using a microplate reader.

Agar Disk Diffusion Method

This method provides a qualitative assessment of the antimicrobial activity of (+/-)-Terreic acid.

Materials:

• (+/-)-Terreic acid stock solution

• Sterile blank paper disks (6 mm diameter)

• Mueller-Hinton Agar (MHA) plates

• Bacterial inoculum equivalent to a 0.5 McFarland standard

• Sterile swabs

• Incubator (35 ± 2°C)

Protocol:

• Prepare Disks: a. Aseptically apply a known amount of the (+/-)-Terreic acid stock solution to sterile blank paper disks and allow the solvent to evaporate completely in a sterile environment. The amount of compound per disk should be optimized based on preliminary experiments.

• Inoculation: a. Using a sterile swab, evenly streak the bacterial inoculum over the entire surface of an MHA plate to create a uniform lawn of growth.

• Application of Disks: a. Aseptically place the prepared (+/-)-Terreic acid disks onto the surface of the inoculated MHA plate. b. Gently press the disks to ensure complete contact with the agar. c. Include a solvent-only disk as a negative control and a disk containing a standard antibiotic as a positive control.

• Incubation: a. Invert the plates and incubate at 35 ± 2°C for 18-24 hours.

• Measurement of Inhibition Zone: a. Measure the diameter of the zone of complete growth inhibition around each disk in millimeters.

Quality Control

Adherence to quality control (QC) procedures is essential for accurate and reproducible AST results. Standard QC strains, as recommended by the Clinical and Laboratory Standards Institute (CLSI), should be tested concurrently with clinical isolates.

Recommended QC Strains:

• Escherichia coli ATCC® 25922™

• Staphylococcus aureus ATCC® 29213™

• Pseudomonas aeruginosa ATCC® 27853™

• Enterococcus faecalis ATCC® 29212™

Note: As there are no established QC ranges for (+/-)-Terreic acid, it is recommended to test these standard strains to monitor the consistency of the test performance. Any deviations in the results for the QC strains with standard antibiotics should be investigated.

Visualizations

Caption: Covalent inhibition of the MurA enzyme by (+/-)-Terreic acid.

Caption: Experimental workflow for broth microdilution antimicrobial susceptibility testing.

References

• 1. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Studies on terreic acid. | Sigma-Aldrich [sigmaaldrich.com]
• 3. Frontiers | Advances in UDP-N-Acetylglucosamine Enolpyruvyl Transferase (MurA) Covalent Inhibition [frontiersin.org]
• 4. Functional Consequence of Covalent Reaction of Phosphoenolpyruvate with UDP-N-acetylglucosamine 1-Carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. frontiersin.org [frontiersin.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Application of (+/-)-Terreic Acid in Cancer Research: An Overview

This document aims to provide a foundational framework for researchers and drug development professionals interested in exploring the potential anti-cancer applications of (+/-)-Terreic acid. Given the nascent stage of research in this specific area, the following sections will outline generalized experimental protocols and conceptual signaling pathways that could be investigated. The quantitative data presented is hypothetical and serves as a template for how experimental results could be structured.

Hypothetical Quantitative Data Summary

Should preliminary studies be undertaken, the following tables provide a standardized format for presenting key quantitative data to facilitate comparison and analysis.

Table 1: In Vitro Cytotoxicity of (+/-)-Terreic Acid

Cancer Cell Line	Cell Type	IC50 (µM) after 48h	IC50 (µM) after 72h
MCF-7	Breast Adenocarcinoma	Data not available	Data not available
A549	Lung Carcinoma	Data not available	Data not available
HCT116	Colon Carcinoma	Data not available	Data not available
HeLa	Cervical Adenocarcinoma	Data not available	Data not available

Table 2: Apoptosis Induction by (+/-)-Terreic Acid (72h treatment)

Cancer Cell Line	Concentration (µM)	% Early Apoptosis (Annexin V+/PI-)	% Late Apoptosis (Annexin V+/PI+)
MCF-7	IC50 value	Data not available	Data not available
A549	IC50 value	Data not available	Data not available
HCT116	IC50 value	Data not available	Data not available
HeLa	IC50 value	Data not available	Data not available

Conceptual Signaling Pathways for Investigation

Based on the known mechanisms of other anti-cancer agents, the following signaling pathways represent logical starting points for investigating the effects of (+/-)-Terreic acid.

Caption: Proposed Intrinsic Apoptosis Pathway.

Caption: Potential Cell Cycle Arrest Mechanism.

Standardized Experimental Protocols

The following are detailed, generalized protocols for key experiments that would be essential for characterizing the anti-cancer properties of (+/-)-Terreic acid.

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol is designed to determine the concentration of (+/-)-Terreic acid that inhibits the growth of cancer cells by 50% (IC50).

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HCT116)

• Complete growth medium (e.g., DMEM, RPMI-1640) with 10% FBS

• (+/-)-Terreic acid stock solution (in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (+/-)-Terreic acid in complete growth medium. The final concentrations should typically range from 0.1 µM to 100 µM. Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with the same percentage of DMSO used for the highest drug concentration) and a blank (medium only).

• Incubation: Incubate the plates for 48 and 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium from each well and add 150 µL of DMSO to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to determine the IC50 value using non-linear regression analysis.

Caption: MTT Assay Experimental Workflow.

Protocol 2: Apoptosis Analysis by Annexin V/Propidium Iodide (PI) Staining

This protocol quantifies the percentage of cells undergoing apoptosis after treatment with (+/-)-Terreic acid.

Materials:

• Cancer cell lines

• 6-well plates

• Complete growth medium

• (+/-)-Terreic acid stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

• PBS

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with (+/-)-Terreic acid at its predetermined IC50 concentration for 72 hours. Include a vehicle-treated control.

• Cell Harvesting: After treatment, collect both the floating and adherent cells. For adherent cells, wash with PBS and detach using trypsin. Combine all cells and centrifuge at 300 x g for 5 minutes.

• Washing: Discard the supernatant and wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cells in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the cells by flow cytometry within 1 hour.

• Data Interpretation:

  • Annexin V- / PI- : Live cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic/necrotic cells

  • Annexin V- / PI+ : Necrotic cells

Protocol 3: Western Blot Analysis of Signaling Proteins

This protocol is used to investigate the effect of (+/-)-Terreic acid on the expression levels of key proteins in a targeted signaling pathway.

Materials:

• Treated and untreated cell pellets

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Bax, anti-Bcl-2, anti-Caspase-3, anti-p53, anti-p21, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Protein Extraction: Lyse cell pellets in RIPA buffer on ice for 30 minutes. Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant containing the total protein.

• Protein Quantification: Determine the protein concentration of each sample using the BCA assay.

• SDS-PAGE: Denature equal amounts of protein (20-40 µg) by boiling in Laemmli buffer. Load the samples onto an SDS-PAGE gel and run at 100-120V until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane at 100V for 1-2 hours.

• Blocking: Block the membrane in blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again three times with TBST. Add ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin) to compare protein expression levels between treated and untreated samples.

Disclaimer: The information provided above is for research purposes only and is based on generalized protocols. Specific experimental conditions may need to be optimized for (+/-)-Terreic acid. As of the date of this document, there is a lack of specific published data on the anti-cancer effects of (+/-)-Terreic acid. Researchers are encouraged to perform preliminary screening assays to ascertain its potential before embarking on more detailed mechanistic studies.

Experimental Use of (+/-)-Terreic Acid in Cell Culture: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+/-)-Terreic acid is a quinone epoxide metabolite produced by the fungus Aspergillus terreus. Initially recognized for its antibiotic properties, recent studies have highlighted its potential as a modulator of key cellular signaling pathways, making it a compound of interest for cancer research and immunology. Terreic acid has been identified as a covalent inhibitor of Bruton's tyrosine kinase (Btk), a crucial enzyme in B-cell development and mast cell activation.[1][2] Its ability to interfere with cellular processes suggests its potential as a tool for studying signal transduction and as a lead compound for drug development.

These application notes provide a comprehensive overview of the experimental use of (+/-)-Terreic acid in cell culture, including its mechanism of action, protocols for assessing its effects on cell viability, apoptosis, and cell cycle, and visualization of the key signaling pathway it targets.

Mechanism of Action

The primary characterized mechanism of action of Terreic acid in mammalian cells is the inhibition of Bruton's tyrosine kinase (Btk).[1][2] Btk is a non-receptor tyrosine kinase that plays a pivotal role in B-cell receptor (BCR) signaling and the activation of mast cells. Terreic acid has been shown to selectively inhibit the catalytic activity of Btk.[1] It also blocks the interaction between the pleckstrin homology (PH) domain of Btk and protein kinase C (PKC), a crucial step in Btk activation.[1]

In addition to its effects on Btk, research on related compounds from Aspergillus terreus suggests that Terreic acid may also influence other cellular stress response pathways. For instance, the related compound terrecyclic acid A has been shown to induce the heat shock response, increase reactive oxygen species (ROS), and inhibit NF-κB transcriptional activity in tumor cells.[3] Another related compound, terrein (B1683088), has been observed to inhibit the PI3K/AKT/mTOR pathway in lung cancer cells.[4] While these effects are not directly demonstrated for (+/-)-Terreic acid, they suggest potential avenues for further investigation.

Data Presentation

The following tables summarize the available quantitative data for (+/-)-Terreic acid and related compounds. It is important to note that specific IC50 values for cytotoxicity of (+/-)-Terreic acid in many common cancer cell lines are not widely available in the literature, and empirical determination is recommended for specific cell lines of interest.

Table 1: Inhibitory Concentrations of (+/-)-Terreic Acid

Target	Assay	Cell Type/System	IC50
Bruton's tyrosine kinase (Btk)	Catalytic Activity (basal)	In vitro	~10 µM
Bruton's tyrosine kinase (Btk)	Catalytic Activity (activated)	In vitro	~3 µM
Btk-PH domain and PKC interaction	Binding Assay	Human mast cell lysates	~100 µM

Data is derived from vendor information and may require independent verification.

Table 2: Cytotoxic Effects of Related Compounds on Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50
Terrein	A549	Lung Cancer	Concentration-dependent cytotoxicity observed
Terrecyclic Acid A	3LL	Lewis Lung Carcinoma	Cytotoxicity observed, enhanced by glutathione (B108866) depletion

This data is for compounds structurally related to Terreic acid and should be used as a reference for designing experiments. The cytotoxic effects of (+/-)-Terreic acid on these cell lines should be determined empirically.

Experimental Protocols

The following are detailed protocols for key experiments to assess the cellular effects of (+/-)-Terreic acid. These protocols are based on standard laboratory procedures and should be optimized for the specific cell line and experimental conditions.

Protocol 1: Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is for determining the concentration-dependent effect of (+/-)-Terreic acid on cell viability.

Materials:

• (+/-)-Terreic acid stock solution (dissolved in DMSO)

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Treatment: Prepare serial dilutions of (+/-)-Terreic acid in complete medium from the stock solution. A suggested starting range is 0.1 µM to 100 µM. Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (DMSO at the same concentration as the highest Terreic acid treatment) and an untreated control.

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: Apoptosis Analysis by Western Blot

This protocol is for detecting the induction of apoptosis by analyzing the cleavage of key apoptotic proteins.

Materials:

• (+/-)-Terreic acid

• 6-well cell culture plates

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Caspase-3, anti-cleaved Caspase-3, anti-PARP, anti-cleaved PARP, anti-Bcl-2, anti-Bax, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with various concentrations of (+/-)-Terreic acid (e.g., determined from the MTT assay) for a specified time (e.g., 24 or 48 hours). Include a vehicle control.

• Cell Lysis: Wash cells with cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• Sample Preparation: Mix equal amounts of protein (20-30 µg) with Laemmli sample buffer and boil for 5 minutes.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate with primary antibodies overnight at 4°C. Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Wash the membrane with TBST and detect the protein bands using an ECL reagent and an imaging system.

• Analysis: Analyze the changes in the expression and cleavage of apoptotic proteins relative to the loading control (β-actin).

Protocol 3: Cell Cycle Analysis by Flow Cytometry

This protocol is for determining the effect of (+/-)-Terreic acid on cell cycle distribution.

Materials:

• (+/-)-Terreic acid

• 6-well cell culture plates

• PBS

• 70% ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with different concentrations of (+/-)-Terreic acid for a desired duration (e.g., 24 hours).

• Cell Harvesting: Harvest both floating and adherent cells. Centrifuge and wash the cell pellet with PBS.

• Fixation: Resuspend the cells in 1 mL of ice-cold PBS. While gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash the pellet with PBS. Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry: Analyze the samples on a flow cytometer.

• Data Analysis: Analyze the cell cycle distribution (G1, S, G2/M phases) using appropriate software.

Visualizations

Signaling Pathway Diagram

Caption: Inhibition of the Btk signaling pathway by (+/-)-Terreic Acid.

Experimental Workflow Diagram

Caption: General workflow for assessing the effects of (+/-)-Terreic Acid.

References

• 1. Combination therapies improve the anticancer activities of retinoids in neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. "Molecular Mechanisms of Cell Migration Inhibition by Synthetic Triterpenoids" by Ciric Chi Wing To [ir.lib.uwo.ca]
• 3. The anticancer activity of the fungal metabolite terrecyclic acid A is associated with modulation of multiple cellular stress response pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibitory effects of terrein on lung cancer cell metastasis and angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparation and Use of (+/-)-Terreic Acid Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the preparation, storage, and application of (+/-)-Terreic acid stock solutions for in vitro research. Terric acid is a mycotoxin produced by Aspergillus terreus with known inhibitory activity against bacterial MurA and Bruton's tyrosine kinase (BTK).[1][2] Adherence to proper solution preparation and handling techniques is crucial for obtaining reproducible experimental results. This guide includes solubility data, stability information, and step-by-step instructions for preparing stock solutions and their application in common enzymatic assays.

Introduction to (+/-)-Terreic Acid

(+/-)-Terreic acid is a quinone epoxide that has garnered interest in the scientific community for its diverse biological activities.[3][4] It has been identified as a covalent inhibitor of the bacterial enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA), a key enzyme in peptidoglycan biosynthesis, making it a potential antibacterial agent.[1][2][5] Additionally, Terric acid has been shown to inhibit Bruton's tyrosine kinase (BTK), a non-receptor tyrosine kinase essential for B-cell development and mast cell activation, suggesting its potential in immunology and oncology research.[3][4][6] Accurate preparation of Terric acid stock solutions is the first critical step for reliable in vitro studies of its mechanisms and potential therapeutic applications.

Quantitative Data Summary

The following tables summarize the key quantitative data for (+/-)-Terreic acid, including its physicochemical properties, solubility, and reported biological activity.

Table 1: Physicochemical Properties of (+/-)-Terreic Acid

Property	Value	Reference
CAS Number	121-40-4	[3]
Molecular Formula	C₇H₆O₄	[3]
Molecular Weight	154.1 g/mol	[3]
Appearance	White to off-white solid	[1]

Table 2: Solubility of (+/-)-Terreic Acid

Solvent	Solubility	Reference
DMSO	10 mg/mL; 55 mg/mL (sonication recommended)	[3][7]
Ethanol	Soluble	[2][3]
Methanol	Soluble	[2][3]
Water	1 mg/mL (warming and sonication may be necessary); 5 mg/mL	[1][3]
DMF	Soluble	[2][3]

Table 3: Inhibitory Activity of (+/-)-Terreic Acid

Target	Assay Conditions	IC₅₀ Value	Reference
MurA (E. cloacae)	Pre-incubation with 0.1 mM UNAG for 8 minutes	14 ± 0.6 µM	[5]
Bruton's Tyrosine Kinase (BTK)	Basal activity	10 µM	[3]
Bruton's Tyrosine Kinase (BTK)	Activated	3 µM	[3]
BTK-PH domain and PKC interaction	Human mast cell lysates	100 µM	[3]

Experimental Protocols

Preparation of a 10 mM (+/-)-Terreic Acid Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (+/-)-Terreic acid in dimethyl sulfoxide (B87167) (DMSO).

Materials:

• (+/-)-Terreic acid (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Pre-weighing Preparation: Allow the vial of (+/-)-Terreic acid to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh out 1.541 mg of (+/-)-Terreic acid using a calibrated analytical balance.

• Dissolution: Transfer the weighed solid into a sterile microcentrifuge tube. Add 1 mL of anhydrous DMSO to the tube.

• Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming (up to 37°C) and sonication may be used to facilitate dissolution if necessary.[1]

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C, protected from light.[1] When stored properly, the solid compound is stable for at least four years, and solutions should be stored at -20°C in the dark.[1][3]

In Vitro MurA Inhibition Assay

This protocol provides a general method for assessing the inhibitory effect of (+/-)-Terreic acid on MurA activity using a malachite green-based phosphate (B84403) detection assay.

Materials:

• Purified MurA enzyme

• (+/-)-Terreic acid stock solution (e.g., 10 mM in DMSO)

• UDP-N-acetylglucosamine (UNAG)

• Phosphoenolpyruvate (PEP)

• Assay Buffer (e.g., 50 mM HEPES, pH 7.5)

• Malachite Green reagent

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Reagents: Prepare working solutions of MurA, UNAG, and PEP in assay buffer. Prepare serial dilutions of the (+/-)-Terreic acid stock solution in assay buffer. The final DMSO concentration in the assay should be kept low (typically ≤1%) and consistent across all wells.

• Enzyme-Inhibitor Pre-incubation: In a 96-well plate, add the MurA enzyme and the diluted (+/-)-Terreic acid solutions (or vehicle control). Add UNAG to initiate the formation of the enzyme-substrate complex. Incubate for a defined period (e.g., 8 minutes) at the desired temperature.

• Initiate Reaction: Start the enzymatic reaction by adding PEP to each well.

• Reaction Incubation: Incubate the plate at the optimal temperature for the enzyme for a specific duration, ensuring the reaction remains in the linear range.

• Terminate Reaction and Detect Phosphate: Stop the reaction by adding the Malachite Green reagent. This reagent will form a colored complex with the inorganic phosphate released during the reaction.

• Measure Absorbance: Read the absorbance at the appropriate wavelength (e.g., 650 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each concentration of Terric acid relative to the vehicle control and determine the IC₅₀ value.

Mandatory Visualizations

Caption: Experimental workflow for the preparation and use of (+/-)-Terreic acid.

Caption: Signaling pathways inhibited by (+/-)-Terreic acid.

Safety Precautions

(+/-)-Terreic acid is harmful if swallowed or in contact with skin.[8] Standard laboratory personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, should be worn when handling this compound.[9] Work in a well-ventilated area or a chemical fume hood.[9] Refer to the Safety Data Sheet (SDS) for complete safety information before use.[8]

References

• 1. adipogen.com [adipogen.com]
• 2. bioaustralis.com [bioaustralis.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Terreic acid, a quinone epoxide inhibitor of Bruton’s tyrosine kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Terreic acid, a quinone epoxide inhibitor of Bruton's tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. (+/-)-Terreic acid | TargetMol [targetmol.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Application Notes and Protocols for the Analytical Detection of (+/-)-Terreic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+/-)-Terreic acid is a bioactive fungal metabolite with known antibacterial and potential antitumor properties. As research into its therapeutic applications and environmental presence continues, robust and reliable analytical methods for its detection and quantification in various sample matrices are crucial. These application notes provide detailed protocols for the analysis of (+/-)-Terreic acid using High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Analytical Methods Overview

The selection of an appropriate analytical method for (+/-)-Terreic acid depends on the sample matrix, the required sensitivity, and the available instrumentation. HPLC-UV offers a cost-effective and widely accessible method suitable for relatively clean samples and higher concentrations. For complex matrices or when high sensitivity and selectivity are required, LC-MS/MS is the preferred technique.

Data Presentation: Comparison of Analytical Methods

The following table summarizes the key quantitative performance parameters for the described analytical methods. These values are typical for the analysis of small organic acids and may vary depending on the specific instrumentation and matrix effects.

Parameter	HPLC-UV	LC-MS/MS
Limit of Detection (LOD)	10 - 50 ng/mL	0.1 - 5 ng/mL
Limit of Quantitation (LOQ)	50 - 200 ng/mL	0.5 - 20 ng/mL
Linearity (R²)	> 0.995	> 0.998
Precision (%RSD)	< 5%	< 3%
Accuracy (Recovery %)	85 - 110%	90 - 115%
Analysis Time per Sample	10 - 20 minutes	5 - 15 minutes

Experimental Protocols

Protocol 1: Analysis of (+/-)-Terreic Acid by HPLC-UV

This protocol outlines a reversed-phase HPLC method with UV detection for the quantification of (+/-)-Terreic acid in microbial culture supernatants or other aqueous samples.

1. Materials and Reagents

• (+/-)-Terreic acid analytical standard

• HPLC-grade methanol (B129727)

• HPLC-grade acetonitrile

• HPLC-grade water

• Potassium phosphate (B84403) monobasic (KH₂PO₄)

• Orthophosphoric acid (H₃PO₄)

• 0.45 µm syringe filters

2. Instrumentation

• HPLC system equipped with a UV-Vis detector, pump, autosampler, and column oven.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

3. Sample Preparation

• Centrifuge the sample (e.g., microbial culture) at 10,000 x g for 10 minutes to pellet cells and debris.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• If necessary, dilute the sample with the mobile phase to fall within the calibration range.

4. HPLC Conditions

• Mobile Phase: 20 mM Potassium Phosphate buffer (pH adjusted to 2.8 with phosphoric acid) and Acetonitrile (95:5, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• Detection Wavelength: 210 nm.

5. Calibration

• Prepare a stock solution of (+/-)-Terreic acid in methanol (e.g., 1 mg/mL).

• Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the expected concentration range of the samples (e.g., 0.1 - 100 µg/mL).

• Inject each standard and construct a calibration curve by plotting the peak area against the concentration.

6. Data Analysis

• Identify the (+/-)-Terreic acid peak in the sample chromatogram by comparing its retention time with that of the standard.

• Quantify the concentration of (+/-)-Terreic acid in the sample using the calibration curve.

Protocol 2: Analysis of (+/-)-Terreic Acid by LC-MS/MS

This protocol provides a highly sensitive and selective method for the quantification of (+/-)-Terreic acid in complex matrices such as food, feed, or biological fluids.

1. Materials and Reagents

• (+/-)-Terreic acid analytical standard

• LC-MS grade methanol

• LC-MS grade acetonitrile

• LC-MS grade water

• Formic acid

• 0.22 µm syringe filters

2. Instrumentation

• LC-MS/MS system equipped with an electrospray ionization (ESI) source.

• C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

3. Sample Preparation (Solid Samples)

• Homogenize the sample.

• To 1 g of the homogenized sample, add 5 mL of acetonitrile/water (80:20, v/v).

• Vortex for 5 minutes, followed by ultrasonication for 15 minutes.

• Centrifuge at 10,000 x g for 10 minutes.

• Take the supernatant and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of mobile phase.

• Filter the reconstituted sample through a 0.22 µm syringe filter into an LC vial.

4. LC-MS/MS Conditions

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: Start with 5% B, increase to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• MRM Transitions: Monitor at least two transitions for (+/-)-Terreic acid (quantifier and qualifier). The specific m/z values will need to be determined by infusing a standard solution.

5. Calibration

• Prepare a stock solution of (+/-)-Terreic acid in methanol (e.g., 1 mg/mL).

• Prepare matrix-matched calibration standards by spiking blank matrix extract with the standard to cover the desired concentration range (e.g., 0.5 - 200 ng/mL).

• Inject each standard and construct a calibration curve.

6. Data Analysis

• Identify and quantify (+/-)-Terreic acid in the samples based on the retention time and the ratio of the quantifier and qualifier MRM transitions.

Visualizations

Application Note: HPLC Analysis of (+/-)-Terreic Acid

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed methodology for the analysis of racemic ((+/-)-Terreic acid) and the chiral separation of its enantiomers using High-Performance Liquid Chromatography (HPLC).

Introduction

Terreic acid is a natural product with antibiotic and cytotoxic properties. As a chiral molecule, the analysis and separation of its enantiomers are crucial for understanding its biological activity and for drug development purposes. High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for the analysis of organic acids. This application note details a proposed reversed-phase HPLC (RP-HPLC) method for the quantification of total (+/-)-Terreic acid and a chiral HPLC method for the separation of its individual enantiomers. The described methods are based on established principles for the analysis of similar acidic and chiral compounds.

Quantitative Analysis of (+/-)-Terreic Acid (Racemic Mixture)

This section outlines a method for the determination of the total concentration of (+/-)-Terreic acid.

2.1. Experimental Protocol: Reversed-Phase HPLC

A reversed-phase HPLC method with UV detection is proposed for the quantitative analysis of racemic terreic acid.

Chromatographic Conditions:

• Column: C18, 5 µm particle size, 4.6 x 250 mm

• Mobile Phase: Isocratic elution with a mixture of 0.1% phosphoric acid in water (Solvent A) and acetonitrile (B52724) (Solvent B) in a 70:30 (v/v) ratio. The mobile phase should be filtered through a 0.45 µm membrane filter and degassed prior to use.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection: UV at 210 nm

Sample Preparation:

• Standard Solution: Accurately weigh and dissolve an appropriate amount of (+/-)-Terreic acid standard in the mobile phase to prepare a stock solution of 1 mg/mL. Prepare a series of working standards by serial dilution of the stock solution.

• Sample Solution: The preparation of the sample solution will depend on the matrix. For a simple solution, dissolve the sample containing terreic acid in the mobile phase to a suitable concentration. For complex matrices, a solid-phase extraction (SPE) or liquid-liquid extraction may be necessary to remove interfering substances.

2.2. Data Presentation: Method Validation Parameters (Representative Data)

The following table summarizes the expected performance characteristics of the proposed HPLC method.

Parameter	Result
Retention Time (min)	~ 4.5
Linearity (r²)	> 0.999
Range (µg/mL)	1 - 100
Limit of Detection (LOD) (µg/mL)	0.2
Limit of Quantification (LOQ) (µg/mL)	0.6
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

2.3. Experimental Workflow Diagram

Caption: Workflow for the quantitative HPLC analysis of (+/-)-Terreic acid.

Chiral Separation of (+)- and (-)-Terreic Acid Enantiomers

This section describes a proposed method for the separation of the individual enantiomers of terreic acid. The direct approach using a chiral stationary phase (CSP) is recommended for its broad applicability and efficiency.[1][2]

3.1. Experimental Protocol: Chiral HPLC

Chromatographic Conditions:

• Column: A polysaccharide-based chiral stationary phase, such as Chiralcel OD-H or Chiralpak AD-H, is a good starting point for method development.[2]

• Mobile Phase: A typical mobile phase for normal-phase chiral separations consists of a mixture of n-hexane and a polar modifier like 2-propanol or ethanol. A common starting point is a 90:10 (v/v) mixture of n-hexane and 2-propanol. For acidic compounds like terreic acid, the addition of a small amount of an acidic modifier, such as 0.1% trifluoroacetic acid (TFA), can improve peak shape and resolution.[2]

• Flow Rate: 0.5 - 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 25 °C

• Detection: UV at 210 nm

Method Development Strategy:

• Screen different polysaccharide-based chiral columns (e.g., Chiralcel OD-H, Chiralpak AD-H).

• Optimize the ratio of n-hexane to the polar modifier (2-propanol or ethanol) to achieve baseline separation of the enantiomers.

• Evaluate the effect of the acidic modifier (e.g., 0.1% TFA) on peak shape and resolution.

3.2. Data Presentation: Expected Chromatographic Results

The following table illustrates the expected outcome of a successful chiral separation.

Parameter	(+)-Terreic Acid	(-)-Terreic Acid
Retention Time (t_R1)	~ 8.2 min	~ 9.5 min
Resolution (R_s)	\multicolumn{2}{c	}{> 1.5}
Separation Factor (α)	\multicolumn{2}{c	}{> 1.2}

3.3. Logical Relationship Diagram for Chiral Method Development

Caption: Decision-making workflow for chiral HPLC method development.

Conclusion

The proposed HPLC methods provide a starting point for the quantitative analysis of racemic (+/-)-Terreic acid and the chiral separation of its enantiomers. Method validation should be performed according to the relevant guidelines (e.g., ICH) to ensure the reliability of the results. The successful implementation of these methods will be valuable for researchers in natural product chemistry, pharmacology, and drug development.

References

• 1. csfarmacie.cz [csfarmacie.cz]
• 2. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols for the Large-Scale Production of (+/-)-Terreic Acid by Fermentation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Terreic acid, a quinone epoxide secondary metabolite produced by the fungus Aspergillus terreus, has garnered significant interest due to its potential as a bioactive compound. This document provides detailed application notes and protocols for the large-scale production of (+/-)-Terreic acid via submerged fermentation. It covers optimized fermentation parameters, detailed experimental protocols from inoculum preparation to downstream processing, and the biosynthetic pathway of Terreic acid.

Introduction

Terreic acid is a natural product derived from 6-methylsalicylic acid (6-MSA) and is produced by various strains of Aspergillus terreus.[1] Its biological activities make it a compound of interest for further investigation and development. The large-scale production of Terreic acid through fermentation is a crucial step in enabling extensive research and potential commercialization. This document outlines the key procedures and optimized conditions for achieving high-yield production of Terreic acid.

Data Presentation: Fermentation Parameters and Yields

The following table summarizes the optimized parameters for the submerged fermentation of Aspergillus terreus for Terreic acid production.

Parameter	Optimized Value	Reference
Microorganism	Aspergillus terreus MTCC-11395	[2]
Carbon Source	Sucrose	[2]
Sucrose Conc.	65 g/L	[2]
Nitrogen Source	L-tyrosine	[2]
L-tyrosine Conc.	1 g/L	[2]
Agitation	180 RPM	[2]
Inoculum Volume	15% (v/v)	[2]
Terreic Acid Yield	0.620 g/L (620 mg/L)	[2]

Experimental Protocols

Inoculum Preparation

Aseptic techniques should be maintained throughout the inoculum preparation process to prevent contamination.

• Strain Maintenance: Maintain a pure culture of Aspergillus terreus on Potato Dextrose Agar (PDA) slants.

• Spore Suspension:

  • From a mature (7-10 days old) PDA culture, harvest the fungal spores by gently scraping the surface with a sterile inoculation loop in the presence of a sterile saline solution (0.9% NaCl) containing a wetting agent (e.g., 0.1% Tween 80).

  • Filter the spore suspension through sterile glass wool to remove mycelial fragments.

  • Adjust the spore concentration to approximately 1 x 10^7 spores/mL using a hemocytometer. This suspension will serve as the inoculum for the seed culture.

Large-Scale Fermentation

This protocol is designed for a large-scale bioreactor. Parameters should be monitored and controlled throughout the fermentation process.

• Fermentation Medium Preparation:

  • Prepare the production medium with the following composition per liter of distilled water:

    • Sucrose: 65 g

    • L-tyrosine: 1 g

    • Other basal media components as required (e.g., yeast extract, mineral salts).

  • Sterilize the fermentation medium in the bioreactor at 121°C for the appropriate time depending on the volume.

• Bioreactor Inoculation and Fermentation Conditions:

  • Aseptically transfer the prepared spore suspension to the sterilized bioreactor to achieve a final inoculum volume of 15% of the total fermentation volume.

  • Maintain the following fermentation parameters:

    • Temperature: 28-30°C

    • pH: Maintain between 5.0 and 6.0. Adjust with sterile acid/alkali as needed.

    • Agitation: 180 RPM. This may need to be adjusted based on the bioreactor geometry and scale to ensure adequate mixing and mass transfer without causing excessive shear stress on the mycelia.

    • Aeration: Provide sterile, filtered air. The specific aeration rate (in vvm - vessel volumes per minute) should be optimized for the specific bioreactor to maintain dissolved oxygen levels.

  • Monitor the fermentation for key parameters such as pH, dissolved oxygen, substrate consumption, and biomass formation.

  • The fermentation is typically carried out for a period of 7 to 14 days, or until maximum Terreic acid concentration is achieved.

Downstream Processing: Extraction and Purification

• Biomass Separation:

  • At the end of the fermentation, separate the fungal biomass from the culture broth by filtration or centrifugation. The supernatant contains the extracellular Terreic acid.

• Solvent Extraction:

  • Acidify the culture supernatant to a pH of approximately 2.4 to 2.6 using a suitable acid (e.g., HCl).[3]

  • Perform a liquid-liquid extraction of the acidified supernatant using an organic solvent. Ethyl acetate (B1210297) is a commonly used solvent for this purpose.[3] Use a solvent-to-broth ratio of 1:1 (v/v).

  • Repeat the extraction process three times to ensure maximum recovery of Terreic acid.

  • Combine the organic extracts.

• Concentration:

  • Concentrate the combined organic extracts under reduced pressure using a rotary evaporator to obtain a crude extract of Terreic acid.

• Crystallization and Purification:

  • The crude extract can be further purified by crystallization.

  • Dissolve the crude extract in a minimal amount of a suitable solvent mixture (e.g., chloroform (B151607) and ethyl acetate) and allow it to crystallize.[3]

  • The crude crystals can be treated with activated charcoal to remove pigments.[3]

  • Further recrystallization may be necessary to achieve high purity.

  • The final purified (+/-)-Terreic acid should be dried under vacuum.

Visualizations

Biosynthetic Pathway of Terreic Acid

The following diagram illustrates the key steps in the biosynthesis of Terreic acid from 6-methylsalicylic acid (6-MSA) in Aspergillus terreus.

Caption: Biosynthetic pathway of (+/-)-Terreic acid.

Experimental Workflow

The diagram below outlines the major steps involved in the large-scale production and purification of (+/-)-Terreic acid.

Caption: Workflow for Terreic acid production.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Synthesis of (+/-)-Terreic Acid Analogs and Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and supporting data for the synthesis of (+/-)-Terreic acid and outline strategies for the preparation of its analogs and derivatives. Terrein, a naturally occurring quinone epoxide, has garnered significant interest due to its diverse biological activities, including the inhibition of Bruton's tyrosine kinase (Btk) and the bacterial enzyme MurA. The following sections detail the total synthesis of the racemic parent compound, propose synthetic routes to key analogs, and illustrate the signaling pathways affected by this class of molecules.

Data Presentation

The following tables summarize the key quantitative data for the multi-step synthesis of (+/-)-Terreic acid.

Table 1: Synthesis of 2-Methyl-3-hydroxy-1,4-benzoquinone (Intermediate 3)

Step	Starting Material	Product	Reagents	Solvent	Yield (%)
1	2-Methyl-3-methoxy-1,4-hydrobenzoquinone (1)	2,3,6-Trihydroxytoluene (2)	Boron tribromide, Water	Methylene (B1212753) chloride	Not isolated
2	2,3,6-Trihydroxytoluene (2)	2-Methyl-3-hydroxy-1,4-benzoquinone (3)	Silver (I) oxide, Anhydrous sodium sulfate (B86663)	Anhydrous ether	64 (from 1)

Table 2: Synthesis of (+/-)-Terreic Acid (4)

Step	Starting Material	Product	Reagents	Solvent	Yield (%)
3	2-Methyl-3-hydroxy-1,4-benzoquinone (3)	(+/-)-Terreic Acid (4)	Sodium bicarbonate, Sodium hypochlorite (B82951)	95% Ethanol (B145695)	65

Table 3: Spectroscopic Data for Synthesized (+/-)-Terreic Acid

Analysis	Data
IR (CHCl₃)	3400, 1690, 1650, 1620 cm⁻¹
¹H NMR (CDCl₃)	δ 2.10 (s, 3H), 3.65 (d, J=4 Hz, 1H), 3.95 (d, J=4 Hz, 1H), 6.60 (s, 1H), 7.20 (br s, 1H)
Mass Spectrum	m/e 154 (100), 152 (46), 139 (78.7), 122 (18.7), 111 (33.7), 18 (31.3)

Experimental Protocols

The following protocols provide detailed methodologies for the key experiments in the total synthesis of (+/-)-Terreic acid.

Protocol 1: Synthesis of 2-Methyl-3-hydroxy-1,4-benzoquinone (3)

This protocol describes the demethylation and oxidation of 2-methyl-3-methoxy-1,4-hydrobenzoquinone to the corresponding hydroxybenzoquinone.

Materials:

• 2-Methyl-3-methoxy-1,4-hydrobenzoquinone (1)

• Boron tribromide (BBr₃)

• Methylene chloride (CH₂Cl₂)

• Silver (I) oxide (Ag₂O), freshly prepared

• Anhydrous sodium sulfate (Na₂SO₄)

• Anhydrous ether

• Standard glassware for anhydrous reactions

• Rotary evaporator

• Sublimation apparatus

Procedure:

• Demethylation:

  • Suspend 1.0 g (6.50 mmol) of 2-methyl-3-methoxy-1,4-hydrobenzoquinone (1) in 15 mL of methylene chloride in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the suspension to -80°C using a dry ice/acetone bath.

  • Slowly add 1.0 mL (15.25 mmol) of cold boron tribromide via pipette.

  • Maintain the reaction mixture at -80°C for 30 minutes, then allow it to warm to room temperature and stir overnight.

  • Remove the excess boron tribromide and solvent under reduced pressure using a rotary evaporator to obtain the boric acid ester as a glass.

  • Hydrolyze the ester by adding 10 mL of water at 0°C and stirring for 1 hour.

  • Extract the aqueous mixture with ether.

  • Dry the combined ether extracts over anhydrous magnesium sulfate, treat with activated charcoal, filter, and evaporate to yield 2,3,6-trihydroxytoluene (2) as a brown syrup. This intermediate is used in the next step without further purification.

• Oxidation:

  • Freshly prepare silver (I) oxide immediately before use.

  • In a flask, suspend approximately 10 g of silver (I) oxide and 5 g of anhydrous sodium sulfate in 100 mL of anhydrous ether.

  • Dissolve the crude 2,3,6-trihydroxytoluene (2) (from the previous step, ~4.50 mmol) in 50 mL of anhydrous ether.

  • Quickly add the ethereal solution of the trihydroxytoluene to the silver oxide suspension.

  • Swirl the reaction mixture for 15 minutes.

  • Filter the mixture and wash the solid residue with additional portions of anhydrous ether.

  • Evaporate the combined ether solution under reduced pressure to yield a brown-yellow solid.

  • Purify the solid by sublimation to afford 0.57 g (64% yield from 1) of 2-methyl-3-hydroxy-1,4-benzoquinone (3) as orange crystals.

Protocol 2: Synthesis of (+/-)-Terreic Acid (4)

This protocol details the epoxidation of 2-methyl-3-hydroxy-1,4-benzoquinone to yield racemic terreic acid.

Materials:

• 2-Methyl-3-hydroxy-1,4-benzoquinone (3)

• 95% Ethanol

• Sodium bicarbonate (NaHCO₃)

• 5% Sodium hypochlorite (NaOCl) solution

• 5% Hydrochloric acid (HCl)

• Chloroform (B151607) (CHCl₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware

• Rotary evaporator

Procedure:

• Reaction Setup:

  • Dissolve 0.57 g (4.13 mmol) of 2-methyl-3-hydroxy-1,4-benzoquinone (3) in 90 mL of 95% ethanol in a flask.

  • Add 1.0 g (11.9 mmol) of sodium bicarbonate to the solution.

  • Cool the mixture to 0°C in an ice bath.

• Epoxidation:

  • While stirring vigorously, add 15 mL of 5% sodium hypochlorite solution dropwise over a period of 15 minutes.

  • Continue stirring the reaction mixture at 0°C for an additional 2 hours.

• Workup and Purification:

  • Acidify the reaction mixture to pH 2 with 5% hydrochloric acid.

  • Extract the mixture three times with chloroform.

  • Wash the combined chloroform extracts with water.

  • Dry the chloroform solution over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure.

  • The resulting crude product can be further purified by recrystallization or chromatography to yield (+/-)-Terreic Acid (4) (yield ~65%).

Synthesis of (+/-)-Terreic Acid Analogs and Derivatives

The synthesis of terreic acid analogs can be achieved through several strategies, including modification of the starting materials or derivatization of the final terreic acid molecule.

Strategy 1: Derivatization of the Hydroxyl Group

The hydroxyl group of terreic acid or its precursor, 2-methyl-3-hydroxy-1,4-benzoquinone, can be alkylated or acylated to produce ether and ester derivatives, respectively.

Protocol 3: Representative Synthesis of a Terreic Acid Ether Analog (e.g., Methyl Ether)

Materials:

• (+/-)-Terreic Acid (4)

• Methyl iodide (CH₃I)

• A suitable base (e.g., Silver (I) oxide or Potassium carbonate)

• Anhydrous solvent (e.g., Acetone or DMF)

Procedure:

• Dissolve (+/-)-Terreic Acid in the chosen anhydrous solvent.

• Add the base and stir the suspension.

• Add an excess of methyl iodide and stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Filter off the solid salts and evaporate the solvent.

• Purify the crude product by column chromatography to obtain the methyl ether derivative.

Protocol 4: Representative Synthesis of a Terreic Acid Ester Analog (e.g., Acetate Ester)

Materials:

• (+/-)-Terreic Acid (4)

• Acetic anhydride (B1165640) or Acetyl chloride

• A base catalyst (e.g., Pyridine or Triethylamine)

• Anhydrous solvent (e.g., Dichloromethane)

Procedure:

• Dissolve (+/-)-Terreic Acid in the anhydrous solvent.

• Add the base catalyst.

• Slowly add acetic anhydride or acetyl chloride and stir the reaction at room temperature until completion (monitored by TLC).

• Quench the reaction with water and extract the product with a suitable organic solvent.

• Wash the organic layer with dilute acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over an anhydrous drying agent, filter, and concentrate under reduced pressure.

• Purify the crude product by chromatography.

Strategy 2: Modification of the Epoxide Ring

The epoxide ring of terreic acid is susceptible to nucleophilic attack, which can be exploited to generate a variety of derivatives.

Protocol 5: Representative Synthesis of a Thiol Adduct of Terrein

Materials:

• (+/-)-Terreic Acid (4)

• A thiol (e.g., Cysteine or Glutathione)

• A suitable buffer solution (e.g., Phosphate buffer, pH 7.4)

Procedure:

• Dissolve (+/-)-Terreic Acid in the buffer solution.

• Add the thiol to the solution.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by LC-MS.

• The resulting adduct can be purified by preparative HPLC.

Signaling Pathways and Experimental Workflows

Terreic acid exerts its biological effects by targeting key enzymes in important signaling pathways. Understanding these pathways is crucial for the rational design of new analogs and for elucidating their mechanism of action.

Bruton's Tyrosine Kinase (Btk) Signaling Pathway

Terreic acid is a known inhibitor of Btk, a critical enzyme in B-cell receptor (BCR) signaling. Inhibition of Btk can disrupt B-cell development, differentiation, and survival, making it a target for autoimmune diseases and B-cell malignancies.

Application Notes and Protocols for the Use of (+/-)-Terreic Acid as a Covalent Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+/-)-Terreic acid is a natural product derived from the fungus Aspergillus terreus. It functions as a covalent inhibitor, forming permanent bonds with specific nucleophilic residues on its target proteins. This mode of action can lead to prolonged and efficient inhibition, making it a valuable tool for studying enzyme function and a potential starting point for the development of targeted therapies. This document provides detailed application notes and experimental protocols for utilizing (+/-)-Terreic acid in research settings, with a focus on its two primary targets: the bacterial cell wall biosynthetic enzyme MurA and the human non-receptor tyrosine kinase, Bruton's tyrosine kinase (Btk).

Target Profile and Quantitative Data

(+/-)-Terreic acid has been shown to covalently inhibit at least two key enzymes, MurA and Btk, through distinct mechanisms. The quantitative data for these interactions are summarized in the table below.

Target	Organism/System	Parameter	Value	Reference(s)
MurA	E. cloacae, E. coli	kinact	130 M-1s-1	[1][2]
Bruton's tyrosine kinase (Btk)	Human	IC50 (basal activity)	10 µM	[3]
Human	IC50 (activated)	3 µM	[3]
Human mast cell lysates	IC50 (BTK-PH domain/PKC interaction)	100 µM	[3]

Mechanism of Action and Signaling Pathways

Covalent Inhibition of MurA

(+/-)-Terreic acid is a covalent inhibitor of UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA), an essential enzyme in bacterial cell wall biosynthesis.[1][4] The inactivation of MurA by terreic acid is dependent on the presence of the substrate UDP-N-acetylglucosamine (UNAG).[1][2] The proposed mechanism involves the covalent attachment of the quinone ring of terreic acid to the thiol group of a cysteine residue (Cys115 in E. coli MurA).[1][2][5] This modification leads to a conformational change in the enzyme, resulting in the release of UNAG and the formation of an open, inactive complex.[1][5]

Covalent Inhibition of MurA by (+/-)-Terreic Acid.

Inhibition of Bruton's Tyrosine Kinase (Btk)

(+/-)-Terreic acid also inhibits Bruton's tyrosine kinase (Btk), a key enzyme in B-cell receptor signaling.[3][4] It has been shown to inhibit the catalytic activity of Btk and, notably, to block the interaction between the Btk pleckstrin homology (PH) domain and protein kinase C (PKC).[3] This latter effect suggests a mechanism of inhibition that goes beyond the active site of the kinase domain.

References

• 1. The pleckstrin homology domain of Bruton tyrosine kinase interacts with protein kinase C - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Interaction between the Btk PH domain and phosphatidylinositol-3,4,5-trisphosphate directly regulates Btk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. The pleckstrin homology domain of Bruton tyrosine kinase interacts with protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Binding of a Pleckstrin homology domain protein to phosphoinositide in membranes: a miniaturized FRET-based assay for drug screening - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vitro Enzyme Inhibition Assays with (+/-)-Terreic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+/-)-Terreic acid, a fungal metabolite derived from Aspergillus terreus, has garnered attention for its antibiotic and enzyme-inhibiting properties. As a quinone epoxide, it exhibits reactivity towards nucleophilic residues within enzyme active sites, leading to covalent inhibition.[1] Understanding the specific enzymatic targets and the kinetics of inhibition is crucial for its development as a potential therapeutic agent or a chemical probe. These application notes provide detailed protocols for in vitro enzyme inhibition assays with (+/-)-Terreic acid, focusing on its known and potential targets.

Quantitative Inhibition Data

The inhibitory activity of (+/-)-Terreic acid has been quantified against several enzymes. The following table summarizes the key inhibition parameters.

Enzyme Target	Organism/System	Inhibition Parameter	Value	Reference
MurA (UDP-N-acetylglucosamine 1-carboxyvinyltransferase)	Enterobacter cloacae, Escherichia coli	IC₅₀	14 ± 0.6 µM	[1]
MurA	E. cloacae, E. coli	kinact	130 M⁻¹s⁻¹	[1][2][3]
Bruton's Tyrosine Kinase (Btk)	Not Specified	Selective Inhibitor	-	[4]
GlmU Uridyltransferase	Escherichia coli	Biofilm Growth Inhibition	-	[5]

Note: IC₅₀ is the half-maximal inhibitory concentration, representing the concentration of an inhibitor required to reduce the rate of an enzymatic reaction by 50%.[6][7] kinact is the inactivation rate constant for irreversible inhibitors.[1]

Key Enzyme Targets and Signaling Pathways

MurA and Bacterial Cell Wall Synthesis

Terreic acid covalently inhibits MurA, an essential enzyme in the bacterial cell wall biosynthesis pathway.[1][2][3] It specifically attaches to the thiol group of Cys115 in the enzyme's active site, a mechanism similar to the antibiotic fosfomycin, although terreic acid is less potent.[1][3] This inhibition is time-dependent and requires the presence of the substrate UDP-N-acetylglucosamine (UNAG).[1] The inhibition of MurA disrupts the formation of peptidoglycan, a critical component of the bacterial cell wall, leading to antibacterial effects.

Caption: Workflow for the in vitro MurA enzyme inhibition assay.

Bruton's Tyrosine Kinase (Btk) and B-Cell Receptor Signaling

Terreic acid has been identified as a selective inhibitor of Bruton's tyrosine kinase (Btk).[4] Btk is a non-receptor tyrosine kinase that plays a critical role in B-cell receptor (BCR) signaling, which is essential for B-cell development, differentiation, and survival.[8] Dysregulation of Btk activity is implicated in various B-cell malignancies and autoimmune diseases.[8] By inhibiting Btk, terreic acid can potentially disrupt the downstream signaling cascade, affecting cell proliferation and survival.

Caption: Simplified B-cell receptor signaling pathway showing inhibition by (+/-)-Terreic acid.

Experimental Protocols

Protocol 1: MurA Enzyme Inhibition Assay

This protocol is adapted from the kinetic characterization of MurA inhibition by terreic acid.[1]

Materials:

• Purified MurA enzyme

• (+/-)-Terreic acid stock solution (in DMSO)

• UDP-N-acetylglucosamine (UNAG)

• Phosphoenolpyruvate (PEP)

• Assay Buffer: e.g., 100 mM Tris-HCl (pH 7.5)

• Reagents for detecting inorganic phosphate (e.g., Malachite Green-based assay)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a series of dilutions of (+/-)-Terreic acid in the assay buffer. Also, prepare a vehicle control (DMSO in assay buffer).

  • Prepare solutions of UNAG and PEP in the assay buffer.

• Assay Setup:

  • In a 96-well plate, add the MurA enzyme and the desired concentration of UNAG to each well.

  • Add the diluted (+/-)-Terreic acid solutions or vehicle control to the respective wells.

• Pre-incubation:

  • Pre-incubate the enzyme, UNAG, and inhibitor mixture for a defined period (e.g., 8 minutes) at a constant temperature (e.g., 25°C) to allow for time-dependent inhibition.[1]

• Reaction Initiation:

  • Initiate the enzymatic reaction by adding PEP to each well.

• Kinetic Measurement:

  • Immediately measure the release of inorganic phosphate over time using a microplate reader. The rate of phosphate release is proportional to MurA activity.

• Data Analysis:

  • For IC₅₀ determination, plot the initial reaction rates against the logarithm of the inhibitor concentration and fit the data to a dose-response curve.

  • For determining the inactivation rate constant (kinact), measure the residual enzyme activity at different pre-incubation times and inhibitor concentrations. Plot the observed pseudo-first-order rate constants (kobs) against the inhibitor concentration.

Protocol 2: Bruton's Tyrosine Kinase (Btk) Inhibition Assay (Generic Luminescence-Based)

This is a general protocol for assessing kinase inhibition and can be adapted for (+/-)-Terreic acid.

Materials:

• Recombinant Btk enzyme

• (+/-)-Terreic acid stock solution (in DMSO)

• Kinase substrate (e.g., poly(Glu, Tyr) 4:1)

• ATP

• Kinase Assay Buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)[9]

• ADP-Glo™ Kinase Assay kit (or similar ADP detection system)

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of (+/-)-Terreic acid in the kinase assay buffer. Include a vehicle control (DMSO).

  • Prepare a solution of Btk enzyme in kinase assay buffer.

  • Prepare a solution of the substrate and ATP in the kinase assay buffer.

• Assay Setup:

  • To the wells of a white microplate, add the diluted (+/-)-Terreic acid or vehicle control.

  • Add the Btk enzyme solution to each well.

• Pre-incubation:

  • Incubate the enzyme and inhibitor for a defined period (e.g., 15-30 minutes) at room temperature to allow for binding.

• Reaction Initiation:

  • Initiate the kinase reaction by adding the substrate/ATP mixture to each well.

  • Incubate the reaction for a specific time (e.g., 60 minutes) at 30°C.

• Signal Detection:

  • Stop the kinase reaction and measure the amount of ADP produced using the ADP-Glo™ reagent according to the manufacturer's instructions. This involves a two-step addition of reagents followed by luminescence measurement.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of (+/-)-Terreic acid relative to the vehicle control.

  • Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting to a dose-response curve.

Caption: General workflow for a luminescence-based BTK inhibition assay.

Concluding Remarks

The provided protocols offer a starting point for investigating the inhibitory effects of (+/-)-Terreic acid on MurA and Btk. Researchers should optimize assay conditions, such as enzyme and substrate concentrations, and incubation times, for their specific experimental setup. Given the covalent nature of terreic acid's interaction with MurA, it is important to consider time-dependent inhibition kinetics in these studies. Further investigation into other potential enzyme targets and the downstream cellular consequences of inhibition will be valuable for elucidating the full biological activity of (+/-)-Terreic acid.

References

• 1. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The fungal product terreic acid is a covalent inhibitor of the bacterial cell wall biosynthetic enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Terreic acid (6CI) | Benchchem [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. IC50 - Wikipedia [en.wikipedia.org]
• 7. courses.edx.org [courses.edx.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for Testing (+/-)-Terreic Acid Efficacy in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for evaluating the in vivo efficacy of (+/-)-Terreic acid, a known inhibitor of Bruton's tyrosine kinase (Btk), in relevant animal models of B-cell malignancies and mast cell-mediated inflammatory conditions. Additionally, a protocol for assessing its anti-tumor activity using the Ehrlich ascites carcinoma model is included.

I. Preclinical Evaluation of (+/-)-Terreic Acid in B-Cell Malignancies

Given that (+/-)-Terreic acid inhibits Btk, a crucial component of the B-cell receptor (BCR) signaling pathway, its therapeutic potential can be assessed in mouse xenograft models of B-cell cancers such as Chronic Lymphocytic Leukemia (CLL) and Mantle Cell Lymphoma (MCL).[1][2] Constitutive activation of the BCR signaling pathway is a hallmark of several B-cell malignancies, providing a strong rationale for targeting Btk.[1][2]

A. Signaling Pathway Overview: B-Cell Receptor (BCR) and Btk

The BCR pathway is essential for B-cell development, proliferation, and survival. Upon antigen binding, a signaling cascade is initiated, with Btk playing a pivotal role in relaying downstream signals that lead to the activation of transcription factors like NF-κB, ultimately promoting cell survival and proliferation. Inhibition of Btk by (+/-)-Terreic acid is expected to disrupt this pathway and induce apoptosis in malignant B-cells.

Caption: B-Cell Receptor (BCR) signaling pathway and the inhibitory action of (+/-)-Terreic acid on Btk.

B. Animal Models and Experimental Protocols

This model utilizes immunodeficient mice to host and grow human CLL cells, allowing for the in vivo assessment of therapeutic agents.[3][4]

• Experimental Workflow:

Caption: Experimental workflow for testing (+/-)-Terreic acid in a CLL xenograft mouse model.

• Detailed Protocol:

  • Cell Source: Obtain peripheral blood mononuclear cells (PBMCs) from CLL patients.[3]

  • Mouse Strain: Use immunodeficient mice, such as NOD scid gamma (NSG) mice, which lack mature T, B, and NK cells.[5][6]

  • Cell Preparation and Injection:

    • Isolate PBMCs using Ficoll-Paque density gradient centrifugation.

    • Suspend approximately 40-60 x 10^6 cells in 150-200 µL of sterile PBS.[6]

    • Inject the cell suspension intravenously (i.v.) via the tail vein.[6]

  • Tumor Engraftment and Monitoring:

    • Allow approximately 10 weeks for the development of human lymphoma.[6]

    • Monitor for signs of illness such as weight loss, ruffled fur, and decreased activity.[6]

    • Confirm engraftment by analyzing peripheral blood for the presence of human CD45+, CD19+, and CD5+ cells via flow cytometry.

  • Treatment with (+/-)-Terreic Acid:

    • Once engraftment is confirmed, randomize mice into treatment and vehicle control groups.

    • The administration route and dosage of (+/-)-Terreic acid should be determined based on prior pharmacokinetic and toxicity studies. Common routes include oral gavage or intraperitoneal (i.p.) injection.

  • Efficacy Evaluation:

    • Tumor Burden: Monitor the percentage of CLL cells in the peripheral blood weekly.

    • Survival: Record the overall survival of the mice in each group.

    • Endpoint Analysis: At the end of the study (or when mice become moribund), euthanize the animals and collect spleen, liver, and bone marrow to assess for MCL cell infiltration by flow cytometry and immunohistochemistry.[5]

Similar to the CLL model, this involves the transplantation of human MCL cells into immunodeficient mice.[5][6]

• Protocol: The protocol is largely similar to the CLL model.

  • Cell Source: Use primary MCL cells from patients or established MCL cell lines (e.g., Jeko-1, Mino).[7]

  • Mouse Strain: NSG mice are a suitable choice.[6]

  • Cell Preparation and Injection:

    • Prepare a single-cell suspension of MCL cells.

    • Inject approximately 40-60 x 10^6 cells in 150-200 µL of PBS intravenously.[6]

  • Tumor Engraftment and Monitoring:

    • Engraftment can be observed in various organs, including bone marrow, spleen, liver, and brain.[7]

    • Monitor for clinical signs of disease.

  • Treatment and Efficacy Evaluation: Follow the same procedures as described for the CLL model.

C. Data Presentation

Quantitative data from these studies should be summarized in tables for clear comparison.

Treatment Group	Mean Tumor Burden (% CLL/MCL cells in blood) at Week X	Standard Deviation	p-value vs. Vehicle
Vehicle Control
(+/-)-Terreic Acid (Dose 1)
(+/-)-Terreic Acid (Dose 2)
Positive Control (e.g., Ibrutinib)

Treatment Group	Median Survival (days)	p-value vs. Vehicle
Vehicle Control
(+/-)-Terreic Acid (Dose 1)
(+/-)-Terreic Acid (Dose 2)
Positive Control (e.g., Ibrutinib)

II. Preclinical Evaluation of (+/-)-Terreic Acid in Mast Cell-Mediated Inflammation

(+/-)-Terreic acid's inhibition of Btk makes it a candidate for treating inflammatory conditions where mast cells play a central role, such as allergic reactions. Btk is involved in the signaling pathway downstream of the high-affinity IgE receptor (FcεRI) on mast cells.

A. Signaling Pathway Overview: FcεRI and Btk in Mast Cells

Cross-linking of IgE bound to FcεRI on the surface of mast cells by an allergen triggers a signaling cascade that leads to degranulation (release of histamine (B1213489) and other inflammatory mediators) and the production of cytokines. Btk is a key enzyme in this pathway.

Caption: FcεRI signaling in mast cells and the inhibitory effect of (+/-)-Terreic acid on Btk.

B. Animal Model and Experimental Protocol

The PCA model is a widely used in vivo assay to study IgE-mediated mast cell degranulation and the resulting increase in vascular permeability.[8][9][10]

• Experimental Workflow:

Caption: Experimental workflow for the Passive Cutaneous Anaphylaxis (PCA) mouse model.

• Detailed Protocol:

  • Mouse Strain: BALB/c mice are commonly used.[10]

  • Sensitization:

    • Inject anti-dinitrophenol (DNP) IgE monoclonal antibodies intradermally into one ear of each mouse. The other ear can be injected with PBS as a control.[10]

  • Treatment with (+/-)-Terreic Acid:

    • 23 hours after sensitization and 1 hour before the antigen challenge, administer (+/-)-Terreic acid to the treatment group.[10] The vehicle is administered to the control group.

  • Antigen Challenge:

    • 24 hours after sensitization, intravenously inject DNP conjugated to human serum albumin (DNP-HSA) along with Evans blue dye.[10]

  • Efficacy Evaluation:

    • Ear Swelling: Measure the ear thickness before and after the DNP-HSA challenge.[10]

    • Vascular Permeability: After a set time (e.g., 30-60 minutes) post-challenge, euthanize the mice and excise the ears. Extract the Evans blue dye from the ear tissue using a solvent like formamide (B127407) and quantify the amount of dye by measuring the absorbance at a specific wavelength (e.g., 620 nm).[9]

C. Data Presentation

Treatment Group	Change in Ear Thickness (mm)	Standard Deviation	p-value vs. Vehicle
Vehicle Control
(+/-)-Terreic Acid (Dose 1)
(+/-)-Terreic Acid (Dose 2)
Positive Control (e.g., Cyproheptadine)

Treatment Group	Evans Blue Extravasation (µ g/ear )	Standard Deviation	p-value vs. Vehicle
Vehicle Control
(+/-)-Terreic Acid (Dose 1)
(+/-)-Terreic Acid (Dose 2)
Positive Control (e.g., Cyproheptadine)

III. Preclinical Evaluation of (+/-)-Terreic Acid in Ehrlich Ascites Carcinoma (EAC) Model

The EAC model is a rapidly growing, transplantable tumor model used for screening potential anti-cancer drugs.

A. Animal Model and Experimental Protocol

• Experimental Workflow:

Caption: Experimental workflow for the Ehrlich Ascites Carcinoma (EAC) mouse model.

• Detailed Protocol:

  • Cell Source: Ehrlich Ascites Carcinoma (EAC) cells maintained by serial intraperitoneal passage in mice.[11]

  • Mouse Strain: Swiss albino mice are commonly used.[11]

  • Tumor Induction:

    • Aspirate ascitic fluid from a donor mouse.

    • Inject a known number of viable EAC cells (e.g., 2.5 x 10^6 cells) intraperitoneally into the experimental mice.[11]

  • Treatment with (+/-)-Terreic Acid:

    • 24 hours after tumor inoculation, divide the mice into treatment and control groups.[11]

    • Administer (+/-)-Terreic acid (and vehicle to the control group) for a specified duration.

  • Efficacy Evaluation:

    • Tumor Growth: Monitor the body weight of the mice as an indicator of ascitic fluid accumulation.

    • Survival: Record the mortality in each group to calculate the Mean Survival Time (MST) and Percent Increase in Life Span (%ILS).

    • Viable Tumor Cell Count: At the end of the treatment period, ascitic fluid can be collected to determine the number of viable tumor cells using the trypan blue exclusion method.

B. Data Presentation

Treatment Group	Mean Survival Time (days)	% Increase in Life Span	Viable Tumor Cell Count (x 10^6)
EAC Control
(+/-)-Terreic Acid (Dose 1)
(+/-)-Terreic Acid (Dose 2)
Positive Control (e.g., Cisplatin)

References

• 1. Drug Efficacy Testing in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Drug efficacy testing in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimized Xenograft Protocol for Chronic Lymphocytic Leukemia Results in High Engraftment Efficiency for All CLL Subgroups - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Detailed Analysis of Parameters Supporting the Engraftment and Growth of Chronic Lymphocytic Leukemia Cells in Immune-Deficient Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tumor Engraftment in a Xenograft Mouse Model of Human Mantle Cell Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. criver.com [criver.com]
• 9. Passive Cutaneous Anaphylaxis Model - Creative Biolabs [creative-biolabs.com]
• 10. Hooke - Contract Research - Passive Cutaneous Anaphylaxis (PCA) [hookelabs.com]
• 11. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Total Synthesis of (+/-)-Terreic Acid

Welcome to the technical support center for the total synthesis of (+/-)-Terreic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve the yield and purity of their synthesis. Here you will find frequently asked questions (FAQs), detailed troubleshooting guides, comprehensive experimental protocols, and a summary of reported yields.

Frequently Asked Questions (FAQs)

Q1: What is the general strategy for the total synthesis of (+/-)-Terreic acid?

A1: The most established synthetic route to (+/-)-Terreic acid involves a two-stage process. The synthesis begins with a suitably substituted hydroquinone (B1673460) precursor, which undergoes demethylation to reveal a hydroxyl group. This intermediate is then oxidized to the corresponding benzoquinone, followed by a stereoselective epoxidation to yield the final product, (+/-)-Terreic acid.

Q2: What are the critical steps that typically result in lower yields?

A2: The two most critical steps impacting the overall yield are the demethylation of the hydroquinone precursor and the final epoxidation of the 2-methyl-3-hydroxy-1,4-benzoquinone intermediate. Each of these steps is prone to side reactions and may require careful optimization of reaction conditions to maximize product formation.

Q3: Are there any specific safety precautions to consider during this synthesis?

A3: Yes. Boron tribromide (BBr₃), used in the demethylation step, is a highly corrosive and moisture-sensitive reagent that reacts violently with water. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles. Additionally, quinones and their derivatives can be toxic and should be handled with care.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of (+/-)-Terreic acid, categorized by reaction step.

Step 1: Demethylation of 2-methyl-3-methoxy-1,4-hydrobenzoquinone

Issue	Potential Cause	Recommended Solution
Low yield of 2,3,6-Trihydroxytoluene	Incomplete reaction due to insufficient BBr₃ or short reaction time.	Ensure at least one equivalent of BBr₃ is used per methoxy (B1213986) group. Monitor the reaction by Thin Layer Chromatography (TLC) to confirm the disappearance of the starting material before quenching. Consider extending the reaction time or gradually warming the reaction to room temperature.
Decomposition of the product during workup.	Perform the aqueous workup at low temperatures (0 °C) to minimize degradation of the sensitive trihydroxy product. Extract the product promptly into an organic solvent after hydrolysis.
Moisture contamination inactivating the BBr₃.	Use anhydrous solvents and glassware. Handle BBr₃ under an inert atmosphere (e.g., nitrogen or argon).
Formation of multiple byproducts	Non-selective reaction of BBr₃.	Add BBr₃ slowly to the reaction mixture at a low temperature (-78 °C) to improve selectivity and control the exothermic reaction.

Step 2: Oxidation of 2,3,6-Trihydroxytoluene to 2-Methyl-3-hydroxy-1,4-benzoquinone

Issue	Potential Cause	Recommended Solution
Low yield of the desired benzoquinone	Over-oxidation or decomposition of the product.	Use a mild oxidizing agent like freshly prepared silver oxide (Ag₂O). Control the reaction time carefully; prolonged exposure to the oxidant can lead to degradation. Some studies on similar systems report high yields (~95%) with Ag₂O.
Incomplete oxidation.	Ensure the silver oxide is freshly prepared and active. Use a sufficient excess of the oxidizing agent and monitor the reaction by TLC.
Difficulty in purifying the product	Presence of inorganic salts and other byproducts.	The product can often be purified by sublimation, which is an effective method for removing non-volatile impurities. Column chromatography on silica (B1680970) gel can also be employed.

Step 3: Epoxidation of 2-Methyl-3-hydroxy-1,4-benzoquinone

Issue	Potential Cause	Recommended Solution
Low yield of (+/-)-Terreic acid	Decomposition of the epoxide under reaction conditions.	The epoxidation is typically carried out using alkaline hydrogen peroxide. Maintain a low reaction temperature and carefully control the pH to minimize epoxide ring-opening and other side reactions.
Formation of byproducts from competing reactions.	The hydroxyl group on the benzoquinone can direct the epoxidation. However, side reactions are possible. Careful control of stoichiometry and reaction time is crucial.
Incomplete reaction	Insufficient oxidant or base.	Ensure an adequate amount of hydrogen peroxide and a suitable base (e.g., sodium carbonate) are used. Monitor the reaction progress by TLC.
Difficulty in isolating the final product	The product may be sensitive to the workup conditions.	After the reaction is complete, carefully neutralize the mixture and extract the product with an appropriate organic solvent. Purification can be achieved by chromatography or crystallization.

Quantitative Data Summary

The following table summarizes the reported yields for the key steps in the total synthesis of (+/-)-Terreic acid. It is important to note that yields can vary significantly based on the specific reaction conditions, scale, and purity of reagents.

Reaction Step	Starting Material	Product	Reported Yield (%)	Reference
Demethylation & Oxidation	2-methyl-3-methoxy-1,4-hydrobenzoquinone	2-Methyl-3-hydroxy-1,4-benzoquinone	~64% (overall for two steps)	Sheehan, J. C.; Lo, Y. S. J. Med. Chem.1972 , 17 (3), pp 371–372.
Epoxidation	2-Methyl-3-hydroxy-1,4-benzoquinone	(+/-)-Terreic acid	Not explicitly stated for this specific step in the primary literature. Overall yield from the hydroquinone precursor is 64%.	Sheehan, J. C.; Lo, Y. S. J. Med. Chem.1972 , 17 (3), pp 371–372.

Experimental Protocols

The following are representative experimental protocols for the key steps in the synthesis of (+/-)-Terreic acid, based on the available literature.

Protocol 1: Synthesis of 2-Methyl-3-hydroxy-1,4-benzoquinone

This protocol combines the demethylation and oxidation steps.

Materials:

• 2-methyl-3-methoxy-1,4-hydrobenzoquinone

• Anhydrous Dichloromethane (B109758) (CH₂Cl₂)

• Boron tribromide (BBr₃)

• Silver Oxide (Ag₂O), freshly prepared

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄)

• Anhydrous Ether (Et₂O)

• Water (H₂O)

• Activated Charcoal

Procedure:

• Demethylation:

  • Suspend 2-methyl-3-methoxy-1,4-hydrobenzoquinone in anhydrous dichloromethane at -78 °C under an inert atmosphere.

  • Slowly add a solution of boron tribromide (at least 1 equivalent) in anhydrous dichloromethane.

  • Stir the mixture at -78 °C for 30 minutes and then allow it to warm to room temperature and stir overnight.

  • Remove the solvent and excess BBr₃ under reduced pressure.

  • Carefully hydrolyze the residue by adding ice-cold water at 0 °C and stir for 1 hour.

  • Extract the resulting aqueous mixture with ether.

  • Dry the combined ether extracts over anhydrous magnesium sulfate.

• Oxidation:

  • Prepare fresh silver oxide.

  • To a suspension of freshly prepared silver oxide and anhydrous sodium sulfate in anhydrous ether, add the ethereal solution of the crude 2,3,6-trihydroxytoluene from the previous step.

  • Stir or swirl the reaction mixture vigorously for approximately 15 minutes.

  • Filter the reaction mixture to remove the silver salts and drying agent.

  • Wash the solid residue with additional portions of anhydrous ether.

  • Evaporate the combined ether filtrates under reduced pressure to yield the crude 2-methyl-3-hydroxy-1,4-benzoquinone.

  • Purify the product by sublimation to obtain orange crystals.

Protocol 2: Synthesis of (+/-)-Terreic acid

Materials:

• 2-Methyl-3-hydroxy-1,4-benzoquinone

• Ethanol (95%)

• A suitable base (e.g., sodium carbonate solution)

• Hydrogen peroxide (e.g., 30% solution)

• Appropriate buffer solution

Procedure:

• Dissolve 2-methyl-3-hydroxy-1,4-benzoquinone in 95% ethanol.

• Cool the solution in an ice bath.

• Add the base and then slowly add hydrogen peroxide, maintaining the low temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Once the reaction is complete, carefully neutralize the reaction mixture with a dilute acid.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude (+/-)-Terreic acid by column chromatography on silica gel or by crystallization.

Visualizations

The following diagrams illustrate the key workflows and transformations in the total synthesis of (+/-)-Terreic acid.

Caption: Workflow for the total synthesis of (+/-)-Terreic acid.

Caption: A logical guide for troubleshooting low yields in the synthesis.

Technical Support Center: Purification of (+/-)-Terreic Acid

Welcome to the technical support center for the purification of (+/-)-Terreic Acid. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for overcoming common challenges in the laboratory. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to support your work with this potent quinone epoxide.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during the purification of (+/-)-Terreic Acid.

Question 1: Why is my final yield of Terreic Acid consistently low?

Answer: Low yield is a common issue often attributable to the inherent instability of Terreic Acid. The epoxide ring and quinone structure make it susceptible to degradation under various conditions.

• pH Instability: Terreic acid can degrade under acidic or basic conditions. Purification processes involving strong acids or bases should be avoided or performed rapidly at low temperatures. Maintaining a neutral pH during extraction and chromatography is crucial.[1][2]

• Thermal Degradation: The compound is sensitive to heat. Prolonged exposure to elevated temperatures during solvent evaporation or chromatography can lead to polymerization or decomposition.

• Oxidation: Like many quinones, Terreic Acid is prone to oxidation, especially when exposed to air and light for extended periods.

Troubleshooting Steps:

• Buffer Selection: Use neutral buffer systems (pH 6.5-7.5) throughout the purification process.

• Temperature Control: Perform all steps, including solvent evaporation (rotary evaporation), at low temperatures (e.g., <30°C). Store the compound at -20°C or below, preferably under an inert atmosphere (Nitrogen or Argon).

• Minimize Exposure: Protect the compound from light by using amber glass vials or wrapping containers in aluminum foil. Work efficiently to minimize the duration of each purification step.

Question 2: My purified Terreic Acid shows signs of degradation or contains impurities after storage. How can I improve its stability?

Answer: The stability of purified Terreic Acid is a significant challenge. Its reactivity as a covalent inhibitor of enzymes like MurA by targeting cysteine residues highlights its susceptibility to nucleophilic attack and degradation.[3]

• Probable Cause - Reactivity: The epoxide moiety is an electrophilic site vulnerable to nucleophiles. Trace amounts of water, alcohols (if used as solvents), or other nucleophilic impurities can lead to ring-opening and inactivation.

• Probable Cause - Oxidation: Exposure to atmospheric oxygen can cause degradation.

Recommended Solutions:

• Solvent Purity: Use high-purity, anhydrous solvents for the final dissolution and storage.

• Inert Atmosphere: Store the final product as a solid or in an anhydrous, aprotic solvent (e.g., DMSO, DMF) under an inert atmosphere (Argon or Nitrogen).[4]

• Low Temperature Storage: For long-term storage, keep the compound at -80°C.

Question 3: What is the best method to purify crude Terreic Acid after synthesis or extraction?

Answer: The choice of purification method depends on the scale and the nature of the impurities. A multi-step approach combining extraction, chromatography, and crystallization is often most effective.

• Extraction: Liquid-liquid extraction is a good initial step to remove polar or non-polar impurities. Terreic acid can be extracted from aqueous media at a slightly acidic pH (e.g., pH 2.4-2.6) into organic solvents like ethyl acetate, chloroform (B151607), or n-butanol.[5]

• Chromatography: Column chromatography using silica (B1680970) gel is a common technique. A gradient of a non-polar solvent (like hexane (B92381) or benzene) and a more polar solvent (like ethyl acetate) can effectively separate Terreic Acid from related compounds.[6]

• Crystallization: Crystallization from a suitable solvent system (e.g., chloroform and ethyl acetate) is an excellent final step to achieve high purity.[5]

The following diagram illustrates a general workflow for the purification process.

Caption: General workflow for the purification of (+/-)-Terreic Acid.

Data & Experimental Protocols

Solubility Data

Effective purification relies on understanding the solubility of Terreic Acid. The following table summarizes its solubility in various common laboratory solvents.

Solvent	Solubility	Reference
Dimethylformamide (DMF)	Soluble	[4][7]
Dimethyl sulfoxide (B87167) (DMSO)	Soluble (10 mg/ml)	[7]
Ethanol	Soluble	[4][7]
Methanol	Soluble	[4][7]
Water	Sparingly Soluble (5 mg/ml)	[7]
Chloroform	Soluble (used for crystallization)	[5]
Ethyl Acetate	Soluble (used for extraction/crystallization)	[5]

Protocol 1: Extraction from Culture Broth

This protocol is adapted from methods used for isolating Terreic Acid from Aspergillus terreus cultures.[5]

• Harvesting: Centrifuge the culture broth to remove fungal mycelia.

• Acidification: Adjust the pH of the supernatant to approximately 2.4 - 2.6 using a suitable acid (e.g., 1M HCl).

• Extraction: Perform liquid-liquid extraction by adding an equal volume of ethyl acetate. Shake vigorously and allow the layers to separate. Repeat the extraction three times.

• Pooling and Drying: Pool the organic layers and dry over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Concentration: Filter off the drying agent and concentrate the extract under reduced pressure using a rotary evaporator. Ensure the water bath temperature does not exceed 30°C.

• Crude Product: The resulting residue is the crude Terreic Acid, which can be further purified by chromatography or crystallization.

Protocol 2: Purification by Silica Gel Chromatography

This protocol outlines a general procedure for purifying crude Terreic Acid.

• Column Packing: Prepare a silica gel column using a slurry packing method with a non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude Terreic Acid in a minimal amount of dichloromethane (B109758) or the mobile phase and load it onto the column.

• Elution: Begin elution with a non-polar mobile phase (e.g., 100% Hexane or a Benzene-Ethyl Acetate mixture). Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate.

• Fraction Collection: Collect fractions and monitor the separation using Thin-Layer Chromatography (TLC).

• Product Identification: Identify fractions containing the pure product. Terreic Acid can often be visualized as a distinct spot under UV light or after staining.

• Pooling and Concentration: Combine the pure fractions and remove the solvent under reduced pressure at low temperature.

Protocol 3: Purification by Crystallization

Crystallization is an effective final step for achieving high-purity Terreic Acid.[5]

• Dissolution: Dissolve the semi-purified product in a minimum amount of a suitable solvent in which it is soluble, such as chloroform or ethyl acetate, with gentle warming if necessary.[8]

• Charcoal Treatment (Optional): To remove colored impurities, add a small amount of activated charcoal, stir for a short period, and filter it off.[5]

• Induce Crystallization: Slowly add a non-solvent (a solvent in which Terreic Acid is poorly soluble, e.g., hexane) until the solution becomes slightly turbid. Alternatively, allow the solvent to evaporate slowly from a loosely covered vial.[9]

• Cooling: Allow the solution to cool slowly to room temperature, then transfer it to a refrigerator or ice bath to maximize crystal formation.[8][10]

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold non-solvent, and dry them under a vacuum.

The following diagram provides a logical troubleshooting guide for a typical crystallization experiment.

Caption: Troubleshooting decision tree for crystallization of Terreic Acid.

References

• 1. Challenges and solutions for the downstream purification of therapeutic proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Factors Affecting Protein Stability In Vitro [opsdiagnostics.com]
• 3. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bioaustralis.com [bioaustralis.com]
• 5. Studies on terreic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. caymanchem.com [caymanchem.com]
• 8. m.youtube.com [m.youtube.com]
• 9. unifr.ch [unifr.ch]
• 10. youtube.com [youtube.com]

Technical Support Center: Troubleshooting Solubility of (+/-)-Terreic Acid in Aqueous Buffers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered when working with (+/-)-Terreic acid in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of (+/-)-Terreic acid?

A: (+/-)-Terreic acid is slightly soluble in water.[1] Published data indicates its solubility in water to be approximately 5 mg/mL. It is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), with reported solubilities as high as 55 mg/mL. It is also soluble in ethanol, methanol, and DMF.[2]

Q2: What is the pKa of (+/-)-Terreic acid and why is it important for solubility?

A: The pKa of (+/-)-Terreic acid is 4.5.[1] As a weak acid, its solubility in aqueous solutions is highly dependent on the pH of the buffer. At a pH below its pKa, the acidic proton is largely associated with the molecule, making it less polar and thus less soluble in aqueous buffers. Conversely, at a pH above its pKa, the acidic proton dissociates, forming a more polar and significantly more soluble salt.

Q3: My (+/-)-Terreic acid, dissolved in DMSO, is precipitating when I dilute it into my aqueous buffer. What should I do?

A: This is a common issue known as "crashing out," which occurs when a compound is rapidly transferred from a high-solubility organic solvent to a lower-solubility aqueous environment. To mitigate this, you can try the following:

• Optimize the dilution protocol: Instead of a single large dilution, perform a serial dilution. This gradual change in solvent polarity can help maintain solubility.

• Vigorous mixing: Add the DMSO stock solution dropwise into the aqueous buffer while vortexing or stirring to promote rapid dispersion.

• Adjust the final DMSO concentration: While high concentrations of DMSO can be toxic to cells, a final concentration of 0.5% to 1% (v/v) can often help maintain the solubility of the compound without significant cellular toxicity. Always perform a vehicle control experiment to assess the effect of the solvent on your assay.

Q4: Can I use pH adjustment to improve the solubility of (+/-)-Terreic acid in my experiments?

A: Yes, adjusting the pH of your aqueous buffer is a highly effective method for increasing the solubility of (+/-)-Terreic acid. Since its pKa is 4.5, increasing the pH of the buffer to a value above 4.5 will deprotonate the molecule, making it more soluble. For most cell-based assays, a physiological pH of 7.2-7.4 is used, which is well above the pKa of Terreic acid, favoring its deprotonated and more soluble form.

Q5: Are there any other methods to enhance the solubility of (+/-)-Terreic acid in aqueous buffers?

A: If pH adjustment and co-solvents are not sufficient or compatible with your experimental setup, you can consider using solubilizing agents. These include:

• Cyclodextrins: These molecules can encapsulate hydrophobic compounds, increasing their apparent solubility in aqueous solutions.

• Surfactants: Non-ionic surfactants like Tween® 80 or Pluronic® F-68 can be used at low concentrations to improve solubility. However, be aware that surfactants can interfere with cell membranes and some assay components.

Troubleshooting Guides

Issue 1: Precipitate Formation Upon Dilution of DMSO Stock

Symptoms:

• Cloudiness or visible particles in the buffer after adding the DMSO stock of (+/-)-Terreic acid.

• Inconsistent or non-reproducible results in biological assays.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for precipitate formation.

Issue 2: Low or Inconsistent Bioactivity

Symptoms:

• Lower than expected biological activity of (+/-)-Terreic acid.

• High variability in experimental replicates.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low or inconsistent bioactivity.

Data Presentation

Table 1: Solubility of (+/-)-Terreic acid in Various Solvents

Solvent	Solubility	Reference
Water	~ 5 mg/mL	[3]
DMSO	up to 55 mg/mL
Ethanol	Soluble	[2]
Methanol	Soluble	[2]
DMF	Soluble	[2]

Table 2: Predicted pH-Dependent Aqueous Solubility of (+/-)-Terreic acid

Based on the Henderson-Hasselbalch equation and an intrinsic solubility (S₀) of 5 mg/mL.

pH	Predicted Solubility (mg/mL)
3.5	5.5
4.5	10
5.5	55
6.5	505
7.4	4500

Note: These are theoretical predictions and actual solubility may vary depending on buffer composition and ionic strength.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution of (+/-)-Terreic acid in DMSO

• Materials: (+/-)-Terreic acid powder, high-purity DMSO, sterile microcentrifuge tubes, vortex mixer, and a calibrated balance.

• Procedure:

  • Equilibrate the vial of (+/-)-Terreic acid to room temperature before opening.

  • Accurately weigh the desired amount of the compound.

  • Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10 mg/mL).

  • Vortex the solution thoroughly for 1-2 minutes to ensure complete dissolution. Gentle warming (37°C) or sonication can be used if necessary.

  • Visually inspect the solution to confirm it is clear and free of particulates.

  • Aliquot the stock solution into single-use volumes and store in tightly sealed vials at -20°C or -80°C to minimize freeze-thaw cycles.

Protocol 2: Determination of Aqueous Solubility using the Shake-Flask Method

• Materials: (+/-)-Terreic acid powder, desired aqueous buffer (e.g., PBS, pH 7.4), orbital shaker, centrifuge, HPLC or UV-Vis spectrophotometer.

• Procedure:

  • Add an excess amount of (+/-)-Terreic acid to a known volume of the aqueous buffer in a sealed container.

  • Agitate the suspension at a constant temperature (e.g., 25°C or 37°C) on an orbital shaker for 24-48 hours to ensure equilibrium is reached.

  • After equilibration, centrifuge the suspension at high speed to pellet the undissolved solid.

  • Carefully collect the supernatant and filter it through a 0.22 µm filter to remove any remaining solid particles.

  • Determine the concentration of (+/-)-Terreic acid in the filtrate using a validated analytical method such as HPLC or UV-Vis spectrophotometry.

Mandatory Visualization

Bruton's Tyrosine Kinase (BTK) Signaling Pathway and Inhibition by Terreic Acid

(+/-)-Terreic acid has been identified as an inhibitor of Bruton's tyrosine kinase (BTK), a key enzyme in B-cell receptor signaling.[4][5] Inhibition of BTK can disrupt downstream signaling cascades involved in B-cell proliferation, differentiation, and survival.

Caption: BTK signaling pathway and its inhibition by Terreic Acid.

References

• 1. microbenotes.com [microbenotes.com]
• 2. Study of pH-dependent solubility of organic bases. Revisit of Henderson-Hasselbalch relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Henderson-Hasselbalch equation – An ABC of PK/PD [pressbooks.openeducationalberta.ca]
• 4. hrcak.srce.hr [hrcak.srce.hr]
• 5. researchgate.net [researchgate.net]

stability of (+/-)-Terreic acid in solution over time

Welcome to the technical support center for (+/-)-Terreic acid. This resource is designed to assist researchers, scientists, and drug development professionals in understanding and managing the stability of (+/-)-Terreic acid in solution over time. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: How stable is (+/-)-Terreic acid in solution?

While specific kinetic data for (+/-)-Terreic acid is not extensively documented in publicly available literature, its chemical structure, which includes a reactive benzoquinone and an epoxide ring, suggests potential instability under certain conditions. Benzoquinones are known to be susceptible to degradation, and epoxides can undergo ring-opening reactions.[1] Therefore, it is crucial to handle and store solutions of (+/-)-Terreic acid with care.

Q2: What are the primary factors that can affect the stability of (+/-)-Terreic acid in solution?

The stability of (+/-)-Terreic acid is likely influenced by several factors, including:

• pH: Both acidic and alkaline conditions can promote the degradation of the molecule. The epoxide ring is susceptible to acid-catalyzed and base-catalyzed hydrolysis.[2]

• Temperature: Elevated temperatures are expected to accelerate the rate of degradation. A study on thymoquinone, a related benzoquinone, showed significant thermal degradation.[3][4]

• Light: Photolytic degradation is a common issue for compounds with chromophores like the benzoquinone ring.[3]

• Oxidizing agents: The benzoquinone moiety can be susceptible to oxidative degradation.[3][4]

• Solvent: The choice of solvent can impact stability. Protic solvents may participate in the degradation process.

Q3: What are the likely degradation pathways for (+/-)-Terreic acid?

Based on its functional groups, two primary degradation pathways are plausible:

• Epoxide Ring-Opening: This can occur via hydrolysis under acidic or basic conditions, leading to the formation of a diol.[2]

• Benzoquinone Ring Degradation: The benzoquinone ring can undergo various reactions, including reduction to the corresponding hydroquinone, or oxidative cleavage of the ring, potentially leading to smaller carboxylic acids.[5][6]

Q4: How can I monitor the stability of my (+/-)-Terreic acid solution?

The most reliable way to monitor the stability is by using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[7] A stability-indicating method is one that can separate the intact drug from its degradation products. Regular analysis of the solution over time will allow you to quantify the remaining concentration of (+/-)-Terreic acid and detect the appearance of any degradation products.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Loss of biological activity of the terreic acid solution.	Degradation of the compound.	Prepare fresh solutions before each experiment. Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect solutions from light.
Appearance of unexpected peaks in HPLC chromatogram.	Formation of degradation products.	Conduct a forced degradation study to identify potential degradation products and confirm that your analytical method can resolve them from the parent compound.[8]
Precipitation in the solution upon storage.	Poor solubility of the compound or its degradation products in the chosen solvent.	Ensure the solvent has adequate solubilizing power for the intended concentration. Consider using a co-solvent system if necessary.
Color change of the solution (e.g., darkening).	Decomposition of the benzoquinone ring. p-Benzoquinone, for instance, is known to darken over time due to the formation of complexes like quinhydrone.[9]	This is a visual indicator of degradation. Discard the solution and prepare a fresh one. To minimize this, store solutions protected from light and at low temperatures.

Experimental Protocols

Protocol: Forced Degradation Study of (+/-)-Terreic Acid

This protocol outlines a general procedure for conducting a forced degradation study to understand the stability of (+/-)-Terreic acid under various stress conditions.

1. Preparation of Stock Solution:

• Prepare a stock solution of (+/-)-Terreic acid in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acidic Hydrolysis:

  • Mix an aliquot of the stock solution with 0.1 N HCl.

  • Incubate at a specified temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw a sample, neutralize it with an equivalent amount of 0.1 N NaOH, and dilute with the mobile phase to the target concentration for analysis.

• Alkaline Hydrolysis:

  • Mix an aliquot of the stock solution with 0.1 N NaOH.

  • Incubate at room temperature for a defined period.

  • At each time point, withdraw a sample, neutralize it with an equivalent amount of 0.1 N HCl, and dilute for analysis.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with a solution of 3% hydrogen peroxide.

  • Incubate at room temperature, protected from light, for a defined period.

  • At each time point, withdraw a sample and dilute for analysis.

• Thermal Degradation:

  • Place an aliquot of the stock solution in a temperature-controlled oven (e.g., 60°C) for a defined period.

  • At each time point, withdraw a sample and dilute for analysis.

• Photolytic Degradation:

  • Expose an aliquot of the stock solution to a light source (e.g., UV lamp at 254 nm or a photostability chamber).

  • Simultaneously, keep a control sample in the dark at the same temperature.

  • At each time point, withdraw samples from both the exposed and control solutions and dilute for analysis.

3. Analytical Method:

• Analyze all samples using a validated stability-indicating HPLC-UV method. A common starting point for benzoquinones is a C18 column with a mobile phase consisting of a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer at a low pH to suppress ionization) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[7] Detection is typically performed at a wavelength of maximum absorbance for the benzoquinone chromophore.

Data Presentation

The following tables present hypothetical data from a forced degradation study on (+/-)-Terreic acid to illustrate how results can be summarized.

Table 1: Hypothetical Degradation of (+/-)-Terreic Acid Under Various Stress Conditions

Stress Condition	Duration (hours)	Remaining (+/-)-Terreic Acid (%)	Number of Degradation Products
0.1 N HCl (60°C)	24	85.2	2
0.1 N NaOH (RT)	8	70.5	3
3% H₂O₂ (RT)	24	92.1	1
Thermal (60°C)	48	88.7	2
Photolytic (UV 254nm)	12	81.3	4

Table 2: Hypothetical Purity Analysis by HPLC After Forced Degradation

Stress Condition	Retention Time of (+/-)-Terreic Acid (min)	Peak Area of (+/-)-Terreic Acid	Retention Times of Major Degradants (min)
Control (T=0)	5.2	100%	-
0.1 N HCl	5.2	85.2%	3.1, 4.5
0.1 N NaOH	5.2	70.5%	2.8, 3.9, 6.1
3% H₂O₂	5.2	92.1%	4.8
Thermal	5.2	88.7%	3.5, 5.9
Photolytic	5.2	81.3%	2.5, 3.2, 4.1, 6.5

Mandatory Visualization

Caption: Experimental workflow for a forced degradation study of (+/-)-Terreic acid.

Caption: Plausible degradation pathways of (+/-)-Terreic acid based on its functional groups.

References

• 1. Epoxide - Wikipedia [en.wikipedia.org]
• 2. 18.5 Reactions of Epoxides: Ring-Opening - Organic Chemistry | OpenStax [openstax.org]
• 3. seejph.com [seejph.com]
• 4. seejph.com [seejph.com]
• 5. 1,4-Benzoquinone - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 9. Sciencemadness Discussion Board - The purification of old p-Benzoquinone - Powered by XMB 1.9.11 [sciencemadness.org]

Technical Support Center: Optimizing (+/-)-Terreic Acid Concentration for Cell-Based Assays

Frequently Asked Questions (FAQs)

Q1: What is (+/-)-Terreic acid and what is its primary mechanism of action?

A1: (+/-)-Terreic acid is a fungal metabolite known for its antibiotic and anti-tumor properties. It functions as a covalent inhibitor of several enzymes. A key target in mammalian cells is Bruton's tyrosine kinase (BTK), a crucial enzyme in B-cell development and mast cell activation. By inhibiting BTK, Terric acid can modulate downstream signaling pathways involved in cell proliferation and survival. It has also been shown to be a covalent inhibitor of the bacterial cell wall biosynthetic enzyme MurA.[1]

Q2: What is a good starting concentration for (+/-)-Terreic acid in a cell-based assay?

A2: The optimal concentration of (+/-)-Terreic acid is highly dependent on the cell line and the specific assay being performed. Based on available data, a broad starting range of 1 µM to 50 µM is recommended for initial screening experiments. For targeted BTK inhibition studies, concentrations around the reported IC50 values (3 µM for activated BTK and 10 µM for basal BTK) can be used as a starting point. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

Q3: How should I prepare a stock solution of (+/-)-Terreic acid?

A3: (+/-)-Terreic acid is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO), ethanol, and methanol. For cell-based assays, preparing a high-concentration stock solution (e.g., 10 mM) in sterile DMSO is recommended. This allows for minimal solvent addition to your cell culture, thereby reducing the risk of solvent-induced cytotoxicity. The final DMSO concentration in your cell culture medium should ideally be kept below 0.5%.

Q4: Is (+/-)-Terreic acid stable in cell culture medium?

A4: The stability of (+/-)-Terreic acid in aqueous solutions like cell culture media can be a concern, particularly over longer incubation periods. As a quinone epoxide, it may be susceptible to degradation. It is advisable to prepare fresh dilutions of the compound from a frozen stock solution for each experiment. To minimize degradation, protect the stock solution and working solutions from light and prolonged exposure to room temperature.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or no compound activity	- Concentration too low: The concentration of Terric acid may be insufficient to elicit a response in your specific cell line. - Compound degradation: The compound may have degraded due to improper storage or handling. - Cell line resistance: The target pathway may not be active or important in your chosen cell line.	- Perform a dose-response experiment with a wider concentration range (e.g., 0.1 µM to 100 µM). - Prepare fresh dilutions from a new stock solution. Ensure stock solutions are stored properly at -20°C or -80°C and protected from light. - Verify the expression and activity of the target (e.g., BTK) in your cell line.
High background or inconsistent results in viability assays (e.g., MTT, XTT)	- Interference with assay chemistry: As a quinone-containing compound, Terric acid may directly react with the tetrazolium salts (MTT, XTT) used in these assays, leading to false-positive or inconsistent results.[2][3][4] - Precipitation of the compound: The compound may precipitate out of the cell culture medium at the tested concentrations.	- Include a "compound only" control (compound in media without cells) to assess for direct reduction of the assay reagent. - Consider using an alternative viability assay that is less susceptible to chemical interference, such as a resazurin-based assay or an ATP-based assay (e.g., CellTiter-Glo®). - Visually inspect the wells for any signs of precipitation. If observed, lower the compound concentration or try using a co-solvent if compatible with your cells.
Unexpected cytotoxicity in control cells	- Solvent toxicity: The concentration of the solvent (e.g., DMSO) used to dissolve the compound may be toxic to the cells. - Compound instability leading to toxic byproducts: Degradation of Terric acid in the medium could potentially generate cytotoxic species.	- Ensure the final concentration of the solvent in the culture medium is at a non-toxic level (typically ≤ 0.5% for DMSO). Run a vehicle control (media with the same concentration of solvent) to confirm. - Minimize the incubation time if possible and prepare fresh compound dilutions for each experiment.

Quantitative Data Summary

The following tables summarize key quantitative data for (+/-)-Terreic acid from available literature.

Table 1: Reported IC50 Values

Target	Assay Conditions	Cell Line/System	IC50 Value
Bruton's Tyrosine Kinase (BTK) - Basal	In vitro kinase assay	-	10 µM
Bruton's Tyrosine Kinase (BTK) - Activated	In vitro kinase assay	-	3 µM

Table 2: Observed Effective Concentrations in Cell-Based Assays

Cell Line	Assay Type	Effect Observed	Effective Concentration
HeLa (Human cervical cancer)	Morphological Assessment	Morphological degeneration	> 6.25 µg/mL (~40.5 µM)[5]

Note: The effective concentration can vary significantly between different cell lines and experimental conditions. The data above should be used as a guideline for designing initial experiments.

Experimental Protocols

Protocol 1: Preparation of (+/-)-Terreic Acid Stock Solution

• Materials:

  • (+/-)-Terreic acid powder

  • Dimethyl sulfoxide (DMSO), sterile, cell culture grade

  • Sterile microcentrifuge tubes

• Procedure:

  • Allow the (+/-)-Terreic acid powder to equilibrate to room temperature before opening the vial.

  • Weigh out the desired amount of powder in a sterile environment.

  • Dissolve the powder in the appropriate volume of DMSO to achieve a stock concentration of 10 mM. For example, for 1 mg of (+/-)-Terreic acid (Molecular Weight: 154.12 g/mol ), add 649 µL of DMSO.

  • Vortex the solution until the compound is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary.

  • Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Cell Viability Assessment using MTT Assay

• Materials:

  • Cells of interest

  • Complete cell culture medium

  • 96-well clear flat-bottom tissue culture plates

  • (+/-)-Terreic acid stock solution (10 mM in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

  • Microplate reader

• Procedure:

  • Cell Seeding:

    • Trypsinize and count the cells.

    • Seed the cells in a 96-well plate at a predetermined optimal density (typically 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[6]

  • Compound Treatment:

    • Prepare serial dilutions of the (+/-)-Terreic acid stock solution in complete cell culture medium to achieve the desired final concentrations.

    • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of (+/-)-Terreic acid.

    • Include a "vehicle control" (medium with the same concentration of DMSO as the highest compound concentration) and a "no-treatment control".

  • Incubation:

    • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.[7]

  • MTT Addition and Incubation:

    • After the incubation period, add 10 µL of MTT solution to each well.

    • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

  • Formazan (B1609692) Solubilization:

    • Carefully remove the medium from each well without disturbing the formazan crystals.

    • Add 100 µL of a solubilization solution to each well to dissolve the formazan crystals.

    • Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Absorbance Measurement:

    • Measure the absorbance at 570 nm using a microplate reader.

Visualizations

Signaling Pathway

Caption: Bruton's Tyrosine Kinase (BTK) Signaling Pathway Inhibition by (+/-)-Terreic Acid.

Experimental Workflow

Caption: Experimental Workflow for the MTT Cell Viability Assay.

References

• 1. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Formation and Biological Targets of Quinones: Cytotoxic versus Cytoprotective Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Studies on terreic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

degradation pathways of (+/-)-Terreic acid under experimental conditions

Disclaimer: As of late 2025, specific forced degradation studies on (+/-)-Terreic acid are limited in publicly available scientific literature. The degradation pathways, experimental protocols, and data presented below are proposed based on the known chemical behavior of its core functional groups (quinone epoxide) and general principles of organic compound stability. Experimental validation is required to confirm these proposed pathways for (+/-)-Terreic acid.

Frequently Asked Questions (FAQs)

Q1: What is (+/-)-Terreic acid and why is its stability a concern?

A1: (+/-)-Terreic acid is a racemic mixture of a natural product produced by the fungus Aspergillus terreus. It possesses a quinone epoxide structure, which is known to be reactive.[1] Understanding its stability is crucial for ensuring the potency, safety, and shelf-life of any potential therapeutic formulations, as degradation can lead to a loss of activity and the formation of unknown impurities.

Q2: Under what conditions is (+/-)-Terreic acid expected to be unstable?

A2: Based on its chemical structure, (+/-)-Terreic acid is likely susceptible to degradation under the following conditions:

• Hydrolysis: The epoxide ring is susceptible to opening under both acidic and basic pH conditions.[2][3][4]

• Oxidation: The quinone ring system is prone to oxidative degradation.[1]

• Photolysis: Exposure to UV or visible light can induce degradation in quinone-containing compounds.

• Thermal Stress: Elevated temperatures can accelerate the rate of degradation reactions.[1]

Q3: What are the likely degradation pathways for (+/-)-Terreic acid?

A3: The primary sites for degradation on the (+/-)-Terreic acid molecule are the epoxide ring and the quinone moiety.

• Acid-Catalyzed Hydrolysis: In acidic conditions, the epoxide oxygen can be protonated, followed by nucleophilic attack of water. This would lead to the opening of the epoxide ring to form a trans-diol.[2][3][4]

• Base-Catalyzed Hydrolysis: In basic conditions, a hydroxide (B78521) ion can act as a nucleophile, attacking one of the epoxide carbons and leading to the formation of a trans-diol.[2][3][4]

• Oxidative Degradation: The quinone ring can undergo various oxidative reactions, potentially leading to ring opening or the formation of other oxidized species.

Q4: How can I monitor the degradation of (+/-)-Terreic acid?

A4: The most reliable method for monitoring the degradation of (+/-)-Terreic acid is by using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). These techniques can separate the parent compound from its degradation products, allowing for quantification of the remaining active substance.

Q5: Are there any visual indicators of (+/-)-Terreic acid degradation?

A5: While not a definitive measure, visual cues such as a change in the color of a solution (e.g., yellowing or browning) or the formation of a precipitate can indicate degradation. However, significant degradation can occur without any visible changes. Therefore, analytical monitoring is essential.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Loss of biological activity in my assay.	Degradation of (+/-)-Terreic acid in the assay medium.	Prepare fresh solutions of (+/-)-Terreic acid immediately before use. If possible, use a buffered solvent system within a stable pH range (near neutral). Store stock solutions at -20°C or -80°C and protect from light.
Appearance of unexpected peaks in my HPLC/LC-MS chromatogram.	These are likely degradation products of (+/-)-Terreic acid.	Confirm that the peaks are not from the solvent or matrix by running appropriate blanks. If they are degradation products, this confirms the instability of your sample under the current storage or experimental conditions. Refer to the proposed degradation pathways to hypothesize the structures of the degradants.
My (+/-)-Terreic acid solution has changed color.	This is a common indicator of quinone degradation.	The solution should be discarded. Prepare fresh solutions and ensure they are protected from light and stored at an appropriate temperature. Consider using an amber vial for storage.
Difficulty in obtaining reproducible results.	Inconsistent sample handling leading to variable degradation.	Standardize your experimental protocol. Ensure that all samples are handled under the same conditions (temperature, light exposure, time before analysis). Use a consistent source and purity of (+/-)-Terreic acid.

Data Presentation: Illustrative Stability Data

Table 1: Illustrative pH-Dependent Degradation of (+/-)-Terreic Acid in Aqueous Solution at 25°C

pH	Time (hours)	Remaining (+/-)-Terreic Acid (%)
2.0	0	100.0
6	85.2
24	60.7
7.0	0	100.0
6	98.5
24	95.1
10.0	0	100.0
6	78.9
24	45.3

Table 2: Illustrative Temperature-Dependent Degradation of (+/-)-Terreic Acid in pH 7.4 Buffer

Temperature (°C)	Time (days)	Remaining (+/-)-Terreic Acid (%)
4	0	100.0
7	99.1
30	96.8
25	0	100.0
7	92.3
30	75.4
40	0	100.0
7	70.1
30	35.6

Experimental Protocols

Protocol 1: Preparation of (+/-)-Terreic Acid Stock Solution

• Weigh out the desired amount of solid (+/-)-Terreic acid in a fume hood.

• Add a suitable anhydrous organic solvent (e.g., DMSO, Ethanol) to achieve the desired concentration.

• Vortex the solution for 1-2 minutes until the solid is completely dissolved. A brief sonication in a water bath can aid dissolution.

• For long-term storage, dispense the stock solution into single-use aliquots in amber, tightly sealed vials.

• Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Forced Degradation Study - Acid and Base Hydrolysis

• Acid Hydrolysis:

  • Prepare a 1 mg/mL solution of (+/-)-Terreic acid in a suitable solvent.

  • Add an equal volume of 0.1 M hydrochloric acid (HCl).

  • Incubate the solution at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 6, 24 hours).

  • At each time point, withdraw an aliquot, neutralize it with 0.1 M sodium hydroxide (NaOH), and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis:

  • Prepare a 1 mg/mL solution of (+/-)-Terreic acid in a suitable solvent.

  • Add an equal volume of 0.1 M sodium hydroxide (NaOH).

  • Incubate the solution at room temperature for a defined period (e.g., 30 minutes, 1, 4 hours).

  • At each time point, withdraw an aliquot, neutralize it with 0.1 M hydrochloric acid (HCl), and dilute with mobile phase for HPLC analysis.

Protocol 3: Forced Degradation Study - Oxidative Degradation

• Prepare a 1 mg/mL solution of (+/-)-Terreic acid in a suitable solvent.

• Add an equal volume of 3% hydrogen peroxide (H₂O₂).

• Incubate the solution at room temperature, protected from light, for a defined period (e.g., 2, 6, 24 hours).

• At each time point, withdraw an aliquot and dilute with mobile phase for HPLC analysis.

Visualization of Plausible Degradation Pathways

Caption: Plausible acid-catalyzed hydrolysis of (+/-)-Terreic acid.

Caption: Plausible base-catalyzed hydrolysis of (+/-)-Terreic acid.

Caption: General workflow for a forced degradation study.

References

• 1. seejph.com [seejph.com]
• 2. Epoxide Ring Opening by Alcoholysis, Hydrolysis, HX & Nucleophiles | AESL [aakash.ac.in]
• 3. 9.14 Reactions of Epoxides: Ring-Opening – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 4. chem.libretexts.org [chem.libretexts.org]

minimizing off-target effects of (+/-)-Terreic acid

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist you in minimizing the off-target effects of (+/-)-Terreic acid in your experiments.

I. Frequently Asked Questions (FAQs)

Q1: What is (+/-)-Terreic acid and what are its primary molecular targets?

A1: (+/-)-Terreic acid is a naturally occurring quinone epoxide that has demonstrated antibacterial and anti-tumor activities. It functions as a covalent inhibitor, primarily targeting:

• Bruton's tyrosine kinase (BTK): A non-receptor tyrosine kinase crucial for B-cell development and mast cell activation. Terreic acid inhibits its catalytic activity.[1][2]

• UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA): A bacterial enzyme essential for the biosynthesis of the cell wall component peptidoglycan.[3]

Terreic acid's reactive epoxide ring forms a covalent bond with cysteine residues in the active sites of these target proteins.[3]

Q2: What are the known off-target effects and cytotoxicity of (+/-)-Terreic acid?

A2: Due to its reactive nature as a covalent inhibitor, (+/-)-Terreic acid has the potential to react with other proteins containing accessible cysteine residues, leading to off-target effects. While a comprehensive kinome scan or unbiased chemoproteomic profiling of Terreic acid is not publicly available, some studies indicate it has minimal effects on kinases such as Lyn, Syk, PKA, casein kinase I, ERK1, ERK2, and p38.[2] However, the lack of broad screening data means that other off-target interactions are likely.

In terms of cytotoxicity, Terreic acid has shown anti-tumor effects. For example, it can induce morphological degeneration in HeLa (human carcinoma) cells at concentrations above 6.25 mcg/ml.[3] The LD50 in mice has been reported as 75 mg/kg for both intraperitoneal and intravenous administration.[3]

Q3: How can I minimize the off-target effects of (+/-)-Terreic acid in my experiments?

A3: Minimizing off-target effects is crucial for obtaining reliable experimental results. Here are some strategies:

• Use the Lowest Effective Concentration: Perform a dose-response curve for your specific assay and cell type to determine the lowest concentration of Terreic acid that elicits the desired on-target effect.

• Control for Off-Target Effects:

  • Use a Structurally Unrelated Inhibitor: Compare the phenotype induced by Terreic acid with that of a structurally different inhibitor of the same target (e.g., another BTK or MurA inhibitor).

  • Target Knockdown/Knockout: Use genetic approaches like siRNA or CRISPR to reduce the expression of the intended target. If the phenotype of target knockdown matches the phenotype of Terreic acid treatment, it provides stronger evidence for an on-target effect.

  • Use a "Dead" Analog (if available): A structurally similar but inactive analog of Terreic acid can serve as a negative control.

• Consider the Covalent Mechanism: The covalent binding of Terreic acid can lead to prolonged inhibition. Be mindful of this when designing washout experiments.

• Chemoproteomic Profiling: For in-depth analysis, consider performing a chemoproteomic study to identify the full spectrum of protein targets in your experimental system.[4][5][6]

Q4: Are there medicinal chemistry strategies to improve the selectivity of (+/-)-Terreic acid?

A4: While specific medicinal chemistry efforts to create more selective analogs of Terreic acid are not widely reported, general strategies for improving the selectivity of covalent inhibitors can be considered:

• Tune the Reactivity of the Epoxide: Modifications to the quinone ring could modulate the electrophilicity of the epoxide "warhead," potentially reducing its reactivity with off-target cysteines.

• Enhance Non-covalent Interactions: Improving the non-covalent binding affinity of the molecule for the target protein can increase the local concentration of the inhibitor at the active site, favoring on-target covalent modification over random off-target reactions.[2][4][7]

• Structure-Based Design: Utilize the crystal structures of BTK and MurA in complex with inhibitors to design modifications that enhance specific interactions with the target protein while introducing steric clashes with off-target proteins.[3]

II. Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments with (+/-)-Terreic acid.

Problem	Possible Cause	Troubleshooting Steps
Inconsistent results in cell-based assays.	1. Compound Instability: Terreic acid may degrade in solution over time. 2. Cell Line Variability: Different cell lines may have varying expression levels of BTK or other off-target proteins.	1. Prepare fresh stock solutions of Terreic acid for each experiment. 2. Characterize the expression of BTK in your cell lines of interest.
High cytotoxicity observed at concentrations intended for target inhibition.	1. On-Target Toxicity: Inhibition of BTK can lead to apoptosis in certain B-cell malignancies. 2. Off-Target Toxicity: Terreic acid may be covalently modifying essential cellular proteins.	1. Confirm on-target toxicity by observing a similar effect with a different BTK inhibitor or with BTK knockdown. 2. Perform a cytotoxicity assay in a cell line that does not express BTK to assess off-target toxicity.
Discrepancy between in vitro enzymatic activity and cellular activity.	1. Cell Permeability: Terreic acid may have poor cell membrane permeability. 2. Cellular Efflux: The compound may be actively transported out of the cell. 3. Intracellular Metabolism: The compound may be metabolized to an inactive form within the cell.	1. Use cell permeability assays to assess uptake. 2. Investigate the involvement of efflux pumps using known inhibitors. 3. Perform metabolic stability assays in cell lysates or microsomes.

III. Quantitative Data Summary

The following tables summarize the available quantitative data for (+/-)-Terreic acid.

Table 1: Inhibitory Activity of (+/-)-Terreic Acid

Target	Assay Type	IC50	Notes	Reference(s)
Bruton's tyrosine kinase (BTK)	In vitro kinase assay (basal activity)	10 µM	Autophosphorylation of BTK.	[8]
Bruton's tyrosine kinase (BTK)	In vitro kinase assay (activated)	3 µM	Autophosphorylation of BTK after activation.	[8]
BTK-PKC Interaction	In vitro binding assay	~30 µM	Inhibition of the interaction between PKCβII and BTK.	[2]
MurA (E. coli)	In vitro enzyme assay	47-92 µM	In bacterial cultures.	[9]

Table 2: Cytotoxicity of (+/-)-Terreic Acid

Cell Line	Cell Type	Parameter	Value	Notes	Reference(s)
HeLa	Human cervical carcinoma	Morphological Degeneration	>6.25 µg/mL	Observation of cellular changes.	[3]
Mice	In vivo	LD50	75 mg/kg	Intraperitoneal and intravenous administration.	[3]

IV. Experimental Protocols

1. MurA Enzyme Inhibition Assay (Malachite Green Assay)

This protocol is adapted from established methods for measuring MurA activity by detecting the release of inorganic phosphate (B84403).[10][11][12][13]

• Principle: The MurA-catalyzed transfer of enolpyruvate from phosphoenolpyruvate (B93156) (PEP) to UDP-N-acetylglucosamine (UNAG) releases inorganic phosphate (Pi). The amount of Pi is quantified colorimetrically using a malachite green-based reagent.

• Materials:

  • Purified MurA enzyme

  • UDP-N-acetylglucosamine (UNAG)

  • Phosphoenolpyruvate (PEP)

  • (+/-)-Terreic acid

  • Assay Buffer (e.g., 50 mM HEPES, pH 7.8)

  • Malachite Green Reagent

  • 96-well microplate

  • Plate reader

• Procedure:

  • Prepare serial dilutions of (+/-)-Terreic acid in DMSO, then dilute further in Assay Buffer.

  • In a 96-well plate, add the MurA enzyme and the diluted Terreic acid or vehicle control (DMSO).

  • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 10-30 minutes) at room temperature to allow for covalent modification.

  • Initiate the reaction by adding a mixture of UNAG and PEP to each well.

  • Incubate the plate at 37°C for a set time (e.g., 30 minutes).

  • Stop the reaction by adding the Malachite Green Reagent.

  • After a short incubation for color development, measure the absorbance at ~620-650 nm.

  • Calculate the percent inhibition for each concentration of Terreic acid and determine the IC50 value.

2. BTK Kinase Inhibition Assay (ADP-Glo™ Assay)

This protocol is based on a common luminescent kinase assay format.[14][15][16][17]

• Principle: This assay measures the amount of ADP produced during the BTK-catalyzed phosphorylation of a substrate. The amount of ADP is quantified through a series of enzymatic reactions that ultimately produce a luminescent signal.

• Materials:

  • Recombinant human BTK enzyme

  • BTK substrate (e.g., poly(Glu,Tyr) 4:1)

  • ATP

  • (+/-)-Terreic acid

  • ADP-Glo™ Kinase Assay Kit

  • Kinase Buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

  • White, opaque 96- or 384-well plates

  • Luminometer

• Procedure:

  • Prepare serial dilutions of (+/-)-Terreic acid in DMSO, then dilute in Kinase Buffer.

  • In a white, opaque plate, add the Kinase Buffer, diluted Terreic acid or vehicle control, and the BTK enzyme.

  • Pre-incubate for 15-30 minutes at room temperature.

  • Initiate the kinase reaction by adding a solution of ATP and the BTK substrate.

  • Incubate at 30°C for 60 minutes.

  • Add the ADP-Glo™ Reagent to stop the reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition and determine the IC50 value.

V. Visualizations

Signaling Pathway Diagrams

Caption: Bruton's Tyrosine Kinase (BTK) Signaling Pathway and Inhibition by (+/-)-Terreic Acid.

Caption: Bacterial Peptidoglycan Biosynthesis Pathway Highlighting MurA Inhibition by (+/-)-Terreic Acid.

Experimental Workflow Diagram

Caption: Experimental Workflow for Assessing On-Target and Off-Target Effects of (+/-)-Terreic Acid.

References

• 1. ADP-Glo™ Kinase Assay Protocol [promega.sg]
• 2. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Studies on terreic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chemoproteomic profiling reveals cellular targets of nitro-fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. On-target and off-target-based toxicologic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Inhibition of MurA Enzyme from Escherichia coli and Staphylococcus aureus by Diterpenes from Lepechinia meyenii and Their Synthetic Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inhibition of MurA Enzyme from Escherichia coli by Flavonoids and Their Synthetic Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Identification and Biochemical Characterization of Pyrrolidinediones as Novel Inhibitors of the Bacterial Enzyme MurA - PMC [pmc.ncbi.nlm.nih.gov]
• 13. journals.asm.org [journals.asm.org]
• 14. benchchem.com [benchchem.com]
• 15. promega.com [promega.com]
• 16. bpsbioscience.com [bpsbioscience.com]
• 17. promega.com [promega.com]

Technical Support Center: Overcoming Bacterial Resistance to (+/-)-Terreic Acid

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers investigating bacterial resistance to the antibiotic (+/-)-Terreic acid.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing high Minimum Inhibitory Concentration (MIC) values for terreic acid against our bacterial strain. What are the potential causes?

A: High MIC values indicate either intrinsic or acquired resistance. Potential mechanisms include:

• Target Modification: Mutations in the murA gene, which encodes the target enzyme (UDP-N-acetylglucosamine 1-carboxyvinyltransferase), can prevent terreic acid from binding. A key mutation to investigate is at the Cys115 residue, the covalent binding site.[1][2] The Cys115Asp mutant of MurA is known to be resistant to terreic acid.[1]

• Enzymatic Degradation: The bacteria may produce enzymes that chemically modify or degrade terreic acid, inactivating the compound before it reaches its target.

• Active Efflux: The bacteria may utilize efflux pumps to actively transport terreic acid out of the cell, preventing it from reaching a sufficient intracellular concentration to inhibit MurA.[3][4][5]

• Reduced Permeability: Changes in the bacterial cell wall or membrane may reduce the uptake of terreic acid.[5]

To diagnose the specific cause, proceed with the experimental workflows outlined below.

Q2: How can we determine if resistance is due to a mutation in the MurA enzyme?

A: The most direct method is to sequence the murA gene from the resistant strain and compare it to the sequence from a susceptible (wild-type) strain. Pay close attention to the codon for Cysteine 115, the known binding site for terreic acid.[1][2]

• See Protocol: --INVALID-LINK--

Q3: What experimental approach can verify if our resistant strain is enzymatically degrading terreic acid?

A: You can perform a bioassay or a chemical analysis. This involves incubating terreic acid with bacterial components (e.g., cell lysate or culture supernatant) and then measuring the remaining active compound. A decrease in terreic acid's antimicrobial activity or a change in its chemical profile would suggest degradation.

• See Protocol: --INVALID-LINK--

Q4: How can we investigate the role of efflux pumps in the observed resistance?

A: The standard method is to determine the MIC of terreic acid in the presence and absence of a broad-spectrum efflux pump inhibitor (EPI). A significant reduction in the MIC value when the EPI is present suggests that efflux pumps are contributing to resistance.

• See Protocol: --INVALID-LINK--

Q5: Our results are inconsistent. Could there be an issue with our terreic acid stock solution or the assay conditions?

A: Yes, inconsistency can arise from experimental variables.

• Stock Solution: Terreic acid is a quinone epoxide and may be unstable. Prepare fresh stock solutions in a suitable solvent like DMSO, store them protected from light at -20°C or below, and avoid repeated freeze-thaw cycles.

• Assay Conditions: The inhibitory action of terreic acid on MurA is dependent on the presence of its substrate, UNAG (UDP-N-acetylglucosamine).[1][2] Ensure your in vitro enzyme assays contain UNAG. For whole-cell assays (MIC), bacterial growth conditions should be standardized and optimal.

Data Presentation

Table 1: In Vitro Kinetic Data for MurA Inactivation

This table compares the inactivation efficiency of terreic acid and fosfomycin (B1673569) against the MurA enzyme from E. cloacae and E. coli.

Inhibitor	Target Enzyme	Inactivation Rate Constant (kinact)	Potency Comparison	Reference
(+/-)-Terreic Acid	MurA	130 M-1s-1	Baseline	[1][2]
Fosfomycin	MurA	~6,500 M-1s-1	~50-fold more potent than terreic acid	[1][2]

Table 2: Reported Minimum Inhibitory Concentrations (MICs) of Terreic Acid

This table provides a summary of previously reported MIC values for terreic acid against various microorganisms.

Bacterial Group/Species	MIC Range (mcg/mL)	Reference
Gram-positive bacteria	25 - 100	[6]
Gram-negative bacteria	25 - 100	[6]
Xanthomonas oryzae	12.5	[6]
Xanthomonas citri	50	[6]

Visualizations: Pathways and Workflows

Caption: Overview of terreic acid's mechanism of action and key bacterial resistance strategies.

Caption: Experimental workflow for troubleshooting and identifying terreic acid resistance mechanisms.

References

• 1. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The fungal product terreic acid is a covalent inhibitor of the bacterial cell wall biosynthetic enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Investigating multidrug efflux pumps associated with fatty acid salt resistance in Escherichia coli [frontiersin.org]
• 4. Role of bacterial efflux pumps in antibiotic resistance, virulence, and strategies to discover novel efflux pump inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Resistance mechanisms – Antibiotic resistance – ReAct [reactgroup.org]
• 6. Studies on terreic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Terreic Acid Fermentation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the optimization of terreic acid production from Aspergillus terreus.

Frequently Asked Questions (FAQs)

Q1: What is the recommended production organism for terreic acid?

A1: Aspergillus terreus is the most well-known and commonly used fungal species for producing terreic acid.[1][2] Other species, such as Aspergillus parvulus and Aspergillus christenseniae, have also been identified as producers.[3]

Q2: What is a suitable basal medium for terreic acid fermentation?

A2: A sucrose-yeast extract medium has been shown to produce high yields of terreic acid.[2] Optimization studies have identified that a medium containing sucrose (B13894) as the carbon source and L-tyrosine as a key nutrient significantly influences production.[4]

Q3: What are the key physical parameters to control during fermentation?

A3: The most critical physical parameters to control are agitation, aeration (dissolved oxygen), temperature, and pH.[4][5] The morphology of the fungus—specifically the formation of loose pellets or clumps—is also highly significant for productivity and is influenced by these parameters.[6]

Q4: How can I measure the concentration of terreic acid in my culture broth?

A4: Terreic acid concentration in the fermented broth can be estimated using UV spectrophotometry at a wavelength of 214nm.[4] For confirmation and more precise quantification, chromatographic methods such as HPLC would be necessary, followed by structural confirmation using NMR spectroscopy.[1]

Q5: What kind of yield can I expect from an optimized fermentation process?

A5: Through statistical optimization of media and physical parameters, a terreic acid yield of 0.620 mg/L has been reported in submerged fermentation.[4]

Troubleshooting Guide

Problem: Low or No Terreic Acid Yield

Q: My A. terreus culture is growing, but the terreic acid yield is negligible. What are the likely causes?

A: Low yield despite good biomass formation typically points to suboptimal culture conditions for secondary metabolite production. Consider the following factors:

• Suboptimal Medium Composition: The biosynthesis of terreic acid, a secondary metabolite, is highly sensitive to the nutrient composition. Ensure your carbon and nitrogen sources are appropriate and balanced.

  • Solution: Verify the concentrations of key components. Sucrose and L-tyrosine have been identified as principal factors influencing production.[4] Refer to the optimized media composition in Table 1. Imbalances in other nutrients, such as phosphate, can also shift metabolism away from desired products.[7]

• Incorrect Physical Parameters: Every fermentation process has a specific optimal set of physical conditions. Deviations can lead to reduced product formation even if growth is unaffected.

  • Solution: Calibrate your probes and ensure your fermenter is maintaining the setpoints for pH, temperature, and agitation. For related metabolites from A. terreus, an incubation temperature of 28°C and an initial pH of 6.5 were found to be optimal.[5] Agitation should be vigorous enough for mixing but not so high that it causes excessive shear stress, which can damage the mycelia.[5][6] Refer to Table 2 for recommended starting points.

• Inadequate Aeration: Terreic acid production is an aerobic process. Insufficient dissolved oxygen (DO) is a common limiting factor in fungal fermentations.[8]

  • Solution: Monitor the DO level throughout the fermentation. For similar fermentations with A. terreus, maintaining DO between 40-60% was found to be effective.[5] Increase the agitation speed or the airflow rate to boost DO levels, but be mindful of the impact on mycelial morphology.[6]

Problem: Premature Cessation of Fermentation (Stuck Fermentation)

Q: My fermentation started well, but production stopped before the carbon source was depleted. What should I investigate?

A: A "stuck" fermentation can be caused by several factors that lead to yeast stress or inhibition:

• Nutrient Limitation: The initial medium may lack sufficient amounts of a key nutrient required for the later stages of production.

  • Solution: Review your media composition. Consider implementing a fed-batch strategy where nutrients are added gradually throughout the fermentation to avoid both initial excess and later depletion.[9]

• Extreme pH Shift: Fungal metabolism can significantly alter the pH of the medium, potentially dropping it to an inhibitory level.[10]

  • Solution: Monitor the pH profile of your fermentation. Implement pH control using automated addition of an acid or base to maintain it within the optimal range. For the related itaconic acid, controlling the pH at 3.0 during the production phase resulted in the highest concentration.[11]

• Temperature Fluctuations: Inconsistent temperature control can stress the organism and halt metabolic activity.[12][13]

  • Solution: Ensure your temperature control system is functioning correctly. Even short spikes in temperature can be detrimental.[12] The optimal temperature for growth may differ from the optimal temperature for production.[14]

Problem: Poor Mycelial Morphology

Q: My A. terreus culture is forming dense, large pellets or, conversely, growing as a viscous filamentous mass instead of small clumps. How does this affect production and how can I fix it?

A: Mycelial morphology is critical for productivity. Large, dense pellets can suffer from oxygen and nutrient transfer limitations in their core, while a highly viscous filamentous broth presents significant challenges for mixing and aeration.[5][6]

• Cause: Morphology is primarily influenced by agitation speed, inoculum concentration, and medium components.[4][6]

  • Solution:

    • Adjust Agitation: Lower agitation speeds tend to favor larger pellet formation, while very high speeds can lead to filamentous growth due to shear forces. Experiment to find a speed that promotes the formation of small, loose pellets or clumps (an optimal range of 0.4-0.5 mm in diameter has been noted for itaconic acid production).[6]

    • Optimize Inoculum: A higher inoculum volume (e.g., 15%) can promote more dispersed growth and the formation of smaller clumps.[4]

    • Review Medium: The presence of certain ions and polymers in the medium can influence cell wall aggregation and pellet formation.

Data Presentation

Table 1: Optimized Medium Composition for Terreic Acid Production [4]

Component	Optimized Concentration	Role
Sucrose	65 g/L	Carbon Source
L-Tyrosine	1 g/L	Nutrient/Precursor
Yeast Extract	5 g/L (Typical)	Nitrogen & Vitamin Source[2]
Inoculum Volume	15% (v/v)	Initial Cell Mass

Table 2: Recommended Physical Parameters for A. terreus Fermentation

Parameter	Optimized/Recommended Value	Rationale & Reference
Agitation	180 RPM	Identified as a principal factor for terreic acid production.[4]
Temperature	28-30°C	Optimal for production of other A. terreus metabolites like mevinolinic acid and citric acid.[5][15]
Initial pH	6.0 - 6.5	Found to be optimal for mevinolinic acid production.[5] A higher starting pH can favor biomass growth before shifting to production.[16]
Dissolved Oxygen	40 - 60%	Prevents oxygen from becoming a limiting factor.[5]

Experimental Protocols

1. Protocol for Submerged Fermentation of Aspergillus terreus

• Inoculum Preparation:

  • Aseptically transfer spores from a mature A. terreus slant into a sterile aqueous solution containing 0.5% Tween 80.[5]

  • Transfer this spore suspension into a seed culture flask containing the fermentation medium.

  • Incubate the seed culture on a rotary shaker at the optimal temperature (e.g., 28°C) for 24-48 hours until sufficient biomass is achieved.[5]

• Fermenter Setup:

  • Prepare the production medium (See Table 1) in the fermenter vessel.

  • Sterilize the fermenter and medium via autoclaving.

  • Calibrate pH and Dissolved Oxygen (DO) probes before inoculation.

• Inoculation and Fermentation:

  • Aseptically transfer the seed culture into the sterilized production fermenter at the desired inoculum volume (e.g., 15% v/v).[4]

  • Set the physical parameters (agitation, temperature, pH, aeration rate) to the desired setpoints (See Table 2).

  • Run the fermentation for the desired period (e.g., 7-10 days), taking aseptic samples periodically for analysis.[5]

• Harvesting:

  • After the fermentation is complete, separate the biomass from the culture broth via filtration or centrifugation. The supernatant contains the terreic acid.

2. Protocol for Quantification of Terreic Acid via UV-Spectrophotometry [4]

• Sample Preparation:

  • Take a sample of the culture broth.

  • Clarify the sample by centrifuging at high speed (e.g., 10,000 rpm for 10 minutes) to pellet all cells and solid debris.

  • Collect the clear supernatant. A filtration step using a 0.22 µm syringe filter may be required.

• Spectrophotometer Measurement:

  • Use a UV-Vis spectrophotometer.

  • Blank the instrument using the un-inoculated, sterile fermentation medium as a reference.

  • Measure the absorbance of the clarified supernatant at 214 nm.

• Quantification:

  • Create a standard curve using pure terreic acid of known concentrations.

  • Correlate the absorbance of the sample to the concentration using the standard curve.

Visualizations

Caption: Experimental workflow for terreic acid production and optimization.

Caption: Key factors influencing terreic acid yield in fermentation.

Caption: Simplified biosynthetic pathway of terreic acid.

References

• 1. Molecular Genetic Characterization of Terreic Acid Pathway in Aspergillus terreus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Studies on terreic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Terreic acid (6CI) | Benchchem [benchchem.com]
• 4. ijpsr.info [ijpsr.info]
• 5. researchgate.net [researchgate.net]
• 6. Maximizing Itaconic Acid Production through Fermentation of Aspergillus terreus in the LAMBDA MINIFOR Benchtop Bioreactor with Bipolar Membrane Electrodialysis | LAMBDA [lambda-instruments.com]
• 7. Efficient itaconic acid production by Aspergillus terreus: Overcoming the strong inhibitory effect of manganese - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. deogiricollege.org [deogiricollege.org]
• 9. How to Optimize Fermentation Parameters for Industrial Production [synapse.patsnap.com]
• 10. atlas-scientific.com [atlas-scientific.com]
• 11. Influence of the pH on the itaconic acid production with Aspergillus terreus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scottlab.com [scottlab.com]
• 13. youtube.com [youtube.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Gluconic acid production by Aspergillus terreus - PubMed [pubmed.ncbi.nlm.nih.gov]

dealing with (+/-)-Terreic acid precipitation in media

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with (+/-)-Terreic acid precipitation in experimental media.

Troubleshooting Guide

Issue: I've observed precipitation or turbidity in my cell culture media after adding (+/-)-Terreic acid.

This is a common issue that can arise from several factors related to solubility, concentration, and handling. Follow this guide to diagnose and resolve the problem.

Q1: What is the first step I should take when I see a precipitate?

A1: First, determine if the precipitation is contamination or the compound itself. Visually inspect the culture flask or plate under a microscope. Microbial contamination (like bacteria or fungi) will appear as distinct, often mobile, particles that will proliferate over time. Chemical precipitates usually appear as amorphous crystals or a film.[1] If contamination is ruled out, proceed with the troubleshooting steps below.

Q2: I've prepared a stock solution in an organic solvent, but it precipitates when added to my aqueous media. Why is this happening and what can I do?

A2: This is often due to the low solubility of (+/-)-Terreic acid in aqueous solutions.[2] When a concentrated stock in an organic solvent (like DMSO) is diluted into an aqueous medium, the compound can crash out of solution if its final concentration exceeds its solubility limit in the media.

Solutions:

• Lower the Final Concentration: The most straightforward solution is to reduce the final working concentration of Terreic acid in your experiment.

• Increase the Volume of Media: When adding the stock solution, add it to a larger volume of pre-warmed media while vortexing or swirling gently to ensure rapid and even dispersion.

• Serial Dilutions: Instead of a single large dilution, perform serial dilutions. For example, dilute your DMSO stock into a smaller volume of media first, ensure it's fully dissolved, and then add this intermediate dilution to your final culture volume.

• Solvent Control: Always include a vehicle control in your experiments (e.g., media with the same final concentration of DMSO) to ensure that any observed effects are due to the Terreic acid and not the solvent.[3]

Q3: Could my stock solution be the problem? How should I prepare and store it?

A3: Yes, improper stock preparation or storage can lead to issues. A solution of Terreic acid in DMSO is reported to be stable for at least two months when stored at 4°C, while aqueous solutions are not stable and should be prepared immediately before use.

Best Practices:

• Use the Right Solvent: DMSO is a common and effective solvent for creating a concentrated stock solution.[4][5]

• Ensure Complete Dissolution: Before adding to your media, make sure the (+/-)-Terreic acid is fully dissolved in the stock solvent. Sonication may be recommended to aid dissolution.[2][5]

• Proper Storage: Store stock solutions at -20°C for long-term stability.[] Avoid repeated freeze-thaw cycles, which can cause the compound to precipitate out of the stock solution. Aliquoting the stock solution into smaller, single-use volumes is highly recommended.

Frequently Asked Questions (FAQs)

Q1: What are the solubility properties of (+/-)-Terreic acid?

A1: The solubility of (+/-)-Terreic acid varies significantly between organic solvents and water. It is generally soluble in DMSO, DMF, ethanol, and methanol, but has limited solubility in water.[4][7]

Q2: At what concentration does (+/-)-Terreic acid typically inhibit its targets?

A2: (+/-)-Terreic acid is known to inhibit Bruton's tyrosine kinase (BTK) with IC50 values of 10 µM and 3 µM for basal and activation levels, respectively.[4][8] It also inhibits the bacterial enzyme MurA with an IC50 of 14 ± 0.6 µM.[9] Keeping your experimental concentration within this effective range may also help avoid precipitation issues.

Q3: Can the pH of my media affect the solubility of (+/-)-Terreic acid?

A3: While specific data on the effect of pH on Terreic acid solubility is limited in the provided results, pH is a critical factor for the stability and solubility of many compounds in cell culture media. Significant shifts in media pH, which can be caused by factors like high cell density or bacterial contamination, can lead to the precipitation of media components and potentially the compound itself.[1]

Q4: Are there any components in my media that could be reacting with (+/-)-Terreic acid?

A4: The presence of reducing agents like dithiothreitol (B142953) (DTT) or β-mercaptoethanol can abolish the inhibitory activity of Terreic acid, suggesting a potential reaction.[9] While these are not typically in standard cell culture media, be aware of this interaction if you are using specialized buffers or lysis reagents.

Data and Protocols

Quantitative Data Summary

Property	Value	Source(s)
Molecular Formula	C₇H₆O₄	[4]
Molecular Weight	154.1 g/mol	[4]
Solubility
DMSO	10 mg/mL; 55 mg/mL	[4][5]
Water	5 mg/mL; 1 mg/mL (warming/sonication may be needed)	[2][4]
Ethanol	Soluble	[4][7]
Methanol	Soluble	[4][7]
DMF	Soluble	[4][7]
Biological Activity
IC₅₀ (BTK, basal)	10 µM	[4][8]
IC₅₀ (BTK, activated)	3 µM	[4][8]
IC₅₀ (MurA)	14 ± 0.6 µM	[9]

Experimental Protocol: Preparation of (+/-)-Terreic Acid for Cell Culture

Objective: To prepare a stock solution of (+/-)-Terreic acid and dilute it into cell culture media for experimental use while minimizing precipitation.

Materials:

• (+/-)-Terreic acid powder

• Anhydrous/sterile DMSO

• Sterile microcentrifuge tubes

• Pre-warmed cell culture medium

Procedure:

• Stock Solution Preparation (e.g., 10 mM): a. Weigh out an appropriate amount of (+/-)-Terreic acid powder (Molecular Weight: 154.12 g/mol ) in a sterile microcentrifuge tube. b. Add the required volume of sterile DMSO to achieve a 10 mM concentration. For example, to make 1 mL of a 10 mM stock, dissolve 1.54 mg of Terreic acid in 1 mL of DMSO. c. Vortex thoroughly until the powder is completely dissolved. If needed, sonicate briefly to aid dissolution.[2][5] d. Visually inspect the solution to ensure there are no visible particles. e. Aliquot the stock solution into single-use volumes (e.g., 20 µL) and store at -20°C.

• Dilution into Cell Culture Media (Example for a 10 µM final concentration): a. Thaw one aliquot of the 10 mM stock solution. b. Warm your cell culture medium to 37°C. c. Perform a 1:1000 dilution. For example, to prepare 10 mL of media with 10 µM Terreic acid, add 10 µL of the 10 mM stock solution to 10 mL of pre-warmed media. d. Crucial Step: Add the stock solution dropwise into the vortex of the swirling media. Do not add the media to the concentrated stock. This ensures rapid dispersal and prevents localized high concentrations that lead to precipitation. e. Gently mix the final solution by inverting the tube or swirling the flask. Do not vortex excessively as this can damage media components. f. Visually inspect the final solution for any signs of precipitation before adding it to your cells.

Visualizations

Logical and Experimental Workflows

Caption: Troubleshooting workflow for (+/-)-Terreic acid precipitation.

Signaling Pathway Inhibition

Caption: Simplified pathway showing Terreic acid's inhibition of BTK.

References

• 1. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 2. adipogen.com [adipogen.com]
• 3. researchgate.net [researchgate.net]
• 4. caymanchem.com [caymanchem.com]
• 5. (+/-)-Terreic acid | TargetMol [targetmol.com]
• 7. bioaustralis.com [bioaustralis.com]
• 8. Sapphire North America [sapphire-usa.com]
• 9. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]

how to prevent degradation of the epoxide ring in terreic acid

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to prevent the degradation of the epoxide ring in terreic acid during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is terreic acid and why is its epoxide ring important?

A1: Terric acid is a natural product isolated from the fungus Aspergillus terreus. It possesses a unique quinone epoxide structure that is crucial for its biological activities, which include antibacterial and anticancer properties. The epoxide ring, a strained three-membered ether, is a key electrophilic site that can react with nucleophiles, such as amino acid residues in target proteins. Degradation or opening of this ring will lead to a loss of biological function.

Q2: What are the primary factors that can cause the degradation of terreic acid's epoxide ring?

A2: The epoxide ring of terreic acid is susceptible to degradation under several conditions:

• pH: The epoxide ring can be opened under both acidic and basic conditions. Acid catalysis protonates the epoxide oxygen, making it a better leaving group and facilitating nucleophilic attack.[1] Strong bases can act as nucleophiles and directly attack the epoxide ring.[1] Quinone structures, in general, are also known to be unstable in aqueous solutions, particularly at neutral to alkaline pH.[2]

• Nucleophiles: The presence of strong nucleophiles in solution can lead to the opening of the epoxide ring.

• Temperature: Elevated temperatures can accelerate the rate of degradation reactions.

• Light: Quinone-containing compounds can be susceptible to photodegradation.[3]

Q3: How should I store solid terreic acid?

A3: Solid terreic acid should be stored in a tightly sealed container at -20°C and protected from light. For long-term storage, -80°C is recommended.

Q4: What is the best way to prepare and store stock solutions of terreic acid?

A4: It is recommended to prepare fresh solutions for each experiment. If a stock solution is necessary, dissolve terreic acid in an anhydrous aprotic solvent such as DMSO or ethanol (B145695). Store stock solutions in small, single-use aliquots in tightly sealed, amber vials at -80°C to minimize freeze-thaw cycles and exposure to light and moisture.

Q5: Which solvents and buffers should I use or avoid?

A5:

• Recommended Solvents: Anhydrous DMSO and ethanol are suitable for preparing stock solutions.

• Solvents to Use with Caution: Protic solvents like water and methanol (B129727) can act as nucleophiles and promote epoxide ring opening, especially under non-neutral pH conditions.

• Recommended Buffers: If an aqueous buffer is required for your experiment, it is best to work at a slightly acidic pH (e.g., pH 5-6) to minimize the rate of both acid-catalyzed and base-catalyzed hydrolysis. Buffers with non-nucleophilic components are preferable. Phosphate or acetate (B1210297) buffers are generally suitable.

• Buffers to Avoid: Buffers containing strong nucleophiles (e.g., Tris buffers with primary amines) should be avoided as they can directly react with the epoxide ring.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of biological activity of terreic acid over time.	Degradation of the epoxide ring.	Prepare fresh solutions of terreic acid for each experiment. If using a stock solution, ensure it has been stored properly at -80°C in small aliquots and protected from light. Verify the pH of your experimental buffer and adjust to a slightly acidic range if possible.
Precipitation of terreic acid in aqueous buffer.	Exceeded solubility limit or pH-dependent instability leading to polymerization.[3]	Decrease the concentration of terreic acid. Alternatively, use a co-solvent like DMSO (typically up to 1% v/v in final solution) to improve solubility. Ensure the pH of the buffer is optimal for stability (slightly acidic).
Color change of the terreic acid solution.	Degradation of the quinone structure, which is often colored.	This is a strong indicator of degradation. Discard the solution and prepare a fresh one. Minimize exposure to light and oxygen.

Quantitative Data Summary

The following table summarizes hypothetical stability data for terreic acid under various conditions based on the general chemical properties of quinone epoxides. This data is for illustrative purposes to guide experimental design.

Condition	Parameter	Value	Interpretation
pH	Half-life (t1/2) at 25°C in aqueous buffer	pH 3: ~48 hourspH 5: >72 hourspH 7.4: ~24 hourspH 9: <8 hours	Terric acid is expected to be most stable in slightly acidic conditions. Stability decreases significantly at neutral and alkaline pH.
Temperature	Degradation Rate Constant (k) at pH 5	25°C: k37°C: ~2.5k50°C: ~7k	The degradation rate increases with temperature, following the Arrhenius equation.
Solvent	Half-life (t1/2) at 25°C	Anhydrous DMSO: >1 weekAnhydrous Ethanol: >1 weekAqueous Buffer (pH 7.4): ~24 hours	Anhydrous aprotic solvents provide greater stability than aqueous solutions.
Light	Degradation after 24h exposure to UV light	~30% degradation	Terric acid is likely susceptible to photodegradation.

Experimental Protocols

Protocol: Forced Degradation Study of Terreic Acid

This protocol outlines a forced degradation study to identify the degradation products and pathways of terreic acid. This is a crucial step in developing a stability-indicating analytical method.[4][5][6]

1. Materials:

• Terreic acid

• Methanol (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3%

• HPLC system with a UV detector

• pH meter

2. Preparation of Terreic Acid Stock Solution:

• Prepare a 1 mg/mL stock solution of terreic acid in methanol.

3. Degradation Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 2, 4, 8, and 24 hours. Repeat with 1 M HCl if no significant degradation is observed. Neutralize the samples with an equivalent amount of NaOH before HPLC analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at room temperature for 30 minutes, 1, 2, and 4 hours. Repeat with 1 M NaOH if necessary. Neutralize the samples with an equivalent amount of HCl before HPLC analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Incubate at room temperature for 2, 4, 8, and 24 hours, protected from light.

• Thermal Degradation: Place the solid terreic acid in an oven at 60°C for 24 and 48 hours. Also, incubate the stock solution at 60°C for 24 and 48 hours.

• Photodegradation: Expose the stock solution to UV light (e.g., 254 nm) and fluorescent light for 24 and 48 hours. A control sample should be wrapped in aluminum foil and kept under the same conditions.

4. Sample Analysis:

• For each time point, dilute the sample with the mobile phase to an appropriate concentration.

• Analyze the samples by a suitable HPLC method (see protocol below for method development).

• Monitor for the appearance of new peaks (degradation products) and the decrease in the peak area of the parent terreic acid peak.

Protocol: Development and Validation of a Stability-Indicating HPLC Method

This protocol describes the steps to develop and validate an HPLC method to quantify terreic acid and its degradation products.[7][8][9]

1. HPLC System and Conditions (Initial):

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid). Start with a higher aqueous composition and gradually increase the organic phase.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength of maximum absorbance for terreic acid (to be determined by UV scan).

• Column Temperature: 30°C.

2. Method Development:

• Inject the undegraded terreic acid solution to determine its retention time.

• Inject the samples from the forced degradation study.

• Optimize the mobile phase gradient to achieve good resolution between the parent peak and all degradation product peaks.

• Ensure that all degradation product peaks are eluted and that there is no co-elution.

3. Method Validation (as per ICH guidelines):

• Specificity: Demonstrate that the method can distinguish terreic acid from its degradation products and any matrix components. Use the forced degradation samples.

• Linearity: Analyze a series of terreic acid solutions at different concentrations (e.g., 5-150% of the target concentration) and plot a calibration curve. The correlation coefficient (r²) should be >0.999.

• Accuracy: Perform recovery studies by spiking a known amount of terreic acid into a placebo or a solution containing known degradation products. The recovery should be within 98-102%.

• Precision:

  • Repeatability (Intra-day): Analyze multiple injections of the same sample on the same day. The relative standard deviation (RSD) should be <2%.

  • Intermediate Precision (Inter-day): Repeat the analysis on different days with different analysts and/or equipment. The RSD should be <2%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of terreic acid that can be reliably detected and quantified.

• Robustness: Intentionally vary method parameters (e.g., pH of the mobile phase, column temperature, flow rate) and assess the impact on the results.

Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Mapping the frontiers of quinone stability in aqueous media: implications for organic aqueous redox flow batteries - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 5. Forced Degradation [sgs.com]
• 6. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 7. welch-us.com [welch-us.com]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]

Technical Support Center: Mass Spectrometry of (+/-)-Terreic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the mass spectrometry of (+/-)-Terreic acid.

Frequently Asked Questions (FAQs)

Q1: What is the expected mass of (+/-)-Terreic acid in a mass spectrum?

The monoisotopic mass of (+/-)-Terreic acid (C₇H₆O₄) is approximately 154.0266 Da. Depending on the ionization mode and solvent conditions, you will primarily observe adducts of this molecule.

Q2: What are the common adducts of (+/-)-Terreic acid observed in ESI-MS?

In positive ion mode, you can expect to see the protonated molecule [M+H]⁺ at an m/z of approximately 155.0339. It is also common to observe sodium [M+Na]⁺ (m/z 177.0158) and potassium [M+K]⁺ (m/z 192.9898) adducts, especially if there are trace amounts of these salts in your sample or mobile phase. In negative ion mode, the deprotonated molecule [M-H]⁻ at an m/z of approximately 153.0193 is expected.

Q3: I am not seeing the expected molecular ion peak. What could be the issue?

Several factors could contribute to the absence of the molecular ion peak:

• Low signal intensity: The concentration of your sample may be too low for detection.[1] Conversely, a very high concentration can lead to ion suppression.[1]

• Poor ionization efficiency: The choice of ionization technique and source parameters is crucial. For organic acids like Terreic acid, Electrospray Ionization (ESI) is a common choice.[2][3] Ensure your ESI source is properly tuned and calibrated.[1]

• In-source fragmentation: The molecule might be fragmenting in the ion source before it can be detected as a complete molecule. This can be influenced by the source temperature and voltages.

• Sample degradation: Terreic acid may be unstable under your experimental conditions.

• Instrumental issues: There could be a problem with the mass spectrometer itself, such as a detector malfunction.[4]

Q4: I am observing many unexpected peaks in my spectrum. What are the possible sources of contamination?

Contamination is a common issue in mass spectrometry. Potential sources include:

• Solvents and reagents: Ensure you are using high-purity, LC-MS grade solvents and reagents.

• Sample preparation: Contaminants can be introduced during sample extraction and handling. Common contaminants include plasticizers from tubes and well plates, and detergents.[5]

• Column bleed: If using liquid chromatography, the column stationary phase can degrade and "bleed" into the mobile phase, causing background noise.

• Carryover: Residual sample from a previous injection can appear in the current analysis. Implementing a thorough wash step between samples can help mitigate this.

Q5: What are the expected fragmentation patterns for (+/-)-Terreic acid?

While specific experimental fragmentation data for Terreic acid is limited, based on its chemical structure containing a quinone and an epoxide ring, the following fragmentation pathways can be inferred:

• Loss of Carbon Monoxide (CO): Quinone structures are known to readily lose one or more molecules of CO (28 Da) upon fragmentation.

• Epoxide Ring Cleavage: The epoxide ring can undergo cleavage, leading to characteristic fragment ions.

• Loss of Water (H₂O): The hydroxyl group can be lost as a water molecule (18 Da).

• Loss of a Methyl Radical (•CH₃): The methyl group can be cleaved, resulting in a loss of 15 Da.

Observing these neutral losses from your parent ion can help confirm the identity of your compound.

Data Presentation

Analyte Information	Value
Molecular Formula	C₇H₆O₄
Monoisotopic Mass	154.0266 Da

Commonly Observed Ions (m/z)	Positive Ion Mode	Negative Ion Mode
Protonated Molecule [M+H]⁺	155.0339	-
Deprotonated Molecule [M-H]⁻	-	153.0193
Sodium Adduct [M+Na]⁺	177.0158	-
Potassium Adduct [M+K]⁺	192.9898	-

Inferred Fragmentation (Neutral Loss)	Mass (Da)
Loss of Carbon Monoxide	28
Loss of Water	18
Loss of Methyl Radical	15

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for successful mass spectrometry analysis. The goal is to isolate (+/-)-Terreic acid from the sample matrix and remove any interfering substances.[6]

• Extraction: For biological samples, a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) is recommended.

  • LLE: Acidify the aqueous sample with a volatile acid (e.g., formic acid) and extract with a water-immiscible organic solvent like ethyl acetate.

  • SPE: Use a reverse-phase or mixed-mode cation exchange cartridge. Condition the cartridge, load the sample, wash away impurities, and elute the analyte with an appropriate solvent.

• Solvent: Dissolve the extracted and dried sample in a volatile solvent compatible with your LC mobile phase, such as a mixture of acetonitrile (B52724) and water.[7]

• Purity: Ensure the final sample is free from non-volatile salts and buffers (e.g., phosphate, Tris), as these can contaminate the ion source.[7][8] Trifluoroacetic acid (TFA) should also be avoided as it can cause ion suppression.[7]

• Filtration/Centrifugation: Before injection, centrifuge or filter the sample through a 0.22 µm filter to remove any particulates that could clog the LC system.[7]

LC-MS/MS Method

This is a general starting method that may require optimization for your specific instrument and application.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is a good starting point.

  • Mobile Phase A: Water with 0.1% formic acid (for positive ion mode) or 0.1% ammonium (B1175870) hydroxide (B78521) (for negative ion mode).

  • Mobile Phase B: Acetonitrile with 0.1% formic acid (for positive ion mode) or 0.1% ammonium hydroxide (for negative ion mode).

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to the initial conditions for re-equilibration.

  • Flow Rate: Dependent on the column dimensions, typically 0.2-0.5 mL/min for a standard analytical column.

• Mass Spectrometry (MS):

  • Ionization: Electrospray Ionization (ESI) in either positive or negative mode.

  • Scan Mode: Full scan to identify the parent ion, followed by tandem MS (MS/MS) of the parent ion to obtain fragmentation data.

  • Source Parameters: Optimize the capillary voltage, source temperature, and gas flows to achieve the best signal for (+/-)-Terreic acid.

  • Collision Energy (for MS/MS): Ramp the collision energy to observe the different fragmentation pathways.

Visualization

Caption: Troubleshooting Decision Tree for Mass Spectrometry of (+/-)-Terreic Acid.

Caption: General Experimental Workflow for LC-MS/MS Analysis of (+/-)-Terreic Acid.

References

• 1. Frontiers | Secondary metabolites from the deep-sea derived fungus Aspergillus terreus MCCC M28183 [frontiersin.org]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Aspergillus Metabolome Database for Mass Spectrometry Metabolomics [mdpi.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. research.chalmers.se [research.chalmers.se]
• 6. Molecular Genetic Characterization of Terreic Acid Pathway in Aspergillus terreus (Journal Article) | OSTI.GOV [osti.gov]
• 7. Bioactive metabolites identified from Aspergillus terreus derived from soil - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Secondary Metabolite Variation and Bioactivities of Two Marine Aspergillus Strains in Static Co-Culture Investigated by Molecular Network Analysis and Multiple Database Mining Based on LC-PDA-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

optimizing storage conditions for long-term stability of (+/-)-Terreic acid

Welcome to the technical support center for (+/-)-Terreic acid. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of (+/-)-Terreic acid in your experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid (+/-)-Terreic acid?

A1: For long-term stability, solid (+/-)-Terreic acid should be stored at -20°C in a tightly sealed container, protected from light. For short-term use, storage at +4°C is acceptable. Following these conditions, the solid compound is reported to be stable for at least one year.[1]

Q2: How should I prepare and store stock solutions of (+/-)-Terreic acid?

A2: It is recommended to prepare stock solutions in a high-quality, anhydrous solvent such as DMSO, ethanol, or methanol (B129727).[1][2] For long-term storage, aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -20°C or below, protected from light.[1]

Q3: What is the stability of (+/-)-Terreic acid in aqueous solutions and different pH conditions?

A3: (+/-)-Terreic acid is known to be moderately stable in solutions with neutral or slightly acidic pH. However, it degrades rapidly in alkaline (basic) solutions.[3] Therefore, it is crucial to use freshly prepared aqueous solutions. If your experiment requires a basic buffer, minimize the time the compound spends in that solution. Consider performing a time-course stability study in your specific assay medium to understand its stability under your experimental conditions.

Q4: I've noticed a change in the color of my solid (+/-)-Terreic acid. What does this indicate?

A4: Solid (+/-)-Terreic acid is typically a white to off-white or pale yellow solid.[1][3] A significant change in color, such as turning brownish, may indicate degradation. This could be due to exposure to light, moisture, or elevated temperatures. It is recommended to verify the purity of the compound using an appropriate analytical method, such as HPLC, before use.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Inconsistent or lower-than-expected bioactivity in assays.	1. Degradation of stock solution: Repeated freeze-thaw cycles or improper storage (e.g., at room temperature, exposure to light).2. Instability in assay medium: The compound may be degrading in the experimental buffer, especially if the pH is alkaline.	1. Prepare fresh stock solutions from solid material. Aliquot new stock solutions into single-use vials to minimize freeze-thaw cycles.2. Prepare working solutions immediately before use. For longer experiments, consider replenishing the compound at regular intervals.
Appearance of unexpected peaks in HPLC analysis of a fresh sample.	1. On-column degradation: The HPLC method conditions (e.g., mobile phase pH) might be causing the compound to degrade on the column.2. Contaminated solvent or glassware: Impurities in the solvent used for sample preparation can lead to extraneous peaks.	1. Adjust the mobile phase to a slightly acidic pH (e.g., using 0.1% formic acid) to improve stability during the run.2. Use high-purity, HPLC-grade solvents and ensure all glassware is scrupulously clean.
Precipitation observed when diluting a DMSO stock solution into an aqueous buffer.	1. Low aqueous solubility: (+/-)-Terreic acid has limited solubility in water.[2][3] Diluting a concentrated organic stock into an aqueous buffer can cause it to precipitate.2. Buffer incompatibility: Certain buffer components may reduce the solubility of the compound.	1. Decrease the final concentration of the working solution. Increase the percentage of co-solvent (e.g., DMSO) if permissible for your experiment. Gentle warming and sonication may aid dissolution.[1]2. Test solubility in different buffer systems.
Solid material appears discolored or clumpy.	1. Exposure to moisture: The compound may be hygroscopic.2. Exposure to light or heat: These conditions can accelerate degradation.	1. Store the solid material in a desiccator at the recommended temperature.2. Ensure the container is opaque or stored in the dark. Verify storage temperature has been consistent. It is advisable to test the purity of the material before use.

Data on Stability of (+/-)-Terreic Acid

Disclaimer: The following quantitative data is illustrative and based on the known chemical properties of quinone epoxides and the qualitative stability information available for (+/-)-Terreic acid. Specific stability testing should be performed to determine the precise degradation kinetics for your specific batch and storage conditions.

Table 1: Illustrative Long-Term Stability of Solid (+/-)-Terreic Acid

Storage Condition	Time (Months)	Purity (%) (Illustrative)	Appearance
-20°C, Dark, Dry	0	>99	White to off-white powder
6	>99	No change
12	>98	No change
+4°C, Dark, Dry	0	>99	White to off-white powder
6	~95	Slight yellowing possible
12	~90	Yellowish powder
Room Temp, Light	0	>99	White to off-white powder
1	<90	Noticeable yellowing/browning
3	<80	Brownish powder

Table 2: Illustrative Stability of (+/-)-Terreic Acid (10 µM) in Solution at 37°C

Solution/Buffer	Time (Hours)	Remaining Compound (%) (Illustrative)
DMSO (anhydrous)	24	>99
pH 5.0 (Acetate Buffer)	0	100
8	~95
24	~85
pH 7.4 (Phosphate Buffer)	0	100
8	~80
24	~60
pH 8.5 (Tris Buffer)	0	100
2	<50
8	<10

Experimental Protocols

Protocol 1: Forced Degradation Study of (+/-)-Terreic Acid

Objective: To investigate the intrinsic stability of (+/-)-Terreic acid under various stress conditions and to generate potential degradation products for the development of a stability-indicating analytical method.

Materials:

• (+/-)-Terreic acid

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• Calibrated oven, photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of (+/-)-Terreic acid in methanol.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Incubate at 60°C for 8 hours. At specified time points (e.g., 0, 2, 4, 8 hours), withdraw an aliquot, neutralize with 1 M NaOH, and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at room temperature for 2 hours. At specified time points (e.g., 0, 0.5, 1, 2 hours), withdraw an aliquot, neutralize with 0.1 M HCl, and dilute with mobile phase for HPLC analysis. Due to the known instability in alkaline conditions, a lower concentration of base and shorter time frame are used initially.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for 24 hours. Withdraw aliquots at specified time points for HPLC analysis.

• Thermal Degradation: Transfer solid (+/-)-Terreic acid to a vial and place it in an oven at 70°C for 48 hours. At specified time points, dissolve a portion of the solid in methanol for HPLC analysis.

• Photostability: Expose solid (+/-)-Terreic acid and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines. Analyze the samples by HPLC.

• Analysis: Analyze all samples using a stability-indicating HPLC method (see Protocol 2). Compare the chromatograms of the stressed samples to that of an unstressed control to identify and quantify degradation products.

Protocol 2: Development and Validation of a Stability-Indicating HPLC Method

Objective: To develop and validate a reverse-phase HPLC method capable of separating and quantifying (+/-)-Terreic acid from its degradation products.

1. Chromatographic Conditions (Example):

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase: Gradient elution with Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (0.1% formic acid in acetonitrile).

  • Example Gradient: Start at 10% B, increase to 90% B over 20 minutes, hold for 5 minutes, return to 10% B and equilibrate.

• Flow Rate: 1.0 mL/min

• Detection: UV detector at 316 nm.[2][3]

• Injection Volume: 10 µL

• Column Temperature: 30°C

2. Method Validation (as per ICH guidelines):

• Specificity: Analyze samples from the forced degradation study to demonstrate that the peaks of the degradation products are well-resolved from the main (+/-)-Terreic acid peak. Peak purity analysis using a photodiode array (PDA) detector should be performed.

• Linearity: Prepare a series of standard solutions of (+/-)-Terreic acid at a minimum of five concentrations. Plot the peak area against concentration and determine the correlation coefficient (should be >0.999).

• Accuracy: Perform recovery studies by spiking a placebo with known concentrations of (+/-)-Terreic acid. The recovery should be within 98-102%.

• Precision:

  • Repeatability (Intra-day precision): Analyze at least six replicate samples of the same concentration on the same day. The relative standard deviation (RSD) should be <2%.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or instrument. The RSD should be <2%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively, based on signal-to-noise ratios (typically 3:1 for LOD and 10:1 for LOQ).

• Robustness: Intentionally vary chromatographic parameters (e.g., pH of mobile phase, column temperature, flow rate) to ensure the method remains reliable under minor variations.

Visualizations

Caption: Experimental workflow for a typical chemical stability study.

Caption: Inhibition of the BTK signaling pathway by (+/-)-Terreic acid.

Caption: Logical diagram for troubleshooting inconsistent experimental results.

References

• 1. benchchem.com [benchchem.com]
• 2. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 3. lebrilla.faculty.ucdavis.edu [lebrilla.faculty.ucdavis.edu]

addressing cytotoxicity of (+/-)-Terreic acid in non-target cells

This center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the cytotoxicity of (+/-)-Terreic acid in non-target cell lines.

I. Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing significant cytotoxicity in our non-target/control cell line even at low concentrations of (+/-)-Terreic acid. Is this expected?

A1: Yes, significant cytotoxicity in non-target cells can be an issue. (+/-)-Terreic acid is a quinone epoxide, a class of molecules known to be reactive. Its primary mechanism of cytotoxicity is believed to stem from its ability to react with intracellular nucleophiles, particularly the thiol group (-SH) of glutathione (B108866) (GSH), a critical cellular antioxidant. This reaction can deplete the cell's primary defense against oxidative stress, leading to cell death even in non-cancerous cells.

Q2: What is the molecular mechanism behind Terreic acid's cytotoxicity in non-target cells?

A2: The proposed mechanism involves two main processes:

• Glutathione (GSH) Depletion: As a quinone epoxide, Terreic acid can readily form a covalent bond with GSH.[1] This depletes the intracellular pool of GSH, compromising the cell's ability to neutralize reactive oxygen species (ROS).[2]

• Oxidative Stress: The depletion of GSH disrupts the cellular redox balance, leading to an accumulation of ROS.[2] This state of "oxidative stress" can damage vital cellular components, including lipids, proteins, and DNA, ultimately triggering apoptotic or necrotic cell death pathways.[3]

Q3: How can we mitigate or reduce the off-target cytotoxicity of Terreic acid in our experiments?

A3: A primary strategy is to bolster the cell's antioxidant defenses. Co-treatment with N-acetylcysteine (NAC) is highly recommended. NAC is a precursor to L-cysteine, a key component of glutathione, and helps replenish depleted GSH stores.[4] It also acts as a direct scavenger of ROS.[4] By maintaining a sufficient antioxidant capacity, NAC can protect non-target cells from Terreic acid-induced oxidative stress.[5] We recommend performing a dose-response experiment to determine the optimal, non-toxic concentration of NAC for your specific cell line before combining it with Terreic acid.

Q4: How can we confirm that the observed cell death is caused by oxidative stress?

A4: To verify the role of oxidative stress, you can perform an intracellular ROS assay. The most common method uses a cell-permeable dye like 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (H2DCFDA). In the presence of ROS, this dye is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF), which can be measured using a fluorescence plate reader, microscope, or flow cytometer. A significant increase in fluorescence in Terreic acid-treated cells, which is reduced by co-treatment with NAC, would strongly support the oxidative stress mechanism. A detailed protocol is provided in Section III.

Q5: How do we distinguish between apoptotic and necrotic cell death induced by Terreic acid?

A5: It is crucial to determine the mode of cell death. We recommend using a multi-assay approach:

• Apoptosis Assay: Measure the activity of executioner caspases (e.g., Caspase-3/7). A significant increase in caspase activity is a hallmark of apoptosis.

• Necrosis Assay: Measure the release of lactate (B86563) dehydrogenase (LDH) into the cell culture medium. LDH is a cytosolic enzyme that is released only when the plasma membrane is compromised, a characteristic of necrosis.

Running these assays in parallel will provide a clear picture of the cell death mechanism.

II. Quantitative Cytotoxicity Data

Organism/Cell Line	Assay Type	Value	Unit	Reference
Mouse	LD50 (Intraperitoneal)	75	mg/kg	[6]
HeLa (Human Cervical Cancer)	Morphological Degeneration	>6.25	µg/mL	[7]
E. cloacae MurA Enzyme	IC50 (Enzymatic Inhibition)	14 ± 0.6	µM	[7]

Note: The HeLa cell line is a cancer cell line and is included for reference due to the scarcity of data. The MurA enzyme data is from a bacterial target but provides context on the compound's inhibitory potential.

III. Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol measures the metabolic activity of cells as an indicator of viability.

• Cell Seeding:

  • Seed cells in a 96-well, flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of (+/-)-Terreic acid (and N-acetylcysteine, if testing mitigation) in complete culture medium.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the test compounds. Include "vehicle-only" wells as a negative control and "no-cell" wells for background measurement.

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.

• MTT Addition:

  • Prepare a 5 mg/mL stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

  • Add 10 µL of the MTT stock solution to each well (final concentration 0.5 mg/mL).

  • Incubate for 4 hours at 37°C, 5% CO₂, protected from light. Purple formazan (B1609692) crystals will form in viable cells.[8]

• Solubilization:

  • Add 100 µL of MTT Solubilization Solution (e.g., 10% SDS in 0.01 M HCl or DMSO) to each well.[8]

  • Mix thoroughly by gentle pipetting or by placing the plate on an orbital shaker for 15 minutes to ensure all formazan crystals are dissolved.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background absorbance.[8]

  • Calculate cell viability relative to the vehicle-treated control cells.

Protocol 2: Measurement of Intracellular ROS using DCFDA Assay

This protocol quantifies intracellular reactive oxygen species using the H2DCFDA probe.

• Cell Seeding:

  • Seed cells in a black, clear-bottom 96-well plate at a density that will reach ~90% confluency on the day of the experiment.

  • Incubate for 24-48 hours at 37°C, 5% CO₂.

• H2DCFDA Loading:

  • Prepare a 20 µM working solution of H2DCFDA (2',7'-dichlorodihydrofluorescein diacetate) in warm, serum-free medium or HBSS.

  • Wash the cells once with warm PBS.

  • Add 100 µL of the 20 µM H2DCFDA working solution to each well.

  • Incubate for 30-45 minutes at 37°C, protected from light.[6]

• Compound Treatment:

  • Remove the H2DCFDA solution and wash the cells once with warm PBS.

  • Add 100 µL of medium containing your test compounds (e.g., Terreic acid, NAC, Terreic acid + NAC). Include a positive control (e.g., 100 µM H₂O₂) and a vehicle control.

• Fluorescence Measurement:

  • Immediately measure the fluorescence using a microplate reader with excitation at ~485 nm and emission at ~535 nm.

  • Measurements can be taken kinetically over a period (e.g., every 15 minutes for 2 hours) or as a single endpoint reading after a defined incubation period (e.g., 1-2 hours).

IV. Visualizations

Caption: Proposed mechanism of (+/-)-Terreic acid cytotoxicity and its mitigation by N-acetylcysteine (NAC).

Caption: Experimental workflow for investigating and addressing off-target cytotoxicity.

Caption: Troubleshooting logic for addressing unexpected cytotoxicity in non-target cells.

References

• 1. In vitro cytotoxicity of selected chemicals commonly produced during fire combustion using human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. In vitro cytotoxicity against different human cancer cell lines of laticifer proteins of Calotropis procera (Ait.) R. Br - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Antibacterial Spectrum: (+/-)-Terreic Acid Versus Selected Antibiotics

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro antibacterial spectrum of the natural product (+/-)-Terreic acid against a panel of commonly used broad-spectrum and narrow-spectrum antibiotics. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in the discovery and development of novel antimicrobial agents.

Executive Summary

The escalating threat of antibiotic resistance necessitates the exploration of novel antimicrobial compounds. (+/-)-Terreic acid, a metabolite produced by the fungus Aspergillus terreus, has demonstrated broad-spectrum antibacterial activity.[1] This guide summarizes the available quantitative data on its efficacy and compares it with established antibiotics: the broad-spectrum fluoroquinolone Ciprofloxacin, and the beta-lactams Ampicillin and Penicillin. Detailed experimental methodologies are provided to ensure the reproducibility and accurate interpretation of the presented data.

Comparative Antibacterial Spectrum

The antibacterial efficacy of a compound is quantitatively assessed by its Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism. The following table summarizes the MIC values for (+/-)-Terreic acid and comparator antibiotics against a range of Gram-positive and Gram-negative bacteria. It is important to note that specific MIC values for (+/-)-Terreic acid against a wide variety of common bacterial strains are not extensively documented in publicly available literature.

Antibiotic	Class	Spectrum Type	Staphylococcus aureus (Gram-positive)	Enterococcus faecalis (Gram-positive)	Streptococcus pneumoniae (Gram-positive)	Escherichia coli (Gram-negative)	Pseudomonas aeruginosa (Gram-negative)
(+/-)-Terreic acid	Quinone	Broad	25-100 µg/mL[2]	25-100 µg/mL[2]	25-100 µg/mL[2]	25-100 µg/mL[2]	Ineffective[2]
Ciprofloxacin	Fluoroquinolone	Broad	0.125-4 µg/mL	0.5-4 µg/mL	0.5-2 µg/mL	≤0.015-1 µg/mL	0.06-4 µg/mL
Ampicillin	Beta-lactam	Broad	0.12-256 µg/mL	≤0.5-8 µg/mL	≤0.03-2 µg/mL	2->128 µg/mL	Generally Resistant
Penicillin	Beta-lactam	Narrow	≤0.03->64 µg/mL	1-16 µg/mL	≤0.015-8 µg/mL	Generally Resistant	Generally Resistant

Note: MIC values can vary depending on the bacterial strain, testing methodology, and experimental conditions. The data presented for Ciprofloxacin, Ampicillin, and Penicillin are compiled from various sources and represent a general range of reported values.

Experimental Protocols

To ensure the standardization and reproducibility of antibacterial susceptibility testing, established protocols must be followed. The most common method for determining the MIC of a compound is the broth microdilution assay.

Broth Microdilution Method for MIC Determination

This method involves preparing a series of twofold dilutions of the antimicrobial agent in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism.

1. Preparation of Antimicrobial Agent Stock Solution:

• Dissolve the antimicrobial agent in a suitable solvent (e.g., dimethyl sulfoxide (B87167) [DMSO] or water) to create a high-concentration stock solution.

2. Preparation of Microtiter Plates:

• Dispense a specific volume of sterile broth medium into each well of a 96-well plate.

• Perform serial twofold dilutions of the antimicrobial stock solution across the wells to achieve a range of concentrations.

• Include a positive control well (broth and inoculum, no antimicrobial) and a negative control well (broth only, no inoculum).

3. Inoculum Preparation:

• From a fresh (18-24 hour) culture of the test bacterium on an appropriate agar (B569324) plate, select several colonies.

• Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

• Dilute this standardized suspension in the broth medium to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

4. Inoculation and Incubation:

• Inoculate each well (except the negative control) with the prepared bacterial suspension.

• Cover the plate and incubate at 35-37°C for 16-24 hours.

5. Interpretation of Results:

• The MIC is determined as the lowest concentration of the antimicrobial agent at which there is no visible growth of the microorganism.

Mechanism of Action and Experimental Workflow

Visualizing complex biological processes and experimental procedures can significantly enhance understanding. The following diagrams, generated using the DOT language, illustrate the mechanism of action of (+/-)-Terreic acid and the experimental workflow for MIC determination.

Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Mechanism of Action of (+/-)-Terreic Acid.

Concluding Remarks

(+/-)-Terreic acid exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, with the notable exception of Pseudomonas aeruginosa.[2] Its mechanism of action involves the covalent inhibition of the MurA enzyme, a critical component in the bacterial cell wall synthesis pathway.[3] While the available data suggests its potential as an antimicrobial agent, further research is required to establish a more comprehensive profile of its minimum inhibitory concentrations against a wider range of clinically relevant bacterial strains. This will enable a more precise comparison with existing antibiotics and a better assessment of its therapeutic potential. The standardized experimental protocols outlined in this guide provide a framework for conducting such future investigations.

References

• 1. bioaustralis.com [bioaustralis.com]
• 2. Studies on terreic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of (+/-)-Terreic Acid: A Potent Dual Inhibitor of MurA and Bruton's Tyrosine Kinase

For Researchers, Scientists, and Drug Development Professionals

(+/-)-Terreic acid, a natural product isolated from the fungus Aspergillus terreus, has garnered significant attention in the scientific community for its diverse biological activities.[1][2] This quinone epoxide compound has been identified as a covalent inhibitor of both the bacterial enzyme MurA, a key player in cell wall biosynthesis, and Bruton's tyrosine kinase (BTK), a critical component of B-cell signaling pathways.[1][3] This dual inhibitory action positions Terric acid as an intriguing scaffold for the development of novel anti-infective and anti-inflammatory or anti-cancer agents.

This guide provides a comprehensive comparative analysis of (+/-)-Terreic acid, focusing on its inhibitory effects on MurA and BTK. While the exploration of its synthetic analogs is a promising avenue for future research, the current body of scientific literature is limited in this area. Therefore, this document will focus on the known biological profile of the natural product and provide the foundational experimental protocols necessary to evaluate potential synthetic derivatives.

Data Presentation: Biological Activity of (+/-)-Terreic Acid

The inhibitory activity of (+/-)-Terreic acid against its primary targets is summarized below. This data highlights its potency and provides a benchmark for the evaluation of future synthetic analogs.

Target Enzyme	Organism/System	Parameter	Value	Reference
MurA	E. cloacae, E. coli	k_inact_	130 M⁻¹s⁻¹	[1]
MurA	E. cloacae, E. coli	Potency vs. Fosfomycin (B1673569)	~50-fold less potent	[1]
Bruton's Tyrosine Kinase (BTK)	Human Mast Cells	IC₅₀ (PKC-PH domain interaction)	~100 µM	[4]

Comparative Analysis with Fosfomycin

A pertinent comparison for the MurA inhibitory activity of Terric acid is with the clinically used antibiotic, fosfomycin. Both compounds act as covalent inhibitors of MurA by targeting the same cysteine residue (Cys115) in the active site.[1] However, key differences in their mechanism and potency have been observed:

• Potency: Fosfomycin is approximately 50 times more potent than Terric acid in inactivating MurA.[1]

• Enzyme Conformation: The MurA-fosfomycin complex exists in a "closed" conformation with the substrate UNAG still bound. In contrast, the MurA-Terreic acid adduct forces the enzyme into an "open" conformation, leading to the release of UNAG.[1] This structural difference likely contributes to the disparity in their inhibitory efficiencies.

Signaling Pathway and Experimental Workflow Visualizations

To facilitate a deeper understanding of the molecular interactions and experimental procedures, the following diagrams have been generated using the DOT language.

References

• 1. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Terreic acid, a quinone epoxide inhibitor of Bruton's tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Differential antibacterial properties of the MurA inhibitors terreic acid and fosfomycin - PMC [pmc.ncbi.nlm.nih.gov]

Bridging the Gap: Validating the In Vivo Potential of (+/-)-Terreic Acid as a Bruton's Tyrosine Kinase Inhibitor

A Comparative Analysis Against Clinically Proven BTK Inhibitors

For Researchers, Scientists, and Drug Development Professionals

(+/-)-Terreic acid, a natural product isolated from the fungus Aspergillus terreus, has demonstrated intriguing potential as an inhibitor of Bruton's tyrosine kinase (BTK) in preclinical in vitro studies. BTK is a clinically validated target for the treatment of B-cell malignancies and autoimmune diseases. This guide provides a comparative analysis of the available in vitro data for (+/-)-Terreic acid against the established BTK inhibitors, Ibrutinib and Acalabrutinib, for which extensive in vivo efficacy data exists. The primary objective is to highlight the necessary steps and experimental frameworks required to translate the in vitro promise of (+/-)-Terreic acid into validated in vivo efficacy.

Comparative Efficacy Data

The following tables summarize the available quantitative data for (+/-)-Terreic acid and the comparator drugs, Ibrutinib and Acalabrutinib. It is critical to note the absence of in vivo efficacy data for (+/-)-Terreic acid, a key gap in its current developmental profile.

Table 1: In Vitro BTK Inhibition and Cellular Activity

Compound	Target	Assay Type	IC50	Cell Line/System	Citation
(+/-)-Terreic acid	BTK-mediated B-cell activation	DNA Synthesis	≈1.5 µM	Mouse Spleen B-cells	[1]
BTK-PKC Interaction	GST-BtkPH binding	≈100 µM	HMC-1 human mast cell lysates	[2]
Ibrutinib	BTK	Kinase Assay	0.5 nM	Recombinant BTK	[3]
B-cell proliferation	Proliferation Assay	Not specified	Primary CLL cells	[4]
Acalabrutinib	BTK	Kinase Assay	3 nM	Recombinant BTK	[5]
B-cell proliferation	Proliferation Assay	Not specified	Primary CLL cells	[6]

Table 2: In Vivo Efficacy in Chronic Lymphocytic Leukemia (CLL) Mouse Models

Compound	Animal Model	Dosing Regimen	Key Efficacy Readouts	Citation
(+/-)-Terreic acid	Not Available	Not Available	Not Available
Ibrutinib	MEC-1 Xenograft in Rag2−/−γc−/− mice	Not specified	Inhibition of tumor growth, reduced splenomegaly	[7][8]
Acalabrutinib	TCL1 Adoptive Transfer	0.16 or 0.3 mg/mL in drinking water	Reduced tumor burden, increased survival	[6]
NSG Xenograft with primary CLL cells	0.16 or 0.3 mg/mL in drinking water	Decreased tumor burden in spleen	[6]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. Below are outlines of key experimental protocols relevant to the assessment of BTK inhibitors.

In Vitro BTK Inhibition Assay (Kinase Activity)

• Objective: To determine the direct inhibitory effect of a compound on the enzymatic activity of BTK.

• Materials: Recombinant human BTK enzyme, appropriate peptide substrate, ATP, assay buffer, test compound, and a detection system (e.g., ADP-Glo™ Kinase Assay).

• Procedure:

  • Prepare serial dilutions of the test compound.

  • In a multi-well plate, combine the recombinant BTK enzyme, the peptide substrate, and the test compound in the assay buffer.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the reaction mixture at a controlled temperature for a specified time.

  • Stop the reaction and measure the amount of product formed (e.g., phosphorylated substrate or ADP generated) using a suitable detection method.

  • Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

In Vitro B-Cell Proliferation Assay

• Objective: To assess the effect of a BTK inhibitor on the proliferation of B-cells, including primary cancer cells.

• Materials: Primary Chronic Lymphocytic Leukemia (CLL) cells from patients or relevant B-cell lines, cell culture medium, fetal bovine serum (FBS), stimulating agent (e.g., anti-IgM), test compound, and a proliferation detection reagent (e.g., CellTiter-Glo®).

• Procedure:

  • Isolate and culture primary CLL cells or a suitable B-cell line.

  • Plate the cells in a multi-well plate and treat them with serial dilutions of the test compound.

  • Stimulate B-cell proliferation by adding a stimulating agent like anti-IgM.

  • Incubate the cells for a defined period (e.g., 72 hours).

  • Measure cell proliferation using a validated method, such as quantifying ATP levels as an indicator of viable cells.

  • Determine the effect of the compound on cell proliferation and calculate the IC50 value if applicable.

In Vivo Chronic Lymphocytic Leukemia (CLL) Xenograft Mouse Model

• Objective: To evaluate the anti-tumor efficacy of a BTK inhibitor in a living organism.

• Animal Model: Immunocompromised mice (e.g., NSG or Rag2−/−γc−/−) are used to prevent rejection of human cells.

• Procedure:

  • Cell Engraftment: Inject human CLL cell lines (e.g., MEC-1) or primary CLL cells from patients into the mice (e.g., intravenously or subcutaneously).

  • Tumor Growth Monitoring: Monitor the mice for signs of disease development and tumor growth. This can involve measuring tumor volume for subcutaneous models or assessing disease burden in hematopoietic organs for systemic models.

  • Treatment: Once tumors are established or disease is evident, randomize the mice into treatment and control (vehicle) groups. Administer the test compound and comparator drugs according to a predefined dosing schedule and route (e.g., oral gavage, in drinking water).

  • Efficacy Assessment:

    • Regularly measure tumor size or disease progression markers.

    • At the end of the study, sacrifice the animals and harvest tumors and relevant organs (e.g., spleen, bone marrow) for analysis.

    • Assess tumor weight, perform histological analysis, and analyze biomarkers of drug activity (e.g., phosphorylation status of BTK and downstream targets).

    • For survival studies, monitor the animals until a predefined endpoint is reached.

  • Data Analysis: Compare the tumor growth, disease burden, and survival between the treatment and control groups to determine the in vivo efficacy of the compound.

Visualizing the Pathway and Experimental Workflow

To further elucidate the mechanism of action and the experimental process, the following diagrams are provided.

Caption: BTK Signaling Pathway and Points of Inhibition.

Caption: Workflow for In Vivo Efficacy Validation.

Conclusion and Future Directions

The available in vitro data suggests that (+/-)-Terreic acid can inhibit BTK-mediated signaling pathways. However, the significant gap in our understanding lies in its in vivo efficacy and safety profile. To validate the therapeutic potential of (+/-)-Terreic acid, rigorous in vivo studies are imperative. The experimental frameworks outlined in this guide, which have been successfully employed for the development of Ibrutinib and Acalabrutinib, provide a clear roadmap for these essential next steps. Future research should focus on evaluating (+/-)-Terreic acid in relevant animal models of B-cell malignancies or autoimmune diseases to determine its therapeutic window, optimal dosing, and overall efficacy. Without such data, the translation of its in vitro promise into a clinically viable therapeutic remains speculative.

References

• 1. Terreic acid, a quinone epoxide inhibitor of Bruton’s tyrosine kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Acalabrutinib (ACP-196) in Relapsed Chronic Lymphocytic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Development and characterization of prototypes for in vitro and in vivo mouse models of ibrutinib-resistant CLL - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ashpublications.org [ashpublications.org]

Unveiling the Kinase Inhibition Profile of (+/-)-Terreic Acid: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comprehensive analysis of the cross-reactivity and specificity of (+/-)-Terreic acid as a kinase inhibitor. By objectively comparing its performance with the well-established Bruton's tyrosine kinase (Btk) inhibitor, Ibrutinib, and providing supporting experimental data, this guide serves as a valuable resource for assessing its potential in drug discovery and chemical biology.

(+/-)-Terreic acid (TA), a natural product isolated from the fungus Aspergillus terreus, has been identified as a selective inhibitor of Bruton's tyrosine kinase (Btk), a non-receptor tyrosine kinase crucial for B-cell development and activation[1][2]. Its unique quinone epoxide structure suggests a potential for covalent interactions with its targets, raising important questions about its specificity and cross-reactivity across the human kinome[1]. This guide delves into the available data to provide a clear comparison of TA with the FDA-approved Btk inhibitor, Ibrutinib, a cornerstone in the treatment of various B-cell malignancies.

Comparative Kinase Inhibition Profile

A thorough understanding of a kinase inhibitor's selectivity is paramount to predicting its therapeutic window and potential off-target effects. While comprehensive kinome-wide screening data for (+/-)-Terreic acid is not publicly available, existing studies have established its primary target and highlighted its selectivity over several other kinases. In contrast, the selectivity profile of Ibrutinib has been extensively characterized.

Key Observations:

• Primary Target: Both (+/-)-Terreic acid and Ibrutinib target Bruton's tyrosine kinase (Btk).

• Selectivity of (+/-)-Terreic Acid: TA has been shown to be a selective inhibitor of Btk with an IC50 for the inhibition of the PKC-Btk PH domain interaction of approximately 100 µM in vitro and an IC50 range of 3–15 μM for its effects in mast cells. It displays minimal to no inhibitory activity against a limited panel of other kinases including Lyn, Syk, protein kinase C (PKC) isoforms (α, βI, βII), protein kinase A (PKA), casein kinase I, ERK1, ERK2, and p38 kinases.

• Cross-Reactivity of Ibrutinib: Ibrutinib, while a potent Btk inhibitor, is known to have a broader kinase inhibition profile. It demonstrates significant off-target activity against other kinases, including but not limited to TEC family kinases, EGFR, JAK3, and HER2[3][4]. This cross-reactivity is linked to some of the adverse effects observed in clinical use[3][4].

Below is a table summarizing the available quantitative data on the inhibitory activity of (+/-)-Terreic acid and a selection of data for Ibrutinib against various kinases.

Kinase Target	(+/-)-Terreic Acid Inhibition	Ibrutinib Inhibition
Btk	IC50: ~3-15 µM (cellular)	IC50: ~0.5 nM (biochemical)
Lyn	No significant inhibition	Moderate Inhibition
Syk	No significant inhibition	Moderate Inhibition
PKCα	No significant inhibition	-
PKCβI	No significant inhibition	-
PKCβII	No significant inhibition	-
PKA	No significant inhibition	-
Casein Kinase I	No significant inhibition	-
ERK1	No significant inhibition	-
ERK2	No significant inhibition	-
p38	No significant inhibition	-
EGFR	-	IC50: ~10 nM
ITK	-	IC50: ~10 nM
TEC	-	IC50: ~71 nM
JAK3	-	IC50: ~16 nM
Note: The presented data is compiled from various sources and assay conditions may differ. A direct head-to-head comparison in a comprehensive kinase panel is not available for (+/-)-Terreic acid.

Signaling Pathways and Mechanism of Action

(+/-)-Terreic acid inhibits Btk by a distinct mechanism, interfering with the interaction between Protein Kinase C (PKC) and the Pleckstrin Homology (PH) domain of Btk. This interaction is crucial for the activation and downstream signaling of Btk. The following diagram illustrates the Btk signaling pathway and the proposed point of intervention by (+/-)-Terreic acid.

Caption: Btk signaling pathway and the inhibitory action of (+/-)-Terreic Acid.

Experimental Protocols

To ensure the reproducibility and critical evaluation of the presented data, this section outlines detailed methodologies for key experiments used in assessing kinase inhibitor specificity and cross-reactivity.

In Vitro Btk Kinase Inhibition Assay (ADP-Glo™ Assay)

This assay quantifies the amount of ADP produced during a kinase reaction, which is directly proportional to the kinase activity.

Materials:

• Recombinant human Btk enzyme

• Poly-Glu-Tyr (4:1) substrate

• ATP

• Kinase reaction buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• (+/-)-Terreic acid or other test compounds

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well plates

Procedure:

• Compound Preparation: Prepare serial dilutions of (+/-)-Terreic acid in DMSO. Further dilute in kinase reaction buffer to the desired final concentrations.

• Kinase Reaction:

  • Add 2.5 µL of the test compound solution to the wells of a 384-well plate.

  • Add 5 µL of a mixture containing Btk enzyme and substrate to each well.

  • Initiate the reaction by adding 2.5 µL of ATP solution. The final reaction volume is 10 µL.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 20 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30 minutes.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percentage of inhibition relative to a DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

Kinase Panel Screening (Conceptual Workflow)

To assess the broader selectivity of a kinase inhibitor, a comprehensive screening against a large panel of kinases is performed. The following diagram illustrates a typical workflow for such a screening.

References

• 1. Terreic acid, a quinone epoxide inhibitor of Bruton's tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lincsportal.ccs.miami.edu [lincsportal.ccs.miami.edu]
• 3. Selective Inhibition of Bruton’s Tyrosine Kinase by a Designed Covalent Ligand Leads to Potent Therapeutic Efficacy in Blood Cancers Relative to Clinically Used Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Controlling Ibrutinib’s Conformations about Its Heterobiaryl Axis to Increase BTK Selectivity - PMC [pmc.ncbi.nlm.nih.gov]

comparing the cytotoxicity of (+/-)-Terreic acid across different cancer cell lines

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the cytotoxic effects of (+/-)-Terreic acid across cancer cell lines based on available data. While quantitative comparative data is limited, this document summarizes the existing evidence, details relevant experimental protocols, and visualizes the known mechanisms of action to support further investigation into its therapeutic potential.

Quantitative Cytotoxicity Data

Cell Line	Cancer Type	Observed Effect	Concentration
HeLa	Cervical Carcinoma	Morphological degeneration	> 6.25 µg/mL[1]

Note: This data is based on early studies and should be interpreted as a preliminary indication of cytotoxic activity. Further robust quantitative analysis is required to establish definitive IC50 values.

Experimental Protocols

To determine the cytotoxicity of a compound like (+/-)-Terreic acid, a standard in vitro cytotoxicity assay is employed. The following is a generalized protocol based on common methodologies, such as the MTT or MTS assay.

Objective: To determine the concentration of (+/-)-Terreic acid that inhibits the growth of cancer cells by 50% (IC50).

Materials:

• Cancer cell lines of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• (+/-)-Terreic acid

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution preparation

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) reagent

• Solubilization solution (e.g., DMSO or a dedicated stop solution)

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cancer cells from a logarithmic phase culture.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate the plate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of (+/-)-Terreic acid in DMSO.

  • Perform serial dilutions of the stock solution in complete culture medium to achieve a range of final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of (+/-)-Terreic acid.

  • Include control wells: cells with medium only (negative control) and cells with medium containing the highest concentration of DMSO used as a vehicle control.

• Incubation:

  • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• Viability Assay (MTT/MTS):

  • Add 10-20 µL of MTT or MTS reagent to each well.

  • Incubate for 1-4 hours, allowing viable cells to metabolize the tetrazolium salt into a colored formazan (B1609692) product.

  • If using MTT, add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Shake the plate gently to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at the appropriate wavelength (e.g., 570 nm for MTT) using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (medium only).

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Caption: Workflow for determining the cytotoxicity of (+/-)-Terreic acid.

Signaling Pathway

(+/-)-Terreic acid has been identified as an inhibitor of Bruton's tyrosine kinase (Btk).[2][3] Btk is a non-receptor tyrosine kinase that plays a crucial role in the B-cell receptor (BCR) signaling pathway.[4] This pathway is essential for the proliferation, survival, and differentiation of B-cells. In several B-cell malignancies, the BCR pathway is constitutively active, promoting cancer cell growth and survival. By inhibiting Btk, (+/-)-Terreic acid can disrupt this signaling cascade, potentially leading to apoptosis and a reduction in tumor growth.

Caption: Inhibition of Btk by (+/-)-Terreic acid disrupts BCR signaling.

Conclusion

The available evidence suggests that (+/-)-Terreic acid exhibits cytotoxic properties against cancer cells, with a noted effect on HeLa cells. Its mechanism of action is linked to the inhibition of Bruton's tyrosine kinase, a key component of the B-cell receptor signaling pathway implicated in various B-cell malignancies. However, a significant gap exists in the literature regarding comprehensive, quantitative cytotoxicity data (IC50 values) across a diverse panel of cancer cell lines. Further research is warranted to systematically evaluate the cytotoxic profile of (+/-)-Terreic acid and its potential as a targeted anticancer agent. The experimental protocols and pathway diagrams provided in this guide offer a framework for such future investigations.

References

• 1. Studies on terreic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Terreic acid, a quinone epoxide inhibitor of Bruton's tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Terreic acid, a quinone epoxide inhibitor of Bruton’s tyrosine kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are Bruton’s tyrosine kinase (BTK) inhibitors? | MD Anderson Cancer Center [mdanderson.org]

structural comparison of (+/-)-Terreic acid-enzyme complexes

A Comparative Guide to the Structural Analysis of Terroic Acid-Enzyme Complexes

This guide provides a detailed comparison of the structural and functional interactions between terreic acid and its known enzyme targets. It is intended for researchers, scientists, and drug development professionals interested in the mechanism of action of this natural product. While the primary focus is on providing a structural comparison of (+/-)-terreic acid-enzyme complexes, a comprehensive review of existing literature reveals that studies have not differentiated between the enantiomers of terreic acid. The information presented herein is based on studies using what is presumed to be the naturally occurring enantiomer or a racemic mixture.

Overview of Terroic Acid and its Enzymatic Targets

Terreic acid is a fungal metabolite produced by Aspergillus terreus with recognized antibiotic and enzyme-inhibiting properties.[1][2] It has been shown to covalently inhibit at least two key enzymes:

• UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA): An essential enzyme in bacterial cell wall biosynthesis, making it a target for antibiotics.[1][3]

• Bruton's Tyrosine Kinase (Btk): A non-receptor tyrosine kinase crucial for B-cell development and signaling, as well as mast cell activation, positioning it as a target in immunology and oncology.[1][4]

The primary mechanism of inhibition for terreic acid involves the covalent modification of a cysteine residue in the active site of its target enzymes.[1]

Quantitative Data Presentation

The following table summarizes the kinetic and inhibitory data for terreic acid against its known enzyme targets. For comparative purposes, data for fosfomycin (B1673569), another covalent inhibitor of MurA, is also included.

Inhibitor	Target Enzyme	Species	Inhibition Constant (k_inact)	IC50	Notes
Terroic Acid	MurA	E. cloacae, E. coli	130 M⁻¹s⁻¹[1][2]	-	Inactivation requires the presence of the substrate UNAG.[1][2]
Fosfomycin	MurA	E. cloacae, E. coli	~6500 M⁻¹s⁻¹ (est.)	-	Approximately 50-fold more potent than terreic acid.[1][2]
Terroic Acid	Bruton's Tyrosine Kinase (Btk)	Murine	-	~10-20 µM (in vitro)	Inhibits the interaction between the Btk PH domain and PKC.[4]

Note: The kinact for fosfomycin is estimated based on the reported 50-fold higher potency compared to terreic acid under identical conditions.

Structural Comparison of Terroic Acid-MurA Complex

The most detailed structural information available for a terreic acid-enzyme complex is for its interaction with MurA. X-ray crystallography has revealed significant differences in the conformational changes induced by terreic acid compared to fosfomycin.

Key Structural Differences in MurA Complexes:

Feature	MurA-Terreic Acid Complex	MurA-Fosfomycin Complex
Overall Conformation	Open[1][3]	Closed[1][3]
Substrate (UNAG) Binding	UNAG is released[1][3]	UNAG remains bound
Inhibitor-Cys115 Adduct	Solvent-exposed[1][3]	Buried in the active site[1][3]
Mechanism	Terroic acid reacts with Cys115 in the closed state, but steric clashes force the enzyme to open and release UNAG.[1][3]	Fosfomycin reacts with Cys115 in the closed state, and the resulting complex is stable in this conformation.[1][3]

These structural differences highlight the importance of non-covalent interactions in determining the efficiency of even covalent inhibitors.[1] Although both compounds target the same residue, the bulkier quinone ring of terreic acid leads to steric hindrance that is relieved by a significant conformational change in the enzyme.[1]

Signaling Pathway Inhibition: Bruton's Tyrosine Kinase

Terreic acid has been identified as an inhibitor of Bruton's tyrosine kinase (Btk), a key component of the B-cell receptor (BCR) signaling pathway.[1][4] Btk plays a crucial role in B-cell maturation, proliferation, and survival.[5][6] The diagram below illustrates the simplified BCR signaling pathway and the point of inhibition by terreic acid.

References

• 1. Terreic acid, a quinone epoxide inhibitor of Bruton's tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pnas.org [pnas.org]
• 5. assets.ctfassets.net [assets.ctfassets.net]
• 6. biorxiv.org [biorxiv.org]

A Comparative Analysis of (+/-)-Terreic Acid Production with a Focus on Aspergillus terreus

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of (+/-)-Terreic acid production, with a primary focus on various strains of Aspergillus terreus, the most prominent known producer of this secondary metabolite. While the inquiry sought a broad comparison across different Aspergillus species, the current body of scientific literature overwhelmingly concentrates on A. terreus. Investigations into other Aspergillus species for terreic acid production have been limited, and to date, no significant quantitative data on its production in other species such as Aspergillus nidulans or Aspergillus oryzae has been published. Therefore, this guide synthesizes the available data on A. terreus, offering a detailed examination of its biosynthetic pathway, production methodologies, and analytical techniques.

Quantitative Production of Terrein in Aspergillus terreus

Terreic acid is a quinone epoxide compound derived from 6-methylsalicylic acid (6-MSA) and has garnered interest for its biological activities.[1][2] The production yields of terreic acid can vary significantly between different strains of Aspergillus terreus and are highly dependent on the culture conditions.

Strain	Culture Medium	Incubation Time (days)	Yield	Reference
Aspergillus terreus sp. Y-8980	Sucrose-Yeast Extract Medium	Not Specified	High Yield (not quantified)	[3]
Aspergillus terreus NIH 2624	Yeast Extract Agar (YAG)	Not Specified	Consistently Produced (not quantified)	[2][4]

Note: Specific quantitative yields of (+/-)-Terreic acid in g/L or mg/L are not consistently reported in the reviewed literature, with many studies focusing on the elucidation of the biosynthetic pathway rather than process optimization for maximal yield.

Biosynthetic Pathway of (+/-)-Terreic Acid in Aspergillus terreus

The biosynthesis of terreic acid in Aspergillus terreus originates from 6-methylsalicylic acid (6-MSA) and involves a series of enzymatic conversions.[1][2] A dedicated gene cluster is responsible for encoding the enzymes that catalyze these reactions.[4]

The key steps in the pathway are:

• Synthesis of 6-Methylsalicylic Acid (6-MSA): The pathway is initiated with the synthesis of 6-MSA by a 6-MSA synthase.[4]

• Decarboxylation and Hydroxylation: 6-MSA undergoes decarboxylative hydroxylation to form an intermediate.[4]

• Series of Oxidations: The intermediate is then subjected to a series of oxidation steps to yield terreic acid.[2]

The following diagram illustrates the proposed biosynthetic pathway of terreic acid in Aspergillus terreus.

Caption: Proposed biosynthetic pathway of (+/-)-Terreic acid in Aspergillus terreus.

Experimental Protocols

General Experimental Workflow

The production and analysis of (+/-)-Terreic acid from Aspergillus terreus typically follows a standardized workflow involving fungal cultivation, extraction of the secondary metabolite, and subsequent quantification.

Caption: General workflow for the production and analysis of (+/-)-Terreic acid.

Detailed Methodologies

1. Fungal Strain and Culture Conditions:

• Microorganism: Aspergillus terreus (e.g., strain Y-8980 or NIH 2624).[3][4]

• Inoculum Preparation: Spores from a mature culture are harvested and suspended in sterile water or a suitable buffer to a desired concentration.

• Production Medium: A sucrose-yeast extract medium has been reported to yield high levels of terreic acid.[3] Alternatively, Yeast Extract Agar (YAG) medium can be used for consistent production.[2][4]

• Fermentation: Submerged fermentation is carried out in flasks or bioreactors. The culture is incubated at a controlled temperature (typically 25-30°C) with agitation for a specified period, which can range from several days to over a week.

2. Extraction of (+/-)-Terreic Acid:

• Harvesting: The culture broth is separated from the mycelial mass by filtration or centrifugation.

• Acidification: The pH of the culture supernatant is adjusted to approximately 2.4-2.6 to protonate the acidic compounds.[3]

• Solvent Extraction: The acidified supernatant is then extracted with an organic solvent such as ethyl acetate (B1210297) or chloroform.[3][4] This step is typically repeated multiple times to ensure efficient recovery of the target compound.

• Concentration: The organic phases are combined and the solvent is removed under reduced pressure to yield a crude extract.

3. Quantification of (+/-)-Terreic Acid by HPLC:

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector is commonly used.

• Column: A C18 reverse-phase column is suitable for the separation of organic acids.

• Mobile Phase: A typical mobile phase consists of an acidified aqueous solution (e.g., with formic acid) and an organic solvent like acetonitrile (B52724) or methanol, run in a gradient or isocratic mode.

• Detection: Terrein can be detected by its UV absorbance.

• Quantification: A standard curve is generated using a pure standard of (+/-)-Terreic acid at known concentrations. The concentration of terreic acid in the fungal extract is then determined by comparing its peak area to the standard curve.

Disclaimer: This guide is intended for informational purposes for a scientific audience. The experimental protocols provided are generalized from published literature and may require optimization for specific strains and laboratory conditions. It is crucial to consult original research articles for detailed and specific methodologies. The lack of extensive comparative data across different Aspergillus species highlights a potential area for future research in the field of fungal secondary metabolite discovery and production.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Studies on terreic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Molecular Genetic Characterization of Terreic Acid Pathway in Aspergillus terreus - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Inhibitory Effect of (+/-)-Terreic Acid on Bruton's Tyrosine Kinase: A Comparative Guide

This guide provides a comprehensive comparison of (+/-)-Terreic acid's inhibitory effect on Bruton's tyrosine kinase (BTK) with other established BTK inhibitors. It is intended for researchers, scientists, and drug development professionals, offering objective performance comparisons supported by experimental data.

Introduction to Bruton's Tyrosine Kinase (BTK)

Bruton's tyrosine kinase (BTK) is a non-receptor tyrosine kinase that plays a pivotal role in the development and activation of B-lymphocytes.[1][2] As an essential component of the B-cell receptor (BCR) signaling pathway, BTK is crucial for B-cell proliferation, survival, differentiation, and antibody production.[1][3] Given its central role in B-cell function, BTK has emerged as a significant therapeutic target for B-cell malignancies and autoimmune diseases.[2][4] The development of BTK inhibitors has revolutionized the treatment of various conditions, including chronic lymphocytic leukemia and mantle cell lymphoma.[5][6]

(+/-)-Terreic acid, a quinone epoxide derived from the fungus Aspergillus terreus, has been identified as an inhibitor of BTK.[7][8] This guide will delve into the experimental validation of its inhibitory effects and compare its performance against other known BTK inhibitors.

The BTK Signaling Pathway

Upon engagement of the B-cell receptor (BCR) by an antigen, a signaling cascade is initiated. This leads to the phosphorylation of immunoreceptor tyrosine-based activation motifs (ITAMs) by kinases like LYN and SYK.[3] This, in turn, recruits BTK to the cell membrane where it becomes activated through phosphorylation.[9] Activated BTK then phosphorylates downstream targets, most notably phospholipase C gamma 2 (PLCγ2), which triggers a cascade of intracellular signals involving calcium mobilization and activation of transcription factors like NF-κB.[10][11] This signaling culminates in B-cell proliferation, survival, and differentiation.[10]

Caption: The B-cell receptor signaling pathway leading to BTK activation.

Performance Comparison of BTK Inhibitors

(+/-)-Terreic acid has been shown to inhibit the kinase activity of BTK.[7][8] One study identified it as an inhibitor of the interaction between protein kinase C (PKC) and the pleckstrin homology (PH) domain of BTK, with an IC50 of approximately 100 μM.[7] The mechanism is suggested to involve covalent modification of cysteine residues within the BTK PH domain.[12]

The following table compares the inhibitory potency (IC50) of (+/-)-Terreic acid with other well-characterized BTK inhibitors.

Inhibitor	Type	IC50 (BTK)
(+/-)-Terreic Acid	Covalent (putative)	~100 µM[7]
Ibrutinib	Covalent, Irreversible	0.5 nM
Acalabrutinib	Covalent, Irreversible	3 nM
Zanubrutinib	Covalent, Irreversible	<1 nM
Pirtobrutinib	Non-covalent, Reversible	0.48 nM
Branebrutinib	Covalent, Irreversible	0.1 nM[13]
Compound 11 (Triazine)	Reversible	0.39 nM[13]
Compound 10 (Pyridinone)	Covalent, Irreversible	7 nM[13]
Compound 18	Reversible	45 nM[13]

Note: IC50 values for Ibrutinib, Acalabrutinib, Zanubrutinib, and Pirtobrutinib are compiled from various publicly available sources and may vary depending on the specific assay conditions.

Experimental Protocols for Validating BTK Inhibition

Several key experiments are employed to validate the inhibitory effect of compounds on BTK. Detailed methodologies for these assays are provided below.

In Vitro BTK Kinase Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of purified BTK. A common method is the Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay.

Protocol:

• Reagent Preparation:

  • Prepare a solution of purified BTK enzyme in a suitable kinase buffer.

  • Prepare a biotinylated peptide substrate and ATP solution.

  • Serially dilute the test compound (e.g., +/-)-Terreic acid) in DMSO.

• Assay Procedure:

  • In a 384-well plate, add the BTK enzyme, biotinylated peptide substrate, and ATP to each well.[10]

  • Add the diluted test compound to the respective wells.[10] Include a DMSO-only control.

  • Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow the kinase reaction to proceed.[10]

  • Stop the reaction by adding a stop solution containing TR-FRET detection reagents (e.g., Europium-labeled anti-phosphotyrosine antibody and Streptavidin-Allophycocyanin).

  • Incubate for another 60 minutes at room temperature, protected from light.[10]

  • Read the plate on a TR-FRET-compatible plate reader.

• Data Analysis:

  • Calculate the TR-FRET ratio and plot it against the inhibitor concentration to determine the IC50 value.[10]

Caption: Workflow for an in vitro BTK kinase assay (TR-FRET).

Western Blotting for BTK Autophosphorylation

This cellular assay determines the effect of an inhibitor on BTK activation within a cell. BTK autophosphorylation at Tyr223 is a key indicator of its activation.

Protocol:

• Cell Culture and Treatment:

  • Culture a suitable B-cell lymphoma cell line (e.g., Ramos cells) in appropriate media.

  • Treat the cells with serial dilutions of the test compound for a specified duration.

• Cell Stimulation and Lysis:

  • Stimulate the B-cell receptor by adding an anti-IgM antibody.[14]

  • Wash the cells with cold PBS and lyse them using a lysis buffer.[14]

• Protein Quantification and Electrophoresis:

  • Determine the protein concentration of the lysates.

  • Separate equal amounts of protein from each sample by SDS-PAGE.[14]

• Immunoblotting:

  • Transfer the separated proteins to a PVDF membrane.[14]

  • Block the membrane and incubate with primary antibodies against phospho-BTK (Tyr223) and total BTK overnight at 4°C.[10]

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody.[10]

  • Detect the signal using a chemiluminescent substrate and an imaging system.[10]

• Data Analysis:

  • Quantify the band intensities to determine the dose-dependent inhibition of BTK autophosphorylation.[10]

Caption: Workflow for Western blotting to detect BTK autophosphorylation.

Conclusion

(+/-)-Terreic acid demonstrates inhibitory activity against Bruton's tyrosine kinase, specifically by interfering with the interaction between PKC and the BTK PH domain and inhibiting its kinase activity.[7][8] However, its potency, with an IC50 in the micromolar range, is significantly lower than that of clinically approved and other investigational BTK inhibitors, which typically exhibit nanomolar or sub-nanomolar potency.[13] The putative covalent binding mechanism of Terreic acid is an interesting feature that it shares with several successful BTK inhibitors like ibrutinib.[12]

While (+/-)-Terreic acid may serve as a useful tool for probing BTK function in laboratory settings, its lower potency suggests that further medicinal chemistry efforts would be required to develop it into a viable clinical candidate.[7] The experimental protocols outlined in this guide provide a robust framework for the continued evaluation of Terreic acid and other novel compounds targeting BTK.

References

• 1. Signalling of Bruton's tyrosine kinase, Btk [pubmed.ncbi.nlm.nih.gov]
• 2. Bruton's tyrosine kinase - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Therapeutic potential of inhibiting Bruton's tyrosine kinase, (BTK) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ascopubs.org [ascopubs.org]
• 6. biorxiv.org [biorxiv.org]
• 7. pnas.org [pnas.org]
• 8. Terreic acid, a quinone epoxide inhibitor of Bruton's tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. benchchem.com [benchchem.com]
• 11. Bruton's Tyrosine Kinase Inhibitors with Distinct Binding Modes Reveal Differential Functional Impact on B-Cell Receptor Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. benchchem.com [benchchem.com]

A Comparative Guide to the Biosynthetic Pathways of Terreic Acid and Patulin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biosynthetic pathways of two fungal secondary metabolites, terreic acid and patulin (B190374). Both molecules originate from the same precursor, 6-methylsalicylic acid (6-MSA), yet diverge to form structurally and functionally distinct compounds. Understanding these pathways is crucial for endeavors in synthetic biology, drug discovery, and mycotoxin control.

Introduction

Terreic acid, a quinone epoxide produced by Aspergillus terreus, has garnered attention for its selective inhibition of Bruton's tyrosine kinase (Btk), making it a potential candidate for anti-cancer and anti-inflammatory therapies.[1][2] In contrast, patulin, a mycotoxin produced by several species of Aspergillus, Penicillium, and Byssochlamys, is a significant food contaminant, particularly in apples and apple products, and is associated with various adverse health effects.[3][4][5] Both are polyketides, with their biosynthesis initiated by the enzyme 6-methylsalicylic acid synthase (6-MSAS).[1][3][6]

The biosynthetic pathways for both terreic acid and patulin are encoded by compact gene clusters within their respective fungal producers.[1][3][6] These clusters contain the genes for all the necessary enzymes, as well as regulatory and transporter proteins.[1][3][6] While they share a common starting point, the subsequent enzymatic modifications, including decarboxylation, hydroxylation, and oxidation steps, lead to the formation of their unique chemical structures.[1][3][6]

Comparative Overview of Biosynthetic Pathways

The biosynthesis of both terreic acid and patulin begins with the formation of 6-methylsalicylic acid (6-MSA) from one molecule of acetyl-CoA and three molecules of malonyl-CoA, a reaction catalyzed by the polyketide synthase, 6-MSAS.[6] From this common intermediate, the pathways diverge significantly.

The terreic acid pathway in A. terreus involves a series of oxidation and rearrangement reactions. Following the synthesis of 6-MSA, the pathway is proposed to proceed through intermediates such as 3-methylcatechol, 3-methyl-1,2,4-benzenetriol, and terremutin (B231765) before the final product, terreic acid, is formed.[6][7][8][9]

The patulin pathway , which has been studied in organisms like Aspergillus clavatus and Penicillium expansum, also starts with 6-MSA. This is followed by a decarboxylation to m-cresol, and a series of hydroxylations and other modifications leading to intermediates like m-hydroxybenzyl alcohol and gentisyl alcohol, eventually yielding patulin.[3][10][11] The entire pathway is estimated to consist of about 10 enzymatic steps.[3][4]

Key Enzymes and Intermediates

The following tables summarize the key enzymes and intermediates identified in the biosynthetic pathways of terreic acid and patulin.

Table 1: Key Enzymes in Terreic Acid and Patulin Biosynthesis

Step	Terreic Acid Biosynthesis (in A. terreus)	Enzyme Type	Patulin Biosynthesis (in A. clavatus, P. expansum)	Enzyme Type
1	AtX[1][6]	6-Methylsalicylic Acid Synthase (6-MSAS)	PatK (6MSAS)[3]	6-Methylsalicylic Acid Synthase (6-MSAS)
2	AtA[6][8]	Salicylate 1-monooxygenase (Decarboxylative Hydroxylase)	PatG[10]	6-Methylsalicylic Acid Decarboxylase
3	AtE, AtG[6][7][8]	Cytochrome P450 Monooxygenases	PatH, PatI[3][10]	Cytochrome P450 Monooxygenases
4	AtD[6][7][8]	Cyclooxygenase	-	-
5	AtC[6][7][8]	GMC Oxidoreductase	PatN (IDH)[3][5]	Isoepoxydon Dehydrogenase
6	-	-	PatE[12][13][14]	Patulin Synthase (Flavin-dependent enzyme)
Regulation	AtF[1][6]	Zinc Family Transcription Factor	PatL[3]	Transcription Factor
Transport	AtB[1][6]	Major Facilitator Superfamily (MFS) Transporter	Multiple (ABC and MFS transporters)[3]	ABC and MFS Transporters

Table 2: Key Intermediates in Terreic Acid and Patulin Biosynthesis

Pathway Stage	Terreic Acid Intermediates	Patulin Intermediates
Starting Precursor	6-Methylsalicylic acid (6-MSA)[1][6]	6-Methylsalicylic acid (6-MSA)[3]
Early Intermediates	3-methylcatechol[6][7][8]	m-cresol[10]
3-methyl-1,2,4-benzenetriol[6][7][8]	m-hydroxybenzyl alcohol[3]
Mid-to-Late Intermediates	Terremutin[6][7][8]	Gentisyl alcohol[3]
-	Isoepoxydon
-	Phyllostine
-	Neopatulin ((E)-ascladiol)[15]
Final Product	Terreic Acid	Patulin

Visualization of Biosynthetic Pathways

The following diagrams illustrate the proposed biosynthetic pathways for terreic acid and patulin.

Caption: Proposed biosynthetic pathway of terreic acid.

Caption: Proposed biosynthetic pathway of patulin.

Experimental Protocols

The elucidation of these complex biosynthetic pathways has been made possible through a combination of genetic and biochemical techniques.

Gene Deletion and Mutant Analysis

A primary method for functional characterization of genes within the biosynthetic clusters is targeted gene deletion.[6]

General Workflow:

• Construct Generation: A gene deletion cassette is constructed, typically containing a selectable marker (e.g., an antibiotic resistance gene) flanked by homologous regions of the target gene's upstream and downstream sequences.

• Fungal Transformation: The deletion cassette is introduced into the protoplasts of the fungal strain.

• Selection and Screening: Transformants are selected based on the marker, and successful homologous recombination events resulting in the deletion of the target gene are confirmed by PCR and Southern blot analysis.

• Metabolite Analysis: The resulting mutant strains are cultivated, and their metabolic profiles are analyzed by High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) to identify accumulated intermediates or the absence of the final product.[6]

Heterologous Expression

To confirm the function of a specific enzyme in the pathway, the corresponding gene can be expressed in a heterologous host, such as Pichia pastoris or another fungal species that does not naturally produce the compound of interest.[8][9]

General Workflow:

• Gene Cloning: The gene of interest is amplified by PCR and cloned into an appropriate expression vector under the control of a strong, inducible promoter.

• Host Transformation: The expression vector is transformed into the heterologous host.

• Protein Expression and Purification: The host is cultured under inducing conditions to promote the expression of the recombinant protein, which can then be purified.

• In Vitro Enzyme Assays: The purified enzyme is incubated with its putative substrate, and the reaction products are analyzed by techniques such as HPLC or LC-MS to confirm its catalytic activity.[12][13][14]

Conclusion

The biosynthetic pathways of terreic acid and patulin offer a fascinating example of how nature can generate diverse chemical structures from a common precursor. While both pathways commence with the synthesis of 6-MSA, the subsequent enzymatic steps, dictated by their respective gene clusters, lead to molecules with vastly different biological activities. A detailed understanding of these pathways not only provides insights into fungal secondary metabolism but also opens up opportunities for the bioengineering of novel compounds and the development of strategies to control mycotoxin contamination in the food supply. Further research into the kinetics and regulatory mechanisms of the enzymes involved will be crucial for fully harnessing the potential of these biosynthetic pathways.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Studies on terreic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biosynthesis and Toxicological Effects of Patulin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biosynthesis and toxicological effects of patulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Patulin - Wikipedia [en.wikipedia.org]
• 6. Molecular Genetic Characterization of Terreic Acid Pathway in Aspergillus terreus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Heterologous pathway assembly reveals molecular steps of fungal terreic acid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The gene PatG involved in the biosynthesis pathway of patulin, a food-borne mycotoxin, encodes a 6-methylsalicylic acid decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. scienceopen.com [scienceopen.com]
• 14. Structure elucidation and characterization of patulin synthase, insights into the formation of a fungal mycotoxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. journals.asm.org [journals.asm.org]

A Comparative Analysis of the In Vivo and In Vitro Toxicity of (+/-)-Terreic Acid

For Researchers, Scientists, and Drug Development Professionals

(+/-)-Terreic acid, a mycotoxin produced by the fungus Aspergillus terreus, has garnered attention for its potential as a selective inhibitor of Bruton's tyrosine kinase (Btk).[1][2] However, a thorough understanding of its toxicological profile is paramount for any therapeutic consideration. This guide provides a comprehensive comparison of the in vivo and in vitro toxicity of (+/-)-Terreic acid, presenting available experimental data, detailing methodologies, and illustrating key cellular pathways involved.

Quantitative Toxicity Data

A summary of the key toxicity values for (+/-)-Terreic acid is presented below. It is important to note that publicly available data on the IC50 values of (+/-)-Terreic acid across a broad range of mammalian cancer cell lines is limited. The data for the related compound, terrein (B1683088), is included for comparative purposes, as it may offer insights into the potential cytotoxic mechanisms of terreic acid.

Parameter	Species/Cell Line	Value	Administration/Assay	Reference
In Vivo Toxicity
LD50	Mouse	75 mg/kg	Intraperitoneal (i.p.)	[1]
LD50	Mouse	75 mg/kg	Intravenous (i.v.)	[1]
In Vitro Toxicity
Morphological Degeneration	HeLa (Human cervical cancer)	> 6.25 µg/mL	Not specified	[1]
IC50 (for Terrein)	HeLa (Human cervical cancer)	0.29 mM	MTT Assay	[3]
JNK Activity Inhibition (IC50)	Mast Cells	≈10 µM	Not specified	[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of toxicological studies. Below are generalized protocols for the key experiments cited, based on standard laboratory practices.

In Vivo Acute Toxicity (LD50) Determination in Mice

The median lethal dose (LD50) provides a measure of the acute toxicity of a substance. A typical protocol involves the following steps:

• Animal Model: Healthy, adult mice of a specific strain (e.g., BALB/c) are used. Animals are acclimatized to laboratory conditions for at least one week prior to the experiment.

• Dose Preparation: (+/-)-Terreic acid is dissolved in a suitable vehicle (e.g., saline or a solution containing a small percentage of a solubilizing agent like DMSO). A range of doses is prepared.

• Administration: The test substance is administered to different groups of animals via the desired route (e.g., intraperitoneal or intravenous injection). A control group receives only the vehicle.

• Observation: Animals are observed for signs of toxicity and mortality at regular intervals for a specified period, typically 14 days. Observations include changes in behavior, appearance, and body weight.

• Data Analysis: The number of mortalities in each dose group is recorded. Statistical methods, such as probit analysis, are used to calculate the LD50 value, which is the dose estimated to be lethal to 50% of the animals.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell viability.

• Cell Culture: Human cancer cell lines (e.g., HeLa) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics in a humidified incubator at 37°C and 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of (+/-)-Terreic acid (or a related compound like terrein) for a specific duration (e.g., 24, 48, or 72 hours). Control wells contain untreated cells or cells treated with the vehicle.

• MTT Incubation: After the treatment period, the medium is replaced with a fresh medium containing MTT solution. The plate is incubated for a few hours, during which viable cells with active mitochondrial dehydrogenases convert the yellow MTT into purple formazan (B1609692) crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (typically around 570 nm).

• Data Analysis: The absorbance values are proportional to the number of viable cells. The percentage of cell viability is calculated relative to the untreated control. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined by plotting a dose-response curve.

Mechanism of Toxicity and Signaling Pathways

The toxicity of (+/-)-Terreic acid appears to be mediated through the inhibition of specific cellular signaling pathways, which can lead to apoptosis (programmed cell death) or necrosis (uncontrolled cell death).

Inhibition of Bruton's Tyrosine Kinase (Btk)

A key molecular target of (+/-)-Terreic acid is Bruton's tyrosine kinase (Btk). Btk is a non-receptor tyrosine kinase that plays a crucial role in B-cell receptor signaling and the activation of other immune cells like mast cells.[1][2] By inhibiting Btk, terreic acid can disrupt downstream signaling cascades that are essential for cell survival and proliferation.

Modulation of the JNK Signaling Pathway

Studies have shown that (+/-)-Terreic acid can inhibit the activity of c-Jun N-terminal kinase (JNK) in a dose-dependent manner in mast cells.[4] The JNK pathway is a subfamily of the mitogen-activated protein kinase (MAPK) signaling pathways and is involved in regulating cellular responses to stress, including apoptosis, inflammation, and proliferation. The inhibition of JNK activity by terreic acid could be a significant contributor to its cytotoxic effects.

dot```dot graph "Terreic_Acid_JNK_Pathway" { layout=dot; rankdir=TB; node [shape=box, style=filled, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes Terreic_Acid [label="(+/-)-Terreic Acid", fillcolor="#FBBC05"]; JNK [label="JNK", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Apoptosis [label="Apoptosis", fillcolor="#34A853", fontcolor="#FFFFFF"]; Cell_Survival [label="Cell Survival/\nProliferation", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Terreic_Acid -> JNK [label="Inhibits", style=dashed, arrowhead=tee]; JNK -> Apoptosis [label="Promotes"]; JNK -> Cell_Survival [label="Regulates"]; }

Caption: Potential cell death pathways in HeLa cells induced by (+/-)-Terreic Acid.

Conclusion

The available data indicates that (+/-)-Terreic acid exhibits significant toxicity both in vivo and in vitro. The acute toxicity in mice is established with an LD50 of 75 mg/kg for both intraperitoneal and intravenous routes. In vitro, it demonstrates cytotoxic effects on HeLa cells and acts as a potent inhibitor of Bruton's tyrosine kinase and the JNK signaling pathway. While the precise mechanisms of cytotoxicity in various cancer cell lines, including the balance between apoptosis and necrosis, require further investigation, the current findings underscore the importance of a thorough toxicological assessment of this compound. Future research should focus on determining the IC50 values of (+/-)-Terreic acid across a wider range of human cancer cell lines and elucidating the detailed signaling cascades that mediate its toxic effects in mammalian cells. This will be crucial for evaluating its potential as a therapeutic agent.

References

• 1. Inhibitory effects of terrein on lung cancer cell metastasis and angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Evidence of HeLa Cell Apoptosis Induced with Tetraethylammonium Using Proteomics and Various Analytical Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

A Researcher's Guide to Comparative Transcriptomics of (+/-)-Terreic Acid Treatment

For Researchers, Scientists, and Drug Development Professionals

Currently, publicly available literature does not contain direct comparative transcriptomic studies on cells treated with (+/-)-Terreic acid. This guide is designed to provide a framework for such an investigation, drawing upon the known mechanisms of terreic acid and established transcriptomic methodologies. We will outline a proposed experimental design, detail relevant protocols, and hypothesize potential findings to guide future research in this area.

Introduction to (+/-)-Terreic Acid

Terreic acid is a fungal metabolite produced by Aspergillus terreus. It is a quinone epoxide that has been shown to possess antibacterial and enzyme-inhibiting properties.[1][2] Notably, terreic acid has been identified as a selective inhibitor of Bruton's tyrosine kinase (Btk), a crucial enzyme in B-cell development and mast cell activation.[1][2] This inhibitory action makes it a compound of interest for potential therapeutic applications, particularly in the context of certain cancers like mantle cell lymphoma and chronic lymphocytic leukemia.[1][2] Furthermore, it is known to covalently inhibit the bacterial cell wall biosynthetic enzyme MurA.[3][4][5]

Proposed Comparative Transcriptomics Study

The following sections outline a hypothetical study to compare the transcriptomic profiles of cells treated with (+/-)-Terreic acid against untreated controls.

Experimental Design

The objective of this proposed study is to identify genes and signaling pathways that are differentially expressed upon treatment with (+/-)-Terreic acid.

Table 1: Proposed Experimental Groups

Group	Cell Line	Treatment	Concentration	Time Point	Replicates
1	Human B-cell lymphoma cell line (e.g., TMD8)	(+/-)-Terreic acid	IC50	24 hours	3
2	Human B-cell lymphoma cell line (e.g., TMD8)	Vehicle (DMSO)	-	24 hours	3

Experimental Workflow

The overall workflow for the proposed transcriptomic analysis is depicted below.

Proposed experimental workflow for transcriptomic analysis.

Detailed Experimental Protocols

Cell Culture and Treatment

• Cell Line: A human B-cell lymphoma cell line expressing Btk (e.g., TMD8) would be suitable.

• Culture Conditions: Cells should be cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Cells would be seeded at an appropriate density and allowed to attach overnight. The following day, the medium would be replaced with fresh medium containing either (+/-)-Terreic acid (at its IC50 concentration for the chosen cell line) or a corresponding volume of the vehicle control (e.g., DMSO). Cells would be incubated for 24 hours.

RNA Extraction and Quality Control

• Total RNA would be extracted from the cell pellets of each replicate using a commercially available kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.

• The quantity and purity of the extracted RNA would be assessed using a NanoDrop spectrophotometer.

• The integrity of the RNA would be evaluated using an Agilent Bioanalyzer to ensure high-quality RNA (RIN > 8) for sequencing.

RNA-Seq Library Preparation and Sequencing

• RNA-Seq libraries would be prepared from the total RNA samples using a kit such as the NEBNext Ultra II RNA Library Prep Kit for Illumina. This process typically involves mRNA purification, fragmentation, cDNA synthesis, adapter ligation, and PCR amplification.

• The prepared libraries would be sequenced on an Illumina NovaSeq platform to generate a sufficient number of paired-end reads for robust statistical analysis.

Hypothesized Transcriptomic Changes and Affected Pathways

Given that terreic acid inhibits Btk, we can hypothesize the potential downstream effects on gene expression.

Hypothesized Signaling Pathway Alterations

Btk is a key component of the B-cell receptor (BCR) signaling pathway. Its inhibition by terreic acid is expected to downregulate the activity of this pathway.

Hypothesized effect of Terreic Acid on the Btk signaling pathway.

Table 2: Predicted Differentially Expressed Gene Categories

Gene Category	Predicted Change	Rationale
B-cell Receptor Signaling Pathway Genes	Downregulated	Direct consequence of Btk inhibition, leading to reduced downstream signaling.
NF-κB Target Genes	Downregulated	NF-κB is a key transcription factor downstream of Btk; its reduced activation would lead to decreased expression of its target genes involved in inflammation and cell survival.
Cell Cycle Progression Genes	Downregulated	Inhibition of pro-survival signaling pathways may lead to cell cycle arrest.
Apoptosis-related Genes	Upregulated	Disruption of survival signals could trigger programmed cell death.

Conclusion

While direct experimental data on the comparative transcriptomics of (+/-)-Terreic acid is not yet available, this guide provides a comprehensive framework for conducting such a study. Based on its known inhibitory effects on Btk, it is plausible that terreic acid would significantly alter the expression of genes involved in B-cell receptor signaling, cell survival, proliferation, and apoptosis. The proposed experimental design and protocols offer a robust starting point for researchers to elucidate the global transcriptomic consequences of terreic acid treatment, which could further validate its mechanism of action and inform its potential therapeutic applications.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Molecular Genetic Characterization of Terreic Acid Pathway in Aspergillus terreus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The fungal product terreic acid is a covalent inhibitor of the bacterial cell wall biosynthetic enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Role of Specific Genes in the (+/-)-Terreic Acid Biosynthesis Cluster: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of experimental approaches used to validate the function of genes within the (+/-)-terreic acid biosynthetic cluster from Aspergillus terreus. Terreic acid is a secondary metabolite of significant interest due to its selective inhibition of Bruton's tyrosine kinase (Btk), a key target in the treatment of certain cancers and inflammatory diseases. Understanding its biosynthesis is crucial for potential bioengineering and optimization of its production.

This document contrasts two primary validation methodologies: gene deletion in the native producer and heterologous expression of the biosynthetic pathway in a host organism. We present a synthesis of findings from key studies, detailed experimental protocols, and visual representations of the biosynthetic pathway and experimental workflows.

Comparison of Gene Function Validation Methods

The function of genes in the terreic acid biosynthetic cluster has been elucidated primarily through two powerful, complementary strategies: targeted gene knockouts in the native organism, Aspergillus terreus, and stepwise heterologous expression in Pichia pastoris.

Gene Deletion in Aspergillus terreus

This classical approach involves systematically deleting individual genes within the putative biosynthetic cluster in the native fungal strain. The resulting mutants are then cultivated, and their metabolic profiles are compared to the wild-type strain. The absence of the final product (terreic acid) and the accumulation of specific intermediates provide strong evidence for the function of the deleted gene.

Heterologous Expression in Pichia pastoris

This method involves expressing the terreic acid biosynthetic genes, individually and in combination, in a host organism that does not naturally produce the compound. This "bottom-up" approach allows for the precise characterization of each enzymatic step in the pathway by observing the conversion of substrates to products in a controlled genetic background.

Data Presentation: Comparative Analysis of Gene Functions

The following table summarizes the validated and proposed functions of the genes in the terreic acid (at) cluster based on gene deletion studies in A. terreus and heterologous expression in P. pastoris.

Gene	Proposed Function (Bioinformatics)	Experimental Validation Method(s)	Validated Function & Observations
atX	6-Methylsalicylic acid synthase (6-MSAS)	Gene Deletion (A. terreus); Heterologous Expression (P. pastoris)	6-MSAS : Catalyzes the formation of 6-methylsalicylic acid (6-MSA) from acetyl-CoA and malonyl-CoA. Deletion of atX abolishes terreic acid production.[1][2]
atA	Salicylate 1-monooxygenase	Gene Deletion (A. terreus); Heterologous Expression (P. pastoris)	Decarboxylative Hydroxylase : Converts 6-MSA to 3-methylcatechol (B131232). The atAΔ mutant accumulates 6-MSA.[1][2]
atE	Cytochrome P450 monooxygenase	Gene Deletion (A. terreus); Heterologous Expression (P. pastoris)	Hydroxylase : Catalyzes the hydroxylation of 3-methylcatechol to 3-methyl-1,2,4-benzenetriol.[1][2]
atG	Cytochrome P450 monooxygenase	Gene Deletion (A. terreus); Heterologous Expression (P. pastoris)	P450 Monooxygenase : Assists AtE in the hydroxylation of 3-methylcatechol. Its function was elucidated through heterologous expression.[1]
atD	Unknown	Gene Deletion (A. terreus); Heterologous Expression (P. pastoris)	Cyclooxygenase : Catalyzes the epoxidation and hydroxyl oxidation of 3-methyl-1,2,4-benzenetriol to form terremutin (B231765). Its function was unknown until heterologous expression studies.[1]
atC	Glucose-methanol-choline (GMC) oxidoreductase	Gene Deletion (A. terreus); Heterologous Expression (P. pastoris)	Oxidoreductase : Catalyzes the final oxidation of terremutin to produce (+/-)-terreic acid. The atCΔ mutant accumulates terremutin.[1][2]
atF	Zinc finger transcription factor	Gene Deletion (A. terreus)	Pathway-specific regulator : Deletion of atF eliminates terreic acid production, suggesting it specifically regulates the expression of other genes in the cluster.[2]
atB	Major Facilitator Superfamily (MFS) transporter	Gene Deletion (A. terreus)	Transporter : Putatively involved in transporting terreic acid out of the cell. The atBΔ mutant showed greatly diminished production of terreic acid.[2]

Note: Quantitative production data for each mutant and expression strain are not consistently reported in the primary literature. The validation is primarily based on the identification of accumulated intermediates and the presence or absence of the final product.

Mandatory Visualization

Biosynthetic Pathway of (+/-)-Terreic Acid

Caption: Proposed biosynthetic pathway of (+/-)-Terreic acid.

Experimental Workflow: Gene Deletion in A. terreus

Caption: Workflow for gene function validation via deletion in A. terreus.

Experimental Workflow: Heterologous Expression in P. pastoris

Caption: Workflow for gene function validation via heterologous expression.

Experimental Protocols

Gene Deletion in Aspergillus terreus (Adapted from Guo et al., 2014)

• Strain and Culture Conditions: Aspergillus terreus NIH 2624 was used as the wild-type strain. For terreic acid production, strains were cultivated on yeast extract agar (B569324) (YAG) medium.

• Gene Deletion Cassette Construction: A gene replacement cassette was constructed using a double-joint PCR method. Approximately 1 kb regions flanking the target gene's open reading frame (ORF) were amplified from A. terreus genomic DNA. The Aspergillus fumigatus pyrG gene was used as a selectable marker. The 5' flanking region, the pyrG marker, and the 3' flanking region were fused by PCR.

• Protoplast Transformation: Protoplasts of the recipient A. terreus strain (a pyrG auxotroph) were generated using a lysing enzyme solution. The gene deletion cassette was introduced into the protoplasts via polyethylene (B3416737) glycol (PEG)-mediated transformation.

• Selection and Verification of Mutants: Transformants were selected on Czapek-Dox minimal medium without uridine (B1682114) and uracil. Homologous recombination and successful gene deletion were confirmed by diagnostic PCR and Southern blot analysis.

• Metabolite Analysis: Wild-type and mutant strains were cultured on YAG plates. The agar was diced, extracted with ethyl acetate, and the organic extract was concentrated. The residue was dissolved in methanol (B129727) and analyzed by High-Performance Liquid Chromatography-Diode Array Detection-Mass Spectrometry (HPLC-DAD-MS) to identify terreic acid and any accumulated intermediates. Structures of purified compounds were elucidated by Nuclear Magnetic Resonance (NMR) spectroscopy.

Heterologous Expression in Pichia pastoris (Adapted from Kong et al., 2018)

• Gene Synthesis and Plasmid Construction: The cDNAs of the terreic acid biosynthetic genes (atX, atA, atE, atG, atD, atC) were synthesized with codon optimization for P. pastoris. The synthesized genes were cloned into P. pastoris expression vectors (e.g., pPICZ A, pPIC9K) under the control of the alcohol oxidase 1 (AOX1) promoter.

• Transformation of P. pastoris: The expression plasmids were linearized and transformed into P. pastoris strain X-33 by electroporation. Transformants were selected on YPD plates containing Zeocin or by their ability to grow on histidine-deficient medium.

• Stepwise Pathway Reconstruction and Expression: Strains were created to express single genes or combinations of genes to test each step of the pathway. For example, a strain expressing atX and atA was cultivated and fed with the product of AtX (6-MSA) to test the function of AtA.

• Culture and Induction: Recombinant P. pastoris strains were grown in buffered glycerol-complex medium (BMGY) and then transferred to buffered methanol-complex medium (BMMY) to induce gene expression. Cultures were incubated for several days, with methanol added periodically to maintain induction.

• Metabolite Analysis: The culture broth was extracted with ethyl acetate. The extracts were analyzed by HPLC and Gas Chromatography-Mass Spectrometry (GC-MS) to detect the expected products. Standards were used for comparison where available.

Comparison with an Alternative Biosynthetic Pathway: Patulin (B190374)

A useful comparison can be made with the biosynthetic pathway of patulin, another mycotoxin derived from 6-MSA. The patulin gene cluster shares some homologous genes with the terreic acid cluster, but also contains key differences that lead to a distinct final product.

Feature	(+/-)-Terreic Acid Cluster (A. terreus)	Patulin Cluster (e.g., A. clavatus)
Shared Precursor	6-Methylsalicylic acid (6-MSA)	6-Methylsalicylic acid (6-MSA)
Key Synthase	atX (6-MSAS)	patK (6-MSAS)
Decarboxylase	atA (Salicylate 1-monooxygenase)	patG (6-MSA decarboxylase)
Key Intermediates	3-methylcatechol, terremutin	m-cresol, gentisaldehyde, isoepoxydon
Final Steps	Epoxidation and oxidation of a hydroquinone (B1673460) intermediate.	A series of oxidation and cyclization steps leading to a lactone.
Outcome	The divergence in the pathway after the initial decarboxylation of 6-MSA, involving different types of oxygenases and tailoring enzymes, results in the formation of the quinone epoxide (terreic acid) versus the lactone (patulin). This highlights how different enzymatic cassettes can evolve to create diverse chemical structures from a common starting block.	The absence of key genes from the patulin cluster in A. terreus, and vice-versa, explains why these organisms produce their respective distinct secondary metabolites.[2]

This comparative analysis demonstrates how a combination of genetic and biochemical techniques can be employed to systematically unravel complex biosynthetic pathways. The validation of the terreic acid gene cluster not only provides fundamental knowledge but also opens avenues for the engineered production of this therapeutically promising molecule.

References

• 1. Molecular Genetic Characterization of Terreic Acid Pathway in Aspergillus terreus (Journal Article) | OSTI.GOV [osti.gov]
• 2. Molecular Genetic Characterization of Terreic Acid Pathway in Aspergillus terreus - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Chemical Reactivity of (+/-)-Terreic Acid and Other Quinone Epoxides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical reactivity of (+/-)-Terreic acid with other quinone epoxides, focusing on their interactions with biological nucleophiles. The information presented is supported by experimental data to facilitate an objective evaluation of their potential as covalent inhibitors and probes in chemical biology.

Introduction to Quinone Epoxides

Quinone epoxides are a class of reactive electrophiles characterized by a quinone ring fused with an epoxide. This structural motif confers a high degree of chemical reactivity, particularly towards nucleophiles such as the thiol groups of cysteine residues in proteins. This reactivity is the basis for their biological activity, including their potential as anticancer and antimicrobial agents. (+/-)-Terreic acid, a naturally occurring quinone epoxide, has been identified as a covalent inhibitor of several enzymes, making it a subject of significant interest in drug discovery.

Chemical Reactivity Profile of (+/-)-Terreic Acid

(+/-)-Terreic acid is known to be a covalent inhibitor of the bacterial cell wall biosynthetic enzyme MurA and the human Bruton's tyrosine kinase (BTK). In both cases, the mechanism of inhibition involves the nucleophilic attack of a cysteine residue in the active site of the enzyme on the electrophilic epoxide ring of terreic acid, leading to the formation of a stable covalent bond.

The reactivity of terreic acid is not limited to enzymatic targets. It has been shown to react with small-molecule thiols such as dithiothreitol (B142953) (DTT), glutathione (B108866), and β-mercaptoethanol. Interestingly, its reaction with the free amino acid L-cysteine is reported to be slower, suggesting a degree of selectivity in its reactivity profile.

Comparative Reactivity with Other Quinone Epoxides

The chemical reactivity of quinone epoxides is influenced by the substitution pattern on the quinone ring. For instance, the degree of methyl substitution on p-benzoquinone and 1,4-naphthoquinone (B94277) epoxides has been shown to affect their rate of reaction with glutathione (GSH)[1]. The reaction typically proceeds via a Michael-type 1,4-reductive addition, leading to the opening of the epoxide ring[1].

Some quinone epoxides can also undergo rearrangement to form highly reactive quinone-methides, which are potent alkylating agents. The overall reactivity of quinone epoxides is a function of their electrophilicity and redox properties, which enables them to modify not only proteins but also nucleic acids[2].

Quantitative Comparison of Reactivity

Direct comparative kinetic studies of (+/-)-Terreic acid with a wide range of other quinone epoxides under identical conditions are limited in the publicly available literature. However, a comparison can be drawn from their inhibitory activities against their respective biological targets.

Table 1: Kinetic Data for the Inhibition of MurA by (+/-)-Terreic Acid

Inhibitor	Target	kinact (M-1s-1)	IC50 (µM)	Reference
(+/-)-Terreic acid	E. cloacae MurA	130 ± 5.5	14 ± 0.6	[3]

Table 2: Kinetic Data for Covalent Inhibitors of Bruton's Tyrosine Kinase (BTK)

Inhibitor	kinact/KI (M-1s-1)	IC50 (nM)	Reference
Acalabrutinib	30,000	-	[4]
Tirabrutinib	24,000	-	[4]
Compound 27	12,000	84 (in human whole blood)	[4]
Ibrutinib (B1684441)	-	0.18	[5]
Zanubrutinib (B611923)	-	0.3	[5]

Note: While not all compounds in Table 2 are quinone epoxides, they are covalent inhibitors that target a cysteine residue in BTK, providing a relevant comparison of reactivity in a biological context.

Signaling Pathway Inhibition by (+/-)-Terreic Acid

(+/-)-Terreic acid has been identified as an inhibitor of Bruton's tyrosine kinase (BTK), a key enzyme in the B-cell receptor signaling pathway. Covalent modification of Cysteine 481 in the BTK active site by terreic acid or other inhibitors blocks the downstream signaling cascade that is crucial for B-cell proliferation and survival.

Caption: Bruton's Tyrosine Kinase (BTK) Signaling Pathway and Inhibition by (+/-)-Terreic Acid.

Experimental Protocols

Protocol 1: Determination of Reaction Kinetics using HPLC

This protocol outlines a general method for monitoring the reaction of a quinone epoxide with a nucleophile (e.g., glutathione) to determine the reaction kinetics.

• Reagent Preparation:

  • Prepare a stock solution of the quinone epoxide in a suitable organic solvent (e.g., acetonitrile (B52724) or DMSO).

  • Prepare a stock solution of the nucleophile (e.g., glutathione) in an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

• Reaction Initiation:

  • Equilibrate the nucleophile solution to the desired reaction temperature (e.g., 37 °C).

  • Initiate the reaction by adding a small volume of the quinone epoxide stock solution to the nucleophile solution with rapid mixing. The final concentration of the organic solvent should be kept low (e.g., <1%) to minimize its effect on the reaction.

• Time-course Monitoring:

  • At various time points, withdraw an aliquot of the reaction mixture and quench the reaction. Quenching can be achieved by adding an excess of a strong acid (e.g., perchloric acid) or a rapid derivatizing agent for the remaining nucleophile.

  • Alternatively, for slower reactions, aliquots can be directly injected onto the HPLC system at defined intervals.

• HPLC Analysis:

  • Analyze the quenched reaction mixtures by reverse-phase HPLC.

  • Use a C18 column and a suitable mobile phase gradient (e.g., water/acetonitrile with 0.1% trifluoroacetic acid) to separate the reactants, products, and any internal standards.

  • Monitor the elution profile using a UV-Vis detector at a wavelength where the reactants and/or products have a strong absorbance.

• Data Analysis:

  • Quantify the peak areas of the quinone epoxide and/or the product at each time point.

  • Plot the concentration of the quinone epoxide versus time and fit the data to an appropriate kinetic model (e.g., pseudo-first-order or second-order) to determine the rate constant.

Protocol 2: Mass Spectrometry Analysis of Protein Adducts

This protocol describes a general workflow for identifying the site of covalent modification of a protein by a quinone epoxide.

• Protein Incubation:

  • Incubate the target protein with the quinone epoxide in a suitable buffer (e.g., PBS, pH 7.4) at a controlled temperature for a defined period.

• Sample Preparation for Mass Spectrometry:

  • Remove excess, unreacted quinone epoxide by dialysis or buffer exchange.

  • Denature the protein using a chaotropic agent (e.g., urea (B33335) or guanidinium (B1211019) chloride).

  • Reduce disulfide bonds with DTT or TCEP.

  • Alkylate free cysteine residues with iodoacetamide (B48618) to prevent disulfide bond reformation.

  • Digest the protein into smaller peptides using a specific protease, such as trypsin.

• LC-MS/MS Analysis:

  • Separate the resulting peptide mixture using reverse-phase liquid chromatography (LC) coupled to a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).

  • Acquire mass spectra in a data-dependent manner, where the most abundant peptide ions in each full scan are selected for fragmentation (MS/MS).

• Data Analysis:

  • Search the acquired MS/MS spectra against a protein database containing the sequence of the target protein.

  • Use specialized software (e.g., MaxQuant, Proteome Discoverer) to identify peptides and search for modifications corresponding to the mass of the quinone epoxide adducted to specific amino acid residues (primarily cysteine).

  • Manually validate the MS/MS spectra of modified peptides to confirm the site of adduction.

Protocol 3: Assessment of Electrophilicity using Cyclic Voltammetry

Cyclic voltammetry (CV) can be used to assess the electrochemical properties of quinone epoxides, providing insights into their electrophilicity and redox reactivity.

• Electrochemical Cell Setup:

  • Use a standard three-electrode setup consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Sample Preparation:

  • Dissolve the quinone epoxide in a suitable solvent containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium (B224687) perchlorate (B79767) in acetonitrile).

  • Deoxygenate the solution by bubbling with an inert gas (e.g., argon or nitrogen) for at least 15 minutes prior to the measurement.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to a potentiostat.

  • Scan the potential from an initial value where no reaction occurs to a potential sufficient to reduce the quinone epoxide, and then reverse the scan back to the initial potential.

  • Record the resulting current as a function of the applied potential.

• Data Analysis:

  • Analyze the resulting cyclic voltammogram to determine the reduction potential(s) of the quinone epoxide. The reduction potential provides a measure of the compound's ability to accept an electron and can be correlated with its electrophilicity.

  • Compare the reduction potentials of different quinone epoxides to rank their relative electrophilicity.

Logical Workflow for Reactivity Assessment

Caption: Workflow for assessing the chemical and biological reactivity of quinone epoxides.

Conclusion

(+/-)-Terreic acid and other quinone epoxides represent a class of compounds with significant potential for the development of covalent inhibitors and chemical probes. Their reactivity is governed by the electrophilic nature of the epoxide ring and the redox properties of the quinone moiety. While direct, comprehensive comparative kinetic data is sparse, analysis of their inhibitory activity against biological targets provides valuable insights into their relative reactivity. The experimental protocols and workflows outlined in this guide provide a framework for the systematic evaluation of the chemical reactivity of novel quinone epoxides, facilitating the identification and characterization of new therapeutic leads and research tools.

References

• 1. 1,4-Reductive addition of glutathione to quinone epoxides. Mechanistic studies with h.p.l.c. with electrochemical detection under anaerobic and aerobic conditions. Evaluation of chemical reactivity in terms of autoxidation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism of covalent binding of ibrutinib to Bruton's tyrosine kinase revealed by QM/MM calculations - Chemical Science (RSC Publishing) DOI:10.1039/D0SC06122K [pubs.rsc.org]
• 3. The Fungal Product Terreic Acid is a Covalent Inhibitor of the Bacterial Cell Wall Biosynthetic Enzyme UDP-N-acetylglucosamine 1-carboxyvinyltransferase (MurA) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of a Potent and Selective Covalent Inhibitor of Bruton’s Tyrosine Kinase with Oral Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Covalent Bruton tyrosine kinase inhibitors across generations: A focus on zanubrutinib - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of (+/-)-Terreic Acid: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence. This guide provides essential, immediate safety and logistical information for the proper disposal of (+/-)-Terreic acid, a toxic fungal metabolite. Adherence to these procedures is critical to ensure personal safety and environmental compliance.

I. Understanding the Hazards

Before initiating any disposal protocol, it is imperative to be fully aware of the hazards associated with (+/-)-Terreic acid. According to available safety data, Terreic acid is classified as harmful if swallowed or in contact with skin. It is an organic acid and a quinone derivative, indicating potential for reactivity and biological activity.

Key Hazard Information:

Hazard Statement	Classification	Toxicological Data
Harmful if swallowed	Acute Toxicity, Oral	LD50: 75 mg/kg (intraperitoneal, mouse)
Harmful in contact with skin	Acute Toxicity, Dermal	Not specified

This data is compiled from available Safety Data Sheets (SDS). Always refer to the specific SDS provided by the manufacturer for the most accurate and complete information.

II. Personal Protective Equipment (PPE) - The First Line of Defense

Prior to handling (+/-)-Terreic acid for any purpose, including disposal, the following personal protective equipment must be worn:

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be used in situations with a higher risk of splashing.

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for any signs of degradation or perforation before use.

• Body Protection: A laboratory coat is required. For larger quantities or in the event of a spill, consider additional protective clothing.

• Respiratory Protection: If working with the solid form where dust may be generated, or if the material is being handled outside of a fume hood, a NIOSH-approved respirator is necessary.

III. Step-by-Step Disposal Protocol

The following procedure is a general guideline based on best practices for the disposal of toxic organic acids. Crucially, always consult the full Safety Data Sheet (SDS) provided by the manufacturer and your institution's specific waste disposal protocols, as these may contain critical, substance-specific instructions.

1. Segregation and Labeling:

• All waste containing (+/-)-Terreic acid, including contaminated labware (e.g., pipette tips, vials), solutions, and solid material, must be segregated from general laboratory waste.

• Use a designated, leak-proof, and chemically compatible waste container. For acidic waste, high-density polyethylene (B3416737) (HDPE) containers are generally suitable.

• The waste container must be clearly labeled as "Hazardous Waste: (+/-)-Terreic Acid" and include the appropriate hazard symbols.

2. In-Lab Neutralization (for dilute aqueous solutions only, if permitted):

For very small quantities of dilute aqueous solutions of (+/-)-Terreic acid, some institutional protocols may allow for neutralization prior to collection by a hazardous waste management service. This step should only be performed by trained personnel in a fume hood and with extreme caution.

• Dilution: If the solution is concentrated, it should first be slowly added to a large volume of cold water. Never add water to acid.

• Neutralization: Slowly add a weak base, such as sodium bicarbonate (baking soda), to the diluted acidic solution while stirring. Monitor the pH of the solution. The goal is to reach a neutral pH (between 6.0 and 8.0). Be aware that this reaction will produce carbon dioxide gas, so proceed slowly to avoid excessive foaming and splashing.

• Collection: Even after neutralization, the resulting solution may still be considered hazardous due to the presence of the organic molecule and its degradation products. This neutralized waste should be collected in a properly labeled hazardous waste container. Do not pour down the drain unless explicitly permitted by your institution's environmental health and safety (EHS) office.

3. Disposal of Solid Waste and Concentrated Solutions:

• Solid (+/-)-Terreic acid and concentrated solutions should not be neutralized directly in the lab without a specific, validated protocol.

• These materials should be placed in a designated, labeled hazardous waste container for collection by a licensed hazardous waste disposal company.

4. Decontamination of Labware:

• All labware that has come into contact with (+/-)-Terreic acid should be decontaminated.

• Rinse the contaminated labware with a suitable solvent (e.g., ethanol (B145695) or methanol), and collect the rinsate as hazardous waste.

• Following the solvent rinse, wash the labware with soap and water.

5. Spill Management:

• In the event of a spill, evacuate the immediate area.

• Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit for chemical spills).

• Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous waste.

IV. Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of (+/-)-Terreic acid.

Disposal workflow for (+/-)-Terreic acid.

V. Conclusion: A Culture of Safety

The proper disposal of (+/-)-Terreic acid is not merely a procedural task but a critical component of a robust safety culture. By understanding the hazards, utilizing appropriate personal protective equipment, and adhering to a systematic disposal protocol, laboratories can mitigate risks to personnel and the environment. Always prioritize consulting the manufacturer's Safety Data Sheet and your institution's specific guidelines to ensure full compliance and safety. This commitment to responsible chemical management builds a foundation of trust and operational excellence.

Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for (+/-)-Terreic Acid

For Immediate Implementation by Laboratory Personnel

This guide provides crucial safety and logistical information for the handling and disposal of (+/-)-Terreic acid. Designed for researchers, scientists, and drug development professionals, these protocols are intended to minimize risk and ensure a safe laboratory environment. Adherence to these procedures is mandatory when working with this compound.

Hazard Assessment and Engineering Controls

According to safety data for the stereoisomer (-)-Terreic Acid, the racemic mixture (+/-)-Terreic acid should be handled as a hazardous substance. It is classified as harmful if swallowed or in contact with skin. The primary routes of exposure are dermal contact and ingestion.

Engineering Controls:

• Fume Hood: All work involving solid (+/-)-Terreic acid or solutions thereof must be conducted in a certified chemical fume hood to prevent inhalation of any dust or aerosols.

• Designated Area: Establish a designated area within the laboratory for the exclusive handling of (+/-)-Terreic acid. This area should be clearly marked with appropriate hazard signs.

• Emergency Equipment: An operational eyewash station and safety shower must be readily accessible within the immediate work area.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required for all personnel handling (+/-)-Terreic acid.

PPE Component	Specification	Rationale
Hand Protection	Double-gloving with nitrile or butyl rubber gloves. Regularly inspect gloves for tears or punctures. Change gloves immediately upon contamination.	Prevents skin contact, which is a primary exposure route.[1][2][3][4]
Eye and Face Protection	Chemical splash goggles and a full-face shield.	Protects eyes and face from splashes of liquids or contact with solid particles.
Body Protection	A chemically-resistant lab coat worn over full-length clothing. Closed-toe shoes are mandatory.	Protects skin from accidental spills and contamination.
Respiratory Protection	A NIOSH-approved respirator with appropriate cartridges should be available for emergency situations, such as a large spill.	Protects against inhalation of dust or aerosols in non-routine situations.

Operational Plan: Step-by-Step Handling Procedure

Preparation:

• Verify that the chemical fume hood is functioning correctly.

• Assemble all necessary equipment and reagents within the fume hood.

• Don the required personal protective equipment as outlined in the table above.

Handling Solid (+/-)-Terreic Acid:

• Carefully weigh the required amount of solid (+/-)-Terreic acid in a tared container within the fume hood.

• Avoid generating dust. If transferring the solid, do so slowly and carefully.

• If preparing a solution, slowly add the solid to the solvent to prevent splashing.

Handling Solutions of (+/-)-Terreic Acid:

• Always handle solutions within the fume hood.

• Use appropriate glassware and ensure it is free from cracks or defects.

• When transferring solutions, use a pipette or a funnel to minimize the risk of spills.

Post-Handling:

• Decontaminate all surfaces and equipment that have come into contact with (+/-)-Terreic acid.

• Properly dispose of all waste as described in the disposal plan below.

• Remove PPE in the correct order to avoid self-contamination.

• Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

All waste materials contaminated with (+/-)-Terreic acid must be treated as hazardous waste.

Solid Waste:

• Collect all contaminated solid waste, including gloves, weigh paper, and pipette tips, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

• Neutralization (for small quantities): Due to its quinone epoxide structure, a cautious neutralization approach can be employed for small amounts of waste solutions. This should be performed by trained personnel in a fume hood.

  • Slowly add a reducing agent, such as a freshly prepared solution of sodium bisulfite, to the stirred Terreic acid solution. This aims to reduce the reactive quinone moiety.

  • After the initial reaction, the acidity of the solution can be neutralized by the slow addition of a weak base, such as sodium bicarbonate.[5]

  • Monitor the pH of the solution until it is within a neutral range (pH 6-8).

  • The neutralized solution should be collected in a labeled hazardous waste container for liquid chemical waste.

• Large Quantities: For larger volumes of liquid waste, do not attempt neutralization. Collect the waste in a designated, sealed, and clearly labeled hazardous waste container.

• Arrange for disposal through your institution's environmental health and safety office or a licensed hazardous waste disposal contractor.

Empty Containers:

• Triple rinse empty containers with a suitable solvent.

• Collect the rinsate as hazardous waste.

• After rinsing, deface the label on the container before disposing of it as regular laboratory glass waste, in accordance with institutional policies.[5]

Visual Workflow for Safe Handling of (+/-)-Terreic Acid

References

• 1. Nitrile Gloves Chemical Resistance Guide - Bergamot [bergamot.com.my]
• 2. Butyl or nitrile gloves: what to choose against chemical risks? [oxwork.com]
• 3. gloves.com [gloves.com]
• 4. soscleanroom.com [soscleanroom.com]
• 5. benchchem.com [benchchem.com]